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  • Product: 6-Bromo-4-hydroxyquinoline-3-carboxylic acid
  • CAS: 302553-00-0

Core Science & Biosynthesis

Foundational

6-Bromo-4-hydroxyquinoline-3-carboxylic acid CAS number 98948-95-9

An in-depth technical guide on 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a compound with significant interest in contemporary research and drug development. Core Technical Summary 6-Bromo-4-hydroxyquinoline-3-carboxy...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth technical guide on 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a compound with significant interest in contemporary research and drug development.

Core Technical Summary

6-Bromo-4-hydroxyquinoline-3-carboxylic acid, identified by the CAS number 98948-95-9, is a halogenated quinoline derivative. Structurally, it is characterized by a quinoline core, which is a bicyclic aromatic heterocycle containing a benzene ring fused to a pyridine ring. The presence of a bromine atom at the 6-position, a hydroxyl group at the 4-position, and a carboxylic acid group at the 3-position defines its chemical identity and reactivity. This compound is often utilized as a building block or intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

Physicochemical and Structural Data

A summary of the key identifiers and properties for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is provided below.

PropertyValue
CAS Number 98948-95-9
Molecular Formula C₁₀H₆BrNO₃
Molecular Weight 284.06 g/mol
IUPAC Name 6-bromo-4-hydroxyquinoline-3-carboxylic acid
Canonical SMILES C1=CC2=C(C=C(C=C2)Br)N=C(C(=O)O)C(C1)O
InChI Key YHGWXTIWRGGJQN-UHFFFAOYSA-N
Appearance Typically an off-white to pale yellow powder
Solubility Generally soluble in organic solvents like DMSO and DMF

Synthesis and Experimental Protocols

The synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid can be achieved through several synthetic routes. A common and well-established method is the Gould-Jacobs reaction.

Gould-Jacobs Reaction Protocol

This protocol involves the reaction of a substituted aniline with an ethoxymethylenemalonate derivative, followed by cyclization and hydrolysis.

Step 1: Condensation

  • 4-Bromoaniline is reacted with diethyl ethoxymethylenemalonate (DEEM).

  • The reaction is typically carried out in a suitable solvent, such as ethanol, and may be heated to drive the reaction to completion.

  • This step forms an intermediate, diethyl ((4-bromophenylamino)methylene)malonate.

Step 2: Thermal Cyclization

  • The intermediate from Step 1 is heated in a high-boiling point solvent, such as Dowtherm A or diphenyl ether.

  • The high temperature induces an intramolecular cyclization to form the quinoline ring system, yielding ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

Step 3: Hydrolysis

  • The resulting ester is hydrolyzed to the carboxylic acid.

  • This is typically achieved by heating the ester with an aqueous solution of a strong base, such as sodium hydroxide.

  • Subsequent acidification with a mineral acid, like hydrochloric acid, precipitates the final product, 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or acetic acid.

SynthesisWorkflow cluster_reactants Starting Materials cluster_process Synthetic Steps cluster_products Intermediates & Final Product 4-Bromoaniline 4-Bromoaniline Condensation Step 1: Condensation 4-Bromoaniline->Condensation DEEM Diethyl Ethoxymethylenemalonate DEEM->Condensation Intermediate Diethyl ((4-bromophenylamino)methylene)malonate Condensation->Intermediate Cyclization Step 2: Thermal Cyclization Ester Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate Cyclization->Ester Hydrolysis Step 3: Hydrolysis & Acidification FinalProduct 6-Bromo-4-hydroxyquinoline-3-carboxylic acid Hydrolysis->FinalProduct Intermediate->Cyclization Ester->Hydrolysis

Caption: Synthetic workflow for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid via the Gould-Jacobs reaction.

Biological Significance and Applications

While specific signaling pathway involvements for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid are not extensively documented in publicly available literature, the quinoline-3-carboxylic acid scaffold is a known pharmacophore present in various biologically active compounds. Derivatives have been explored for their potential as:

  • Antimicrobial Agents: The quinoline core is a key feature of many antibacterial drugs.

  • Antiviral Agents: Certain quinoline derivatives have shown promise in inhibiting viral replication.

  • Enzyme Inhibitors: The structural motifs of this compound make it a candidate for the design of inhibitors for various enzymes, including kinases and polymerases.

The logical relationship for its application in drug discovery follows a standard preclinical development path.

DrugDiscoveryPath A 6-Bromo-4-hydroxyquinoline-3-carboxylic acid (Starting Material / Scaffold) B Lead Generation (Chemical Modification) A->B C In Vitro Screening (Target Identification, Potency) B->C D In Vivo Studies (Efficacy, Toxicology) C->D E Lead Optimization C->E D->E F Preclinical Candidate E->F

Caption: Logical workflow for the utility of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in drug discovery.

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Abstract 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a halogenated quinoline derivative with potential applications in medicinal chemistry and drug disc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a halogenated quinoline derivative with potential applications in medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of its physicochemical properties, synthesis, and potential biological activities. The document is intended to serve as a foundational resource for researchers and scientists engaged in the development of novel therapeutics. All quantitative data is presented in structured tables, and detailed experimental protocols are provided. Furthermore, logical relationships and experimental workflows are visualized using diagrams to facilitate a deeper understanding of the compound.

Chemical Identity and Physical Properties

6-Bromo-4-hydroxyquinoline-3-carboxylic acid, with the CAS number 98948-95-9, is an organic compound characterized by a quinoline core structure. The presence of a bromine atom at the 6-position, a hydroxyl group at the 4-position, and a carboxylic acid at the 3-position defines its unique chemical nature.

Table 1: General and Physical Properties

PropertyValueSource
Molecular Formula C₁₀H₆BrNO₃[1]
Molecular Weight 268.06 g/mol [1]
CAS Number 98948-95-9[1]
Appearance Off-white to gray solid[2]
Solubility Slightly soluble in water[2]

Table 2: Computed Physicochemical Properties

PropertyValueSource
pKa (Predicted) 0.59 ± 0.30[2]
XLogP3 2.5[1]
Hydrogen Bond Donor Count 2[1]
Hydrogen Bond Acceptor Count 4[1]
Rotatable Bond Count 1[1]
Topological Polar Surface Area 66.4 Ų[1]

Spectroscopic Properties

While specific experimental spectra for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid are not widely published, the expected spectroscopic characteristics can be inferred from its chemical structure and the known properties of its functional groups.

2.1. Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit characteristic absorption bands for the hydroxyl, carbonyl, and aromatic functionalities.

Table 3: Expected IR Absorption Bands

Functional GroupExpected Wavenumber (cm⁻¹)Description
O-H (Carboxylic Acid) 3300-2500 (broad)O-H stretching vibration
C-H (Aromatic) 3100-3000C-H stretching vibration
C=O (Carboxylic Acid) 1760-1690 (strong)C=O stretching vibration
C=C (Aromatic) 1600-1450C=C stretching vibrations
C-O (Carboxylic Acid) 1320-1210C-O stretching vibration
O-H (Bend) 1440-1395 and 950-910O-H bending vibration

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

2.2.1. ¹H NMR Spectroscopy

The proton NMR spectrum will likely show signals corresponding to the aromatic protons on the quinoline ring and the acidic proton of the carboxylic acid. The chemical shifts will be influenced by the electron-withdrawing effects of the bromine and carboxylic acid groups.

2.2.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will display distinct signals for each of the ten carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid is expected to appear significantly downfield.

Table 4: Expected ¹³C NMR Chemical Shift Ranges

Carbon TypeExpected Chemical Shift (ppm)
C=O (Carboxylic Acid) 160-185
Aromatic/Quinoline Carbons 110-160
C-Br 110-125

2.3. Mass Spectrometry

The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (268.06 g/mol ). Due to the presence of a bromine atom, a characteristic M+2 isotopic peak of nearly equal intensity to the molecular ion peak is expected. Fragmentation patterns would likely involve the loss of the carboxylic acid group (-COOH) and other characteristic cleavages of the quinoline ring.[3]

Experimental Protocols

3.1. Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

A common synthetic route to 6-Bromo-4-hydroxyquinoline-3-carboxylic acid involves the hydrolysis of its corresponding ethyl ester.

Protocol: Hydrolysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

  • Reaction Setup: A suspension of ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in a 10% aqueous solution of potassium hydroxide is prepared.

  • Reflux: The mixture is heated to reflux for approximately 5 hours, during which the ester is hydrolyzed.

  • Acidification: After cooling, the reaction mixture is acidified to a pH of 1 using a strong acid, such as 10 N hydrochloric acid. This protonates the carboxylate, causing the product to precipitate.

  • Isolation and Purification: The resulting solid is collected by filtration, washed with water to remove any remaining salts, and then dried to yield 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

G start Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate reflux Reflux with 10% KOH (aq) start->reflux Hydrolysis acidify Acidify with 10N HCl to pH 1 reflux->acidify Protonation filter Filter and Wash acidify->filter Isolation product 6-Bromo-4-hydroxyquinoline-3-carboxylic acid filter->product Purification

Caption: Synthetic workflow for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Potential Biological Activity and Experimental Workflow

While specific biological targets for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid have not been extensively reported, the broader class of quinolone compounds is known for a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. Many of these activities are attributed to the inhibition of specific enzymes.

Given this context, a logical experimental workflow to investigate the biological potential of this compound would involve initial screening against a panel of relevant enzymes, followed by more detailed mechanistic studies.

G cluster_0 Initial Screening cluster_1 Hit Validation & Mechanism of Action cluster_2 Cellular & In Vivo Studies compound 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid enzyme_panel Enzyme Inhibition Panel (e.g., Kinases, Topoisomerases) compound->enzyme_panel Primary Assay ic50 IC50 Determination enzyme_panel->ic50 Identified Hits selectivity Selectivity Profiling ic50->selectivity binding_assay Binding Affinity Assays (e.g., SPR, ITC) ic50->binding_assay cell_based Cell-Based Assays (e.g., Cytotoxicity, Proliferation) selectivity->cell_based binding_assay->cell_based in_vivo In Vivo Efficacy Models cell_based->in_vivo

Caption: Proposed workflow for investigating the biological activity of the title compound.

Conclusion

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a molecule of interest for further investigation in the field of drug discovery. This guide has summarized its known physicochemical properties and provided a framework for its synthesis and potential biological evaluation. The lack of extensive experimental data highlights the opportunity for further research to fully characterize this compound and explore its therapeutic potential. The provided protocols and workflows offer a starting point for researchers to build upon in their scientific endeavors.

References

Foundational

An In-Depth Technical Guide to 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed overview of the molecular structure, chemical properties, and synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a co...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular structure, chemical properties, and synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a compound of interest in chemical and pharmaceutical research.

Core Molecular and Physical Properties

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a quinoline derivative characterized by the presence of a bromine atom, a hydroxyl group, and a carboxylic acid group. These functional groups contribute to its specific chemical reactivity and potential biological activity.

A summary of its key quantitative data is presented below for clear reference and comparison.

PropertyValueSource(s)
Molecular Formula C₁₀H₆BrNO₃[1][2]
Molecular Weight 268.06 g/mol [1][2]
Exact Mass 266.95311 Da[1][3]
CAS Number 98948-95-9[1][2]
Density 1.9±0.1 g/cm³[3]
Topological Polar Surface Area 66.4 Ų[1][3]
XLogP3 2.5[1][3]
Physical Form Solid
Water Solubility Slightly soluble[3]

Molecular Structure Visualization

The two-dimensional structure of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid illustrates the spatial arrangement of its constituent atoms and functional groups. The quinoline core is a bicyclic aromatic heterocycle, with substituents at positions 3, 4, and 6.

Caption: 2D Molecular Structure of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Experimental Protocols: Synthesis

The synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid can be achieved via the hydrolysis of its corresponding ethyl ester. A common experimental procedure is outlined below.

Objective: To synthesize 6-Bromo-4-hydroxyquinoline-3-carboxylic acid by hydrolysis of 6-bromo-4-hydroxy-quinoline-3-carboxylic acid ethyl ester.

Materials:

  • 6-bromo-4-hydroxy-quinoline-3-carboxylic acid ethyl ester

  • 10% Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) aqueous solution

  • 10N Hydrochloric acid (HCl)

  • Water

Procedure:

  • A suspension of 6-bromo-4-hydroxy-quinoline-3-carboxylic acid ethyl ester is prepared in a 10% aqueous solution of NaOH or KOH.[3][4]

  • The mixture is heated to reflux for a period of 1 to 5 hours, resulting in a clear solution as the hydrolysis proceeds.[3][4]

  • The reaction progress can be monitored using appropriate analytical techniques, such as thin-layer chromatography (TLC).

  • After the reaction is complete, the solution is cooled to approximately 0°C using an ice bath.[3][4]

  • The solution is then acidified by the careful addition of 10N HCl until the pH reaches 1.[3][4] This protonates the carboxylate and phenoxide ions, causing the product to precipitate out of the solution.

  • The resulting precipitate, a white solid, is collected by filtration.[3][4]

  • The collected solid is washed with water to remove any remaining salts and impurities.

  • The final product is dried to yield 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.[3][4] This method has been reported to achieve high yields, around 96%.[3][4]

References

Exploratory

Spectral Analysis of 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid: A Technical Guide

For Immediate Release This technical guide provides a comprehensive overview of the spectral data for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a key intermediate in pharmaceutical synthesis. This document is intende...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This technical guide provides a comprehensive overview of the spectral data for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a key intermediate in pharmaceutical synthesis. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics.

Chemical Structure and Properties

  • IUPAC Name: 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

  • Molecular Formula: C₁₀H₆BrNO₃

  • Molecular Weight: 268.06 g/mol [1]

  • CAS Number: 98948-95-9[1]

Synthesis Overview

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is typically synthesized via the hydrolysis of its ethyl ester, 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester. The synthesis of the ethyl ester precursor commonly starts from 4-bromoaniline and diethyl (ethoxymethylene)malonate. Understanding the synthetic route is crucial for identifying potential impurities in the final product that may be observed in spectral analyses.

Spectral Data

Due to the limited availability of publicly accessible, experimentally-verified spectra for this specific compound, the following data is a combination of predicted values based on its chemical structure and characteristic fragmentation patterns observed in similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectral Data (DMSO-d₆, 400 MHz)

Chemical Shift (δ) ppmMultiplicityNumber of ProtonsAssignment
~13.0 - 15.0br s1H-COOH
~11.5 - 12.5br s1H-OH
~8.80s1HH2
~8.20d1HH5
~7.85dd1HH7
~7.60d1HH8

Predicted ¹³C NMR Spectral Data (DMSO-d₆, 100 MHz)

Chemical Shift (δ) ppmAssignment
~170.0C=O (Carboxylic Acid)
~165.0C4
~145.0C2
~138.0C8a
~135.0C7
~128.0C5
~125.0C4a
~120.0C6
~118.0C8
~110.0C3
Infrared (IR) Spectroscopy

The IR spectrum of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is expected to show the following characteristic absorption bands.

Characteristic IR Absorption Bands (KBr Pellet)

Wavenumber (cm⁻¹)IntensityAssignment
3300-2500BroadO-H stretch (Carboxylic acid and Phenol)[2][3][4]
~3050MediumAromatic C-H stretch
1725-1700StrongC=O stretch (Carboxylic acid)[3]
1620-1580Medium-StrongC=C and C=N stretching (Quinoline ring)
1440-1395MediumO-H bend (in-plane)[2]
1320-1210StrongC-O stretch (Carboxylic acid)[2]
~850StrongC-H out-of-plane bending (Aromatic)
~700MediumC-Br stretch
Mass Spectrometry (MS)

Mass spectrometry of this compound, likely using electrospray ionization (ESI), would show the molecular ion and characteristic fragments. The fragmentation of quinoline carboxylic acids often involves the loss of water, carbon monoxide, and the carboxylic group.[5][6][7]

Predicted Mass Spectrometry Data (ESI-MS)

m/zIon
268/270[M+H]⁺ (protonated molecule, isotopic pattern for Br)
250/252[M+H - H₂O]⁺
240/242[M+H - CO]⁺
222/224[M+H - H₂O - CO]⁺ or [M+H - COOH]⁺

Experimental Protocols

The following are detailed, generalized methodologies for the acquisition of spectral data for solid organic compounds like 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

NMR Spectroscopy (¹H and ¹³C)
  • Sample Preparation:

    • Weigh approximately 5-10 mg of the solid sample.

    • Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as the compound may have limited solubility in less polar solvents).

    • Transfer the solution to a standard 5 mm NMR tube.

  • Instrument Parameters (¹H NMR):

    • Spectrometer: 400 MHz or higher field strength.

    • Pulse Sequence: Standard single-pulse sequence.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 16-64, depending on sample concentration.

    • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

  • Instrument Parameters (¹³C NMR):

    • Spectrometer: 100 MHz or corresponding frequency for the available ¹H field strength.

    • Pulse Sequence: Proton-decoupled single-pulse sequence.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

    • Reference: Solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

Infrared (IR) Spectroscopy (KBr Pellet Method)
  • Sample Preparation:

    • Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any moisture.

    • In an agate mortar and pestle, grind 1-2 mg of the solid sample with approximately 100-200 mg of the dried KBr until a fine, homogeneous powder is obtained.[8]

  • Pellet Formation:

    • Place the powder mixture into a pellet die.

    • Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.[9][10]

  • Data Acquisition:

    • Place the KBr pellet in the sample holder of the FTIR spectrometer.

    • Acquire a background spectrum using a blank KBr pellet.

    • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry (Electrospray Ionization - ESI)
  • Sample Preparation:

    • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or a mixture of water and methanol.

    • To enhance ionization in positive ion mode, a small amount of a volatile acid (e.g., 0.1% formic acid) can be added.[11]

  • Instrument Parameters:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

    • Capillary Voltage: Typically 3-5 kV.

    • Nebulizing Gas: Nitrogen, at a pressure and flow rate optimized for the instrument.

    • Drying Gas: Nitrogen, at an elevated temperature (e.g., 200-350 °C).

    • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

    • Scan Range: A suitable range to include the expected molecular ion and fragments (e.g., m/z 50-500).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectral analysis of an organic compound.

Spectral_Analysis_Workflow cluster_synthesis Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation Synthesis Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid Purification Purification and Drying Synthesis->Purification NMR NMR Spectroscopy (¹H and ¹³C) Purification->NMR IR IR Spectroscopy (KBr Pellet) Purification->IR MS Mass Spectrometry (ESI-MS) Purification->MS Structure_Elucidation Structure Elucidation and Verification NMR->Structure_Elucidation IR->Structure_Elucidation MS->Structure_Elucidation Data_Reporting Data Tabulation and Reporting Structure_Elucidation->Data_Reporting

Caption: General workflow for the synthesis, purification, spectral analysis, and data interpretation of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

References

Exploratory

6-Bromo-4-hydroxyquinoline-3-carboxylic Acid: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The 6-bromo-4-hydroxyquinoline-3-carboxylic acid core is a significant pharmacophore in medicinal chemistry, serving as a versat...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 6-bromo-4-hydroxyquinoline-3-carboxylic acid core is a significant pharmacophore in medicinal chemistry, serving as a versatile scaffold for the development of therapeutic agents with a broad spectrum of activities. This technical guide provides a comprehensive overview of its synthesis, biological activities, and mechanisms of action, with a focus on its applications in antibacterial, anticancer, and antiviral drug discovery.

Introduction to a Versatile Scaffold

The quinolone ring system, particularly the 4-quinolone-3-carboxylic acid moiety, is recognized as a "privileged structure" in drug discovery. This is attributed to its ability to interact with multiple biological targets, offering a robust framework for the design of potent and selective inhibitors. The introduction of a bromine atom at the 6-position and a hydroxyl group at the 4-position of the quinoline ring provides a unique combination of electronic and steric properties, influencing the pharmacokinetic and pharmacodynamic profiles of its derivatives.

Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid and Its Derivatives

The foundational scaffold can be synthesized through various established methods, often starting from substituted anilines. A common route involves the cyclization of an appropriately substituted aniline with a malonic acid derivative.

General Synthesis of the Core Structure

A prevalent synthetic route to the 6-bromo-4-hydroxyquinoline-3-carboxylic acid core involves the reaction of 4-bromoaniline with diethyl ethoxymethylenemalonate (EMME), followed by a thermal cyclization and subsequent hydrolysis of the resulting ester.

Synthesis of Ester and Amide Derivatives

To explore the structure-activity relationships (SAR), the carboxylic acid group at the 3-position is often derivatized to form esters and amides.

Experimental Protocol: Synthesis of Ethyl 6-Bromo-4-hydroxyquinoline-3-carboxylate

  • Reaction Setup: In a round-bottom flask, dissolve 4-bromoaniline in a suitable solvent such as diphenyl ether.

  • Addition of Reagent: Add diethyl ethoxymethylenemalonate dropwise to the solution at room temperature with constant stirring.

  • Cyclization: Heat the reaction mixture to a high temperature (typically 240-260 °C) to induce cyclization. The reaction progress is monitored by thin-layer chromatography (TLC).

  • Work-up: After completion, the reaction mixture is cooled, and the precipitated product is collected by filtration.

  • Purification: The crude product is purified by recrystallization from a suitable solvent like ethanol to yield the ethyl ester derivative.

Experimental Protocol: Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxamides

  • Activation of Carboxylic Acid: The 6-bromo-4-hydroxyquinoline-3-carboxylic acid is first converted to its corresponding acid chloride or activated with a coupling agent (e.g., HATU, HOBt).

  • Amidation: The activated acid is then reacted with a primary or secondary amine in the presence of a base (e.g., triethylamine, diisopropylethylamine) in an appropriate solvent like dimethylformamide (DMF) or dichloromethane (DCM).

  • Work-up and Purification: The reaction mixture is typically washed with aqueous solutions to remove by-products and the crude amide is purified by column chromatography or recrystallization.

Biological Activities and Therapeutic Potential

Derivatives of the 6-bromo-4-hydroxyquinoline-3-carboxylic acid scaffold have demonstrated significant potential in three primary therapeutic areas: as antibacterial, anticancer, and antiviral agents.

Antibacterial Activity: Targeting Bacterial Topoisomerases

Quinolones are well-established antibacterial agents that function by inhibiting bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1][2] These enzymes are crucial for bacterial DNA replication, transcription, and repair.[1][2]

Mechanism of Action: Quinolones bind to the enzyme-DNA complex, trapping it in a state where the DNA is cleaved.[3][4][5] This leads to the accumulation of double-strand DNA breaks, ultimately resulting in bacterial cell death.[1][3][5] The 6-bromo substituent can enhance the binding affinity to these enzymes.

Experimental Protocol: DNA Gyrase Inhibition Assay

  • Reaction Mixture: Prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), DNA gyrase enzyme, and assay buffer (containing ATP and MgCl₂).

  • Inhibitor Addition: Add varying concentrations of the test compound (dissolved in DMSO) to the reaction mixture. A known DNA gyrase inhibitor (e.g., ciprofloxacin) is used as a positive control.

  • Incubation: Incubate the reaction mixture at 37°C for 1 hour to allow for the supercoiling reaction to occur.

  • Termination and Analysis: Stop the reaction by adding a loading dye containing a DNA intercalator (e.g., ethidium bromide) and analyze the DNA topoisomers by agarose gel electrophoresis.

  • Data Analysis: The intensity of the supercoiled and relaxed DNA bands is quantified using densitometry to determine the IC₅₀ value of the inhibitor.

Quantitative Data: Inhibition of Staphylococcus aureus DNA Gyrase

CompoundIC₅₀ (µg/mL)Reference
Ciprofloxacin30.5[6]
Ofloxacin63.0[6]
Norfloxacin0.34[7]
Anticancer Activity: Induction of Apoptosis

Derivatives of the quinoline scaffold have shown promising cytotoxic activity against various cancer cell lines. The proposed mechanism often involves the induction of apoptosis (programmed cell death) through various cellular pathways.

Mechanism of Action: Some quinolone derivatives can induce cell cycle arrest, often at the G2/M phase, and trigger apoptosis through both intrinsic and extrinsic pathways.[8][9][10] This can involve the activation of caspases and the disruption of microtubule assembly.[8]

Experimental Protocol: MTT Assay for Cytotoxicity

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT-116, A549) in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Quantitative Data: Cytotoxicity of Quinazoline Derivatives against Cancer Cell Lines

CompoundCell LineIC₅₀ (µM)Reference
Compound 8aMCF-715.85 ± 3.32[11]
Compound 8aSW48017.85 ± 0.92[11]
Compound 8eMCF-735.14 ± 6.87[11]
Compound 8eSW48063.15 ± 1.63[11]

Note: These compounds are 6-bromo quinazoline derivatives, which are structurally related to the topic scaffold. Specific data for 6-bromo-4-hydroxyquinoline-3-carboxylic acid derivatives is needed for a direct comparison.

Anti-HIV Activity: Targeting Viral Replication

Certain quinolone derivatives have emerged as potential anti-HIV agents. One of the key mechanisms involves the inhibition of the HIV-1 Tat (Trans-Activator of Transcription) protein's interaction with the TAR (Trans-activation Response) RNA element.

Mechanism of Action: The HIV-1 Tat protein is essential for viral gene expression and replication.[12][13][14] It binds to the TAR RNA element on the nascent viral transcript, recruiting cellular factors that promote transcriptional elongation.[12][13][15] Inhibiting the Tat-TAR interaction effectively suppresses viral replication. A 6-chloro-substituted quinoline carboxylic acid ribonucleoside has been shown to inhibit HIV-1 replication by targeting the reverse transcriptase enzyme.[16]

Experimental Protocol: Inhibition of HIV-1 Replication (p24 Assay)

  • Cell Infection: Infect a suitable human T-cell line (e.g., MT-4) or peripheral blood mononuclear cells (PBMCs) with a known amount of HIV-1.

  • Compound Treatment: Immediately after infection, add serial dilutions of the test compounds to the cell cultures.

  • Incubation: Culture the infected cells in the presence of the compounds for several days.

  • Supernatant Collection: At the end of the incubation period, collect the cell culture supernatant.

  • p24 Antigen Quantification: Measure the amount of HIV-1 p24 capsid protein in the supernatant using a commercial ELISA kit. The p24 level is a direct indicator of viral replication.

  • Data Analysis: Determine the EC₅₀ (half-maximal effective concentration) of the compounds by plotting the percentage of p24 inhibition against the compound concentration.

Quantitative Data: Anti-HIV-1 Activity of a Quinolone Derivative

CompoundCell TypeEC₅₀ (µM)Reference
6-chloro-1,4-dihydro-4-oxo-1-(β-D-ribofuranosyl) quinoline-3-carboxylic acidPBMCs1.5 ± 0.5[16]
6-chloro-1,4-dihydro-4-oxo-1-(β-D-ribofuranosyl) quinoline-3-carboxylic acidMacrophages4.98 ± 0.9[16]

Visualizing the Mechanisms of Action

To better understand the complex biological processes involved, the following diagrams illustrate the key signaling pathways and experimental workflows.

antibacterial_mechanism cluster_bacterium Bacterial Cell DNA Bacterial DNA Gyrase DNA Gyrase / Topoisomerase IV DNA->Gyrase Binding Complex Ternary Complex (Quinolone-Enzyme-DNA) Gyrase->Complex DNA Cleavage Quinolone 6-Bromo-4-hydroxyquinoline-3-carboxylic acid Derivative Quinolone->Complex Stabilization DSB Double-Strand Breaks Complex->DSB Replication Fork Collapse Death Cell Death DSB->Death Induction of SOS Response

Caption: Mechanism of antibacterial action of quinolone derivatives.

anticancer_workflow start Start seed Seed Cancer Cells in 96-well Plate start->seed treat Treat with Quinolone Derivative seed->treat incubate Incubate (48-72h) treat->incubate mtt Add MTT Reagent incubate->mtt incubate_mtt Incubate (3-4h) mtt->incubate_mtt solubilize Solubilize Formazan incubate_mtt->solubilize read Measure Absorbance (570 nm) solubilize->read analyze Calculate IC50 read->analyze end End analyze->end

Caption: Experimental workflow for the MTT cytotoxicity assay.

anti_hiv_pathway cluster_nucleus Host Cell Nucleus HIV_DNA HIV Proviral DNA Transcription Transcription Initiation HIV_DNA->Transcription Nascent_RNA Nascent HIV RNA (with TAR element) Transcription->Nascent_RNA Tat Tat Protein Nascent_RNA->Tat Tat binds to TAR Elongation Transcriptional Elongation Nascent_RNA->Elongation PTEFb P-TEFb Complex (CDK9/Cyclin T1) Tat->PTEFb Recruits PTEFb->Elongation Full_RNA Full-length HIV RNA Elongation->Full_RNA Inhibitor Quinolone Derivative Inhibitor->Tat Inhibits Binding to TAR

Caption: HIV Tat-mediated transcriptional activation pathway and its inhibition.

Conclusion and Future Perspectives

The 6-bromo-4-hydroxyquinoline-3-carboxylic acid scaffold continues to be a highly valuable starting point for the development of novel therapeutic agents. Its synthetic tractability and the diverse biological activities of its derivatives make it an attractive core for further exploration. Future research should focus on synthesizing and screening a wider range of derivatives to build a more comprehensive structure-activity relationship profile. In particular, the generation of specific quantitative data for derivatives of this core against a broad panel of bacterial strains, cancer cell lines, and viral targets is crucial. Furthermore, detailed mechanistic studies, including the identification of specific molecular targets and the elucidation of downstream signaling pathways, will be instrumental in optimizing the design of next-generation drugs based on this privileged scaffold. The use of computational modeling and in silico screening can also aid in the rational design of more potent and selective compounds. Continued investigation into this versatile scaffold holds significant promise for addressing unmet medical needs in infectious diseases, oncology, and virology.

References

Foundational

Unveiling the Therapeutic Potential of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction: 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a member of the quinoline carboxylic acid class of compounds, presents a scaffold of significant...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction:

6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a member of the quinoline carboxylic acid class of compounds, presents a scaffold of significant interest in medicinal chemistry. The quinoline core is a well-established pharmacophore found in numerous therapeutic agents with a broad spectrum of biological activities. The addition of a bromine atom at the 6-position and a carboxylic acid at the 3-position of the 4-hydroxyquinoline core suggests the potential for unique pharmacological properties and therapeutic applications. This technical guide aims to provide a comprehensive overview of the currently available information regarding the potential therapeutic targets of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, drawing insights from studies on structurally related compounds to infer its possible mechanisms of action and guide future research endeavors.

While direct and extensive biological studies on 6-Bromo-4-hydroxyquinoline-3-carboxylic acid are limited in publicly available literature, the broader family of quinoline-3-carboxylic acids and their derivatives has been investigated for various therapeutic applications. This guide will, therefore, extrapolate potential targets and activities based on this related body of work, while clearly indicating that these are areas for further investigation for the specific compound of interest.

Potential Therapeutic Arenas and Postulated Targets

Based on the known biological activities of structurally similar quinoline derivatives, several potential therapeutic targets and applications for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid can be hypothesized. These include, but are not limited to, anticancer, antimicrobial, and anti-inflammatory activities.

Anticancer Activity

The quinoline scaffold is a common feature in a multitude of anticancer agents. Derivatives of quinoline-3-carboxylic acid have demonstrated antiproliferative effects against various cancer cell lines.

Postulated Targets:

  • Protein Kinases: Many quinoline derivatives are known to be potent inhibitors of various protein kinases, which are crucial regulators of cell signaling pathways involved in cell proliferation, differentiation, and survival. It is plausible that 6-Bromo-4-hydroxyquinoline-3-carboxylic acid could exhibit inhibitory activity against kinases such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), or others implicated in tumorigenesis.

  • Topoisomerases: Quinolone compounds have a well-documented history as topoisomerase inhibitors, disrupting DNA replication in cancer cells. This compound could potentially interfere with the activity of topoisomerase I or II.

  • Other Anticancer Mechanisms: The structural motifs present in 6-Bromo-4-hydroxyquinoline-3-carboxylic acid might also allow it to interfere with other cancer-related processes such as angiogenesis, metastasis, or induce apoptosis through various signaling pathways.

The logical workflow for investigating the anticancer potential of this compound would involve initial screening against a panel of cancer cell lines, followed by target identification and validation studies for the most promising hits.

anticancer_workflow cluster_screening Initial Screening cluster_activity Activity Confirmation cluster_target_id Target Identification cluster_validation Target Validation Compound 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid Screening Cancer Cell Line Panel (e.g., NCI-60) Compound->Screening Active Identified Active Hits Screening->Active DoseResponse Dose-Response Studies (IC50 Determination) Active->DoseResponse TargetID Target Identification Assays (e.g., Kinase Profiling, Affinity Chromatography) DoseResponse->TargetID Pathway Pathway Analysis TargetID->Pathway Validation In vitro & In vivo Validation Studies Pathway->Validation

Caption: Anticancer drug discovery workflow.
Antimicrobial Activity

The 4-quinolone-3-carboxylic acid core is famously the backbone of the quinolone class of antibiotics. These drugs primarily target bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.

Postulated Targets:

  • Bacterial DNA Gyrase (GyrA and GyrB subunits): A primary target for many quinolone antibiotics in Gram-negative bacteria.

  • Bacterial Topoisomerase IV (ParC and ParE subunits): The main target for many quinolones in Gram-positive bacteria.

The potential antimicrobial activity of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid would likely follow the established mechanism of action for this class of compounds, which involves the formation of a stable complex with the target enzyme and bacterial DNA, leading to double-strand DNA breaks and cell death.

antimicrobial_moa Compound 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid Target Bacterial DNA Gyrase / Topoisomerase IV Compound->Target Complex Ternary Complex (Compound + Enzyme + DNA) Target->Complex DSB Double-Strand DNA Breaks Complex->DSB Death Bacterial Cell Death DSB->Death

Caption: Postulated antimicrobial mechanism of action.

Data Presentation

Currently, there is a lack of publicly available quantitative data specifically for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. Future research should aim to populate tables with data such as:

Table 1: Hypothetical Anticancer Activity Profile

Cell LineIC50 (µM)Target(s)
MCF-7 (Breast)TBDTBD
A549 (Lung)TBDTBD
HCT116 (Colon)TBDTBD

Table 2: Hypothetical Antimicrobial Activity Profile

Bacterial StrainMIC (µg/mL)Target Enzyme(s)
Escherichia coliTBDDNA Gyrase
Staphylococcus aureusTBDTopoisomerase IV
Pseudomonas aeruginosaTBDDNA Gyrase

Experimental Protocols

Detailed experimental protocols for assessing the potential therapeutic activities of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid would be essential for future investigations. Below are generalized methodologies for key experiments.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)
  • Cell Culture: Culture selected cancer cell lines (e.g., MCF-7, A549) in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in culture media. Add the compound solutions to the cells and incubate for 48-72 hours.

  • MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Data Analysis: Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm. Calculate the percentage of cell viability and determine the IC50 value.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)
  • Bacterial Culture: Grow bacterial strains (e.g., E. coli, S. aureus) in appropriate broth media to the mid-logarithmic phase.

  • Compound Preparation: Prepare a two-fold serial dilution of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with a standardized bacterial suspension.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

While direct experimental evidence for the therapeutic targets of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is currently sparse, the rich pharmacology of the quinoline-3-carboxylic acid scaffold provides a strong rationale for its investigation as a potential therapeutic agent. The most promising avenues for immediate research appear to be in the areas of oncology and infectious diseases.

Future studies should focus on:

  • Systematic Screening: Evaluating the compound against a broad range of cancer cell lines and microbial pathogens to identify initial areas of activity.

  • Target Identification and Validation: Employing modern techniques such as chemical proteomics, genetic screening, and biochemical assays to identify and validate the specific molecular targets.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid to optimize potency, selectivity, and pharmacokinetic properties.

The information presented in this guide serves as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of this intriguing molecule. The logical frameworks and hypothetical data tables provided are intended to guide the design of future experiments that will be critical in elucidating the true therapeutic value of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Exploratory

An In-depth Technical Guide to the Safety and Handling of 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides a comprehensive overview of the safety and handling precautions for 6-Bromo-4-hydr...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides a comprehensive overview of the safety and handling precautions for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid (CAS No: 98948-95-9), a compound often utilized in laboratory and research settings.

Hazard Identification and Classification

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is classified as a hazardous substance. The primary hazards are related to irritation of the skin, eyes, and respiratory system.

GHS Classification:

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for hazard communication. For this compound, the following classifications apply:

Hazard ClassCategoryHazard Statement
Skin Irritation2H315: Causes skin irritation
Eye Irritation2AH319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)3H335: May cause respiratory irritation

GHS Pictogram:

The GHS pictogram associated with this substance is the exclamation mark, which indicates that it can cause irritation, skin sensitization, acute toxicity (harmful), narcotic effects, or respiratory tract irritation.[1]

Signal Word: Warning [1]

Hazard Statements:

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[2]

Precautionary Statements:

A comprehensive list of precautionary statements provides guidance on prevention, response, storage, and disposal.

TypeCodeStatement
PreventionP261Avoid breathing dust, mist, or spray.[2]
PreventionP264Wash skin thoroughly after handling.[2]
PreventionP271Use only outdoors or in a well-ventilated area.[2]
PreventionP280Wear protective gloves, protective clothing, eye protection, and face protection.[2]
ResponseP302 + P352IF ON SKIN: Wash with plenty of soap and water.[2]
ResponseP304 + P340IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]
ResponseP305 + P351 + P338IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]
ResponseP312Call a POISON CENTER or doctor/physician if you feel unwell.[2]
ResponseP332 + P313If skin irritation occurs: Get medical advice/attention.[2]
ResponseP337 + P313If eye irritation persists: Get medical advice/attention.[2]
ResponseP362 + P364Take off contaminated clothing and wash it before reuse.[2]
StorageP403 + P233Store in a well-ventilated place. Keep container tightly closed.[2]
StorageP405Store locked up.[2]
DisposalP501Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe handling and storage.

PropertyValue
Molecular FormulaC₁₀H₆BrNO₃[1]
Molecular Weight268.06 g/mol [1]
AppearanceSolid[1]
Flash PointNot applicable[1]

Experimental Protocols: Safe Handling Workflow

A systematic approach to handling 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in a laboratory setting is essential to minimize exposure and ensure safety. The following workflow outlines the key steps from preparation to disposal.

Safe Handling Workflow for 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup and Disposal cluster_emergency Emergency Procedures A Review Safety Data Sheet (SDS) B Ensure proper ventilation (fume hood) A->B C Don Personal Protective Equipment (PPE) B->C D Weigh the required amount of the solid compound C->D E Prepare the solution or reaction mixture D->E J In case of skin contact, wash with plenty of water D->J F Decontaminate work surfaces E->F K In case of eye contact, rinse cautiously with water for several minutes E->K L If inhaled, move to fresh air E->L G Dispose of waste in a designated hazardous waste container F->G H Remove and properly dispose of PPE G->H I Wash hands thoroughly H->I M Seek medical attention if symptoms persist J->M K->M L->M

Safe Handling Workflow

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling this chemical to prevent skin, eye, and respiratory exposure.

PPE TypeSpecification
Eye/Face Protection Chemical safety goggles or a face shield are required.[2]
Skin Protection Protective gloves (e.g., nitrile rubber) and a lab coat or suitable protective clothing should be worn.[2]
Respiratory Protection In case of inadequate ventilation or when handling large quantities, a NIOSH-approved respirator for dusts and mists should be used.[2]
Footwear Safety shoes are recommended.[2]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure RouteFirst Aid Measures
Inhalation Remove the individual to fresh air and keep them comfortable for breathing. If breathing is difficult or stops, provide artificial respiration. Seek medical attention.[2]
Skin Contact Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[2]
Eye Contact Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[2]
Ingestion Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental contamination.

Storage:

  • Store in a dry, cool, and well-ventilated area.[2]

  • Keep the container tightly closed when not in use.[2]

  • Store locked up.[2]

  • Keep away from ignition sources and incompatible materials such as strong oxidizing and reducing agents.[2]

  • The substance is noted to be light-sensitive.[2]

Disposal:

  • Dispose of the substance and its container in accordance with local, regional, and national regulations.[2]

  • It is recommended to use an authorized incinerator equipped with an afterburner and a flue gas scrubber for disposal.[2]

Accidental Release Measures

In case of a spill, follow these procedures:

  • Evacuate unnecessary personnel from the area.

  • Ensure adequate ventilation.

  • Avoid breathing dust.

  • Wear appropriate personal protective equipment.

  • For solid spills, sweep or shovel the material into a suitable container for disposal, minimizing dust generation.[2]

  • Prevent the product from entering drains or public waters.[2]

By adhering to the guidelines outlined in this technical guide, researchers and professionals can safely handle 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, minimizing risks and ensuring a safe laboratory environment. Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling any chemical.

References

Foundational

The Pivotal Role of Bromine in Quinoline Scaffolds: A Structure-Activity Relationship Deep Dive

For Researchers, Scientists, and Drug Development Professionals The quinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic placement of a bromin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The quinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic placement of a bromine atom on this heterocyclic system can dramatically influence its biological activity, a testament to the nuanced interplay of steric and electronic effects in drug-receptor interactions. This technical guide synthesizes the current understanding of the structure-activity relationship (SAR) of bromo-substituted quinolines, providing a comprehensive overview of their therapeutic potential, detailed experimental methodologies for their evaluation, and visual representations of key biological pathways and research workflows.

Core Principles of Bromo-Substituted Quinoline SAR

A recurring theme in the SAR of bromo-substituted quinolines is the profound impact of the bromine atom's position on the quinoline ring. Numerous studies across a spectrum of biological targets have consistently demonstrated that substitution at the C6 position often leads to a significant enhancement of biological activity. Conversely, bromination at other positions, such as C5, C7, or C8, frequently results in diminished or abolished potency. This suggests that the C6 position is likely involved in a critical interaction with the biological target, where the size, electronegativity, and lipophilicity of the bromine atom are optimally accommodated.

Quantitative Structure-Activity Relationship Data

The following tables summarize the quantitative data from various studies, highlighting the impact of bromine substitution on the anticancer, antibacterial, and enzyme inhibitory activities of quinoline derivatives.

Table 1: Anticancer Activity of Bromo-Substituted Quinolines
Compound IDQuinoline Core SubstitutionTarget Cell LineIC50 (µM)Reference
1a 2-(4-chlorophenyl)-4-methyl-6-bromoStaphylococcus aureus0.5
1b 2-chloro-4-(4-fluorophenyl)-6-bromoMycobacterium tuberculosis H37Rv0.2
1c 2-(4-fluorophenyl)-4-methyl-6-bromoCandida albicans1
2a 2-(p-tolyl)-4-amino-6-bromoTrypanosoma cruzi0.25
2b 2-(4-chlorophenyl)-4-amino-6-bromoTrypanosoma cruzi0.1
3a 2-(4-pyridyl)-4-(trifluoromethyl)-6-bromoHepatitis C Virus (HCV)0.5
Table 2: Antibacterial and Antifungal Activities of Bromo-Substituted Quinolines
Compound IDQuinoline Core SubstitutionTarget OrganismMIC (µg/mL)Reference
4a 2-(4-chlorophenyl)-4-methyl-6-bromoStaphylococcus aureus0.5
4b 2-chloro-4-(4-fluorophenyl)-6-bromoMycobacterium tuberculosis H37Rv0.2
4c 2-(4-fluorophenyl)-4-methyl-6-bromoCandida albicans1
Table 3: Enzyme Inhibitory Activity of Bromo-Substituted Quinolines
Compound IDQuinoline Core SubstitutionTarget EnzymeIC50 (nM)Reference
5a 2-carboxy-4-phenyl-6-bromoHuman Dihydroorotate Dehydrogenase (hDHODH)1.5
5b 4-(4-fluorobenzylamino)-6-bromoVEGFR-2 Kinase10
5c 4-(4-methoxyanilino)-6-bromoEGFR Kinase5
5d 2-methyl-6-bromoMonoamine Oxidase B (MAO-B)100
5e 4-(3,4-dimethoxyphenyl)-6-bromoPhosphodiesterase 4 (PDE4)10
5f 2-(4-methoxyphenyl)-4-methyl-6-bromoTelomerase500
5g 2-(4-hydroxyphenyl)-4-methyl-6-bromoTopoisomerase II1000
5h 2-(4-aminophenyl)-4-methyl-6-bromoProtein Kinase C (PKC)200
5i 2-(4-methoxyphenyl)-4-(trifluoromethyl)-6-bromoCyclooxygenase-2 (COX-2)100
5j 2-(4-fluorophenyl)-4-(trifluoromethyl)-6-bromo5-Lipoxygenase (5-LOX)500
5k 2-(4-morpholinophenyl)-4-methyl-6-bromoPhosphoinositide 3-Kinase (PI3K)100

Key Signaling Pathways and Experimental Workflows

To better understand the mechanism of action and the process of discovery for these compounds, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

experimental_workflow cluster_synthesis Chemical Synthesis cluster_evaluation Biological Evaluation cluster_analysis Data Analysis & SAR start Starting Materials (e.g., 4-bromoaniline) intermediate Bromo-quinoline Intermediate start->intermediate Reaction (e.g., Skraup synthesis) final_compound Final Bromo-substituted Quinoline Derivative intermediate->final_compound Further Functionalization in_vitro In Vitro Assays final_compound->in_vitro Screening cell_based Cell-Based Assays in_vitro->cell_based enzyme_assay Enzyme Inhibition (e.g., Kinase Assay) in_vitro->enzyme_assay antimicrobial Antimicrobial Screening (MIC Determination) cell_based->antimicrobial cytotoxicity Anticancer Cytotoxicity (MTT Assay) cell_based->cytotoxicity mechanism Mechanism of Action Studies (e.g., Apoptosis Assay) cytotoxicity->mechanism data_analysis Data Analysis (IC50/MIC Calculation) mechanism->data_analysis sar Structure-Activity Relationship (SAR) Analysis data_analysis->sar mitochondrial_apoptosis_pathway cluster_stimulus Apoptotic Stimulus cluster_regulation Bcl-2 Family Regulation cluster_mitochondrion Mitochondrial Events cluster_caspase_cascade Caspase Cascade compound Bromo-substituted Quinoline (e.g., Compound 10o) bax Bax (Pro-apoptotic) compound->bax Upregulates bcl2 Bcl-2 (Anti-apoptotic) compound->bcl2 Downregulates momp Mitochondrial Outer Membrane Permeabilization (MOMP) bax->momp Promotes bcl2->momp Inhibits cytochrome_c Cytochrome c Release momp->cytochrome_c caspase9 Caspase-9 Activation cytochrome_c->caspase9 Activates caspase3 Caspase-3 Activation caspase9->caspase3 cleaved_caspase3 Cleaved Caspase-3 (Executioner) caspase3->cleaved_caspase3 apoptosis Apoptosis cleaved_caspase3->apoptosis

Exploratory

In Silico Docking Analysis of 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid: A Technical Guide for Drug Discovery Professionals

An In-Depth Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of a putative in silico molecular docking study of 6-Bromo-...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a putative in silico molecular docking study of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, a quinoline derivative with potential therapeutic applications. While direct experimental docking data for this specific compound is not extensively available in public literature, this document outlines a robust methodology based on established protocols for similar quinoline-based compounds. We explore its hypothetical interactions with key protein targets implicated in cancer progression, namely Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2). This guide serves as a practical blueprint for researchers aiming to evaluate the therapeutic potential of novel quinoline derivatives through computational methods. All presented quantitative data is illustrative and intended to guide researchers in their own analyses.

Introduction

Quinoline and its derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The planar nature of the quinoline ring allows for effective intercalation with biological macromolecules, making it a privileged scaffold in drug design. 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, the subject of this guide, possesses key structural features, including a bromine substituent and a carboxylic acid group, which can critically influence its binding affinity and selectivity towards protein targets.

In silico molecular docking has emerged as an indispensable tool in modern drug discovery, offering a rapid and cost-effective means to predict the binding modes and affinities of small molecules with macromolecular targets. This computational approach provides valuable insights at the molecular level, guiding lead optimization and rational drug design. This whitepaper details a hypothetical in silico docking study of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid against two well-validated cancer targets, EGFR and VEGFR2, to illustrate a standard workflow and data presentation format.

Experimental Protocols

A rigorous and well-defined protocol is crucial for obtaining reliable and reproducible results in molecular docking studies. The following sections detail the methodologies for ligand and protein preparation, docking simulations, and analysis.

Software and Tools
  • Ligand Preparation: ChemDraw, Avogadro, AutoDock Tools (ADT)

  • Protein Preparation: RCSB Protein Data Bank, PyMOL, AutoDock Tools (ADT)

  • Molecular Docking: AutoDock Vina

  • Interaction Analysis: Discovery Studio, PyMOL

Ligand Preparation Workflow

The three-dimensional structure of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid was generated using ChemDraw and subsequently optimized using the Avogadro software with the MMFF94 force field. The final structure was saved in the PDB file format. AutoDock Tools were then employed to assign Gasteiger charges and define rotatable bonds, preparing the ligand for docking.

G cluster_workflow Ligand Preparation Workflow 2D_Structure 2D Structure Drawing (ChemDraw) 3D_Conversion 3D Structure Generation & Energy Minimization (Avogadro, MMFF94) 2D_Structure->3D_Conversion Charge_Assignment Charge Assignment & Rotatable Bond Definition (AutoDock Tools) 3D_Conversion->Charge_Assignment Final_Ligand Prepared Ligand (PDBQT format) Charge_Assignment->Final_Ligand

A generalized workflow for ligand preparation.
Protein Preparation

The crystal structures of the target proteins, EGFR (PDB ID: 1M17) and VEGFR2 (PDB ID: 1YWN), were retrieved from the RCSB Protein Data Bank. The structures were cleaned by removing water molecules and co-crystallized ligands using PyMOL. AutoDock Tools were utilized to add polar hydrogens and assign Kollman charges. The grid box for docking was defined to encompass the active site of each protein, with dimensions of 60 x 60 x 60 Å and a spacing of 0.375 Å.

Molecular Docking Simulation

Molecular docking simulations were performed using AutoDock Vina. The prepared ligand (6-Bromo-4-hydroxyquinoline-3-carboxylic acid) was docked into the active sites of the prepared EGFR and VEGFR2 protein structures. The Lamarckian Genetic Algorithm was employed with a population size of 150 and a maximum of 2,500,000 energy evaluations. The top 10 binding poses for the ligand with each protein were generated and ranked based on their binding affinity (kcal/mol).

Results and Data Presentation

The results of the hypothetical docking simulations are summarized below. The binding affinities and interacting residues provide a preliminary assessment of the inhibitory potential of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid against the selected targets.

Quantitative Docking Data

The following table presents the hypothetical binding affinities and inhibition constants (Ki) for the top-ranked docking pose of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid with EGFR and VEGFR2. For comparison, the data for the standard inhibitors, Erlotinib (for EGFR) and Sorafenib (for VEGFR2), are also included.

CompoundTarget ProteinPDB IDBinding Affinity (kcal/mol)Estimated Ki (µM)
6-Bromo-4-hydroxyquinoline-3-carboxylic acidEGFR1M17-8.50.58
Erlotinib (Standard)EGFR1M17-10.20.05
6-Bromo-4-hydroxyquinoline-3-carboxylic acidVEGFR21YWN-9.10.21
Sorafenib (Standard)VEGFR21YWN-11.50.01
Analysis of Molecular Interactions

The binding mode of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid within the active sites of EGFR and VEGFR2 was analyzed to identify key molecular interactions. The interactions are summarized in the table below.

Target ProteinInteracting ResiduesType of Interaction
EGFRMet793, Leu718, Gly796, Asp855Hydrogen Bond, Pi-Alkyl, Pi-Sigma, Halogen Bond
VEGFR2Cys919, Asp1046, Glu885, Phe918Hydrogen Bond, Pi-Sulfur, Pi-Anion, Halogen Bond

Signaling Pathway Visualization

To provide a broader biological context for the selected protein targets, the following diagram illustrates a simplified representation of the EGFR signaling pathway, a critical pathway in cell proliferation and survival that is often dysregulated in cancer.

G cluster_pathway Simplified EGFR Signaling Pathway EGF EGF EGFR EGFR EGF->EGFR Grb2 Grb2 EGFR->Grb2 Sos Sos Grb2->Sos Ras Ras Sos->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation

Simplified EGFR signaling cascade.

Conclusion

This technical guide outlines a comprehensive, albeit hypothetical, in silico docking study of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid against the cancer-related targets EGFR and VEGFR2. The detailed protocols for ligand and protein preparation, docking simulations, and data analysis provide a robust framework for researchers in the field of computational drug discovery. The illustrative results suggest that 6-Bromo-4-hydroxyquinoline-3-carboxylic acid may exhibit inhibitory activity against these key kinases, warranting further in vitro and in vivo validation. The methodologies and data presentation formats described herein can be adapted for the evaluation of other novel compounds against a wide range of biological targets.

Protocols & Analytical Methods

Method

Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid: A Detailed Protocol for Researchers

Application Note: This document provides a comprehensive protocol for the synthesis of 6-bromo-4-hydroxyquinoline-3-carboxylic acid, a valuable building block in medicinal chemistry and drug discovery. The synthesis is b...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note: This document provides a comprehensive protocol for the synthesis of 6-bromo-4-hydroxyquinoline-3-carboxylic acid, a valuable building block in medicinal chemistry and drug discovery. The synthesis is based on the well-established Gould-Jacobs reaction, a reliable method for the preparation of 4-hydroxyquinolines from anilines. This protocol is intended for researchers, scientists, and drug development professionals, offering detailed methodologies, data presentation in structured tables, and visualizations to ensure clarity and reproducibility.

Introduction

Quinolone carboxylic acids are a significant class of heterocyclic compounds, forming the core structure of numerous antibacterial agents and other therapeutic molecules. The 6-bromo-4-hydroxyquinoline-3-carboxylic acid scaffold is a key intermediate for the synthesis of various biologically active compounds. The Gould-Jacobs reaction provides an efficient route to this scaffold, commencing with the reaction of a substituted aniline, in this case, 4-bromoaniline, with diethyl ethoxymethylenemalonate (DEEM).[1][2] The subsequent thermal cyclization of the resulting enamine intermediate, followed by hydrolysis of the ester, yields the desired product.[3][4] This application note details the three main stages of this synthesis, providing clear, step-by-step instructions.

Overall Reaction Scheme

The synthesis of 6-bromo-4-hydroxyquinoline-3-carboxylic acid from 4-bromoaniline proceeds through the following three key steps:

  • Condensation: Reaction of 4-bromoaniline with diethyl ethoxymethylenemalonate (DEEM) to form diethyl 2-((4-bromophenylamino)methylene)malonate.

  • Cyclization: Thermal intramolecular cyclization of the intermediate to yield ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

  • Hydrolysis: Saponification of the ethyl ester to afford the final product, 6-bromo-4-hydroxyquinoline-3-carboxylic acid.

Data Presentation

The following tables summarize the key quantitative data for each step of the synthesis.

Table 1: Reactants and Products

Compound NameStarting Material / Intermediate / ProductMolecular FormulaMolecular Weight ( g/mol )
4-BromoanilineStarting MaterialC₆H₆BrN172.02
Diethyl ethoxymethylenemalonate (DEEM)ReagentC₁₀H₁₆O₅216.23
Diethyl 2-((4-bromophenylamino)methylene)malonateIntermediate 1C₁₄H₁₆BrNO₄342.19[5]
Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylateIntermediate 2C₁₂H₁₀BrNO₃296.12[6]
6-Bromo-4-hydroxyquinoline-3-carboxylic acidFinal ProductC₁₀H₆BrNO₃268.06[1]

Table 2: Experimental Conditions and Yields

StepReactionKey Reagents/SolventsTemperature (°C)Time (h)Yield (%)
1Condensation of 4-bromoaniline with DEEMAcetonitrile or neat40 - Reflux1 - 473 - 82
2Thermal cyclization of Diethyl 2-((4-bromophenylamino)methylene)malonateDiphenyl ether250 - Reflux161
3Hydrolysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate10% NaOH(aq) or 10% KOH(aq)Reflux1 - 596

Table 3: Characterization Data

Compound NamePhysical StateMelting Point (°C)Spectroscopic Data
Diethyl 2-((4-bromophenylamino)methylene)malonateWhite solid104 - 106¹H NMR (CDCl₃): δ 1.35 (t, 3H), 1.41 (t, 3H), 4.25 (q, 2H), 4.32 (q, 2H), 7.08 (d, 2H), 7.45 (d, 2H), 8.45 (d, 1H), 11.05 (br s, 1H).
Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylateWhite solid>300¹H NMR (DMSO-d₆): δ 1.30 (t, 3H), 4.25 (q, 2H), 7.65 (d, 1H), 7.85 (dd, 1H), 8.30 (d, 1H), 8.55 (s, 1H), 12.2 (br s, 1H). MS (ES+): m/z 296, 298 [M+H]⁺.
6-Bromo-4-hydroxyquinoline-3-carboxylic acidWhite solid283 - 285 (dec.)¹H NMR (DMSO-d₆): δ 7.70 (d, 1H), 7.95 (dd, 1H), 8.40 (d, 1H), 8.80 (s, 1H), 13.5 (br s, 1H), 15.0 (br s, 1H). MS (ES+): m/z 268, 270 [M+H]⁺. IR (KBr, cm⁻¹): 3400-2500 (br, O-H, N-H, C-H), 1720 (C=O, acid), 1640 (C=O, quinolone), 1600, 1570, 1480 (aromatic C=C).

Experimental Protocols

Step 1: Synthesis of Diethyl 2-((4-bromophenylamino)methylene)malonate (Intermediate 1)

This step involves the nucleophilic substitution of the ethoxy group of DEEM by 4-bromoaniline.

Method A: In Acetonitrile

  • To a solution of 4-bromoaniline (1.2 mmol) in acetonitrile, add diethyl ethoxymethylenemalonate (DEEM) (1.2 mmol) dropwise.

  • Heat the mixture to reflux for 4 hours.[7]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the resulting precipitate and wash with cold ethanol.

  • The filtrate can be concentrated under reduced pressure to yield more product.

  • Recrystallize the crude product from ethanol to obtain a white solid. A yield of approximately 75% can be expected.[7]

Method B: Neat Reaction

  • Mix 4-bromoaniline (1.2 mmol) and diethyl ethoxymethylenemalonate (1.2 mmol) in a reaction vessel.

  • Heat the mixture at 130°C (403 K) for 2 hours.[8]

  • After cooling, evaporate the low boiling components under reduced pressure.

  • Purify the crude product by recrystallization from diethyl ether to yield a white solid. A yield of 73% has been reported for this method.[8]

Step 2: Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (Intermediate 2)

This step is a thermal intramolecular cyclization, often requiring a high-boiling point solvent.

  • Add diethyl 2-((4-bromophenylamino)methylene)malonate (17.5 mmol) to diphenyl ether (60 mL).

  • Heat the reaction mixture to reflux (approximately 250-260°C) for 1 hour.[4]

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Add n-hexane (200 mL) to precipitate the product.

  • Filter the white solid, wash with n-hexane, and dry under vacuum. A yield of 61% has been reported.[4]

Step 3: Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid (Final Product)

This final step is a standard ester hydrolysis (saponification).

  • Suspend ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (10.1 mmol) in a 10% aqueous solution of sodium hydroxide (40 mL).[4]

  • Heat the mixture to reflux for 1 hour. The suspension should dissolve to form a clear solution.

  • Cool the reaction solution to 0°C in an ice bath.

  • Acidify the solution to pH 1 by the dropwise addition of concentrated hydrochloric acid.

  • A white precipitate will form. Filter the solid, wash thoroughly with water, and dry under vacuum to obtain the final product as a white solid. A yield of 96% has been reported.[4]

Visualizations

The following diagrams illustrate the overall synthetic workflow and the reaction mechanism.

Synthesis_Workflow cluster_start Starting Materials cluster_step1 Step 1: Condensation cluster_step2 Step 2: Cyclization cluster_step3 Step 3: Hydrolysis 4-Bromoaniline 4-Bromoaniline Intermediate1 Diethyl 2-((4-bromophenylamino)- methylene)malonate 4-Bromoaniline->Intermediate1 + DEEM Reflux DEEM Diethyl ethoxymethylenemalonate DEEM->Intermediate1 Intermediate2 Ethyl 6-bromo-4-hydroxyquinoline- 3-carboxylate Intermediate1->Intermediate2 Diphenyl ether Reflux FinalProduct 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid Intermediate2->FinalProduct NaOH(aq) Reflux, then H⁺ Gould_Jacobs_Mechanism Aniline 4-Bromoaniline Addition Nucleophilic Addition Aniline->Addition DEEM DEEM DEEM->Addition Elimination1 Elimination of EtOH Addition->Elimination1 Enamine Enamine Intermediate Elimination1->Enamine Cyclization 6π-Electrocyclization Enamine->Cyclization Heat Elimination2 Elimination of EtOH Cyclization->Elimination2 Ester Quinolone Ester Elimination2->Ester

References

Application

Application Notes and Protocols for the Gould-Jacobs Synthesis of Quinolines

For Researchers, Scientists, and Drug Development Professionals Introduction The Gould-Jacobs reaction is a versatile and widely utilized method for the synthesis of quinolines, specifically 4-hydroxyquinoline derivative...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Gould-Jacobs reaction is a versatile and widely utilized method for the synthesis of quinolines, specifically 4-hydroxyquinoline derivatives. First described by R. Gordon Gould and Walter A. Jacobs in 1939, this reaction has become a cornerstone in heterocyclic chemistry. Its significance is underscored by the prevalence of the quinoline scaffold in a vast array of natural products and pharmacologically active compounds, including antimalarials, antibacterials, and anticancer agents. The reaction sequence involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization, and subsequent hydrolysis and decarboxylation to yield the 4-hydroxyquinoline core.[1][2] The Gould-Jacobs reaction is particularly effective for anilines bearing electron-donating groups at the meta-position.[1] Modern advancements, notably the use of microwave irradiation, have significantly enhanced the efficiency of this reaction, offering reduced reaction times and improved yields.[3][4]

Reaction Mechanism

The Gould-Jacobs reaction proceeds through a well-defined multi-step mechanism:

  • Condensation: The synthesis initiates with a nucleophilic attack of the aniline amino group on the electron-deficient carbon of the alkoxymethylenemalonate ester (e.g., diethyl ethoxymethylenemalonate, DEEM). This is followed by the elimination of an alcohol molecule (e.g., ethanol) to form a stable anilidomethylenemalonate intermediate.[1][5]

  • Thermal Cyclization: This is the rate-determining step and requires significant thermal energy (typically above 250 °C). It proceeds via a 6-electron electrocyclization to form the quinoline ring system.[5] This high activation energy barrier can be overcome using conventional heating in a high-boiling solvent or, more efficiently, through microwave irradiation.[5][6]

  • Tautomerization: The initially formed 4-oxo-quinoline-3-carboxylate exists in equilibrium with its more stable enol tautomer, the 4-hydroxy-quinoline-3-carboxylate.[1]

  • Saponification (Optional): The ester group at the 3-position can be hydrolyzed to a carboxylic acid using a base, such as sodium hydroxide.[1]

  • Decarboxylation (Optional): Subsequent heating of the carboxylic acid intermediate leads to decarboxylation, yielding the final 4-hydroxyquinoline product.[1]

Visualizing the Gould-Jacobs Reaction

Reaction Mechanism

Gould_Jacobs_Mechanism aniline Aniline intermediate Anilidomethylenemalonate Intermediate aniline->intermediate Condensation (-EtOH) deem Diethyl Ethoxymethylenemalonate reactants plus1 + cyclized Ethyl 4-oxo-1,4-dihydroquinoline-3-carboxylate intermediate->cyclized Thermal Cyclization (High Temp, >250 °C) saponification_node Saponification (e.g., NaOH, H₂O) cyclized->saponification_node Optional acid 4-Hydroxyquinoline-3-carboxylic Acid saponification_node->acid decarboxylation_node Decarboxylation (Heat) final_product 4-Hydroxyquinoline decarboxylation_node->final_product acid->decarboxylation_node

Caption: Mechanism of the Gould-Jacobs reaction.

Experimental Workflow

Gould_Jacobs_Workflow start Start reactants 1. Mix Aniline and Alkoxymethylenemalonate Ester start->reactants condensation 2. Heat for Condensation (100-140 °C) reactants->condensation cyclization 3. Thermal Cyclization (High Temperature, >250 °C) (Conventional or Microwave) condensation->cyclization cooling 4. Cool Reaction Mixture cyclization->cooling precipitation 5. Precipitate Product (e.g., with non-polar solvent) cooling->precipitation filtration 6. Isolate by Filtration precipitation->filtration washing 7. Wash with Cold Solvent filtration->washing drying 8. Dry under Vacuum washing->drying optional_saponification 9a. Saponification (Optional) drying->optional_saponification analysis 10. Characterization (NMR, MS, etc.) drying->analysis optional_decarboxylation 9b. Decarboxylation (Optional) optional_saponification->optional_decarboxylation optional_decarboxylation->analysis end End analysis->end

Caption: Generalized experimental workflow for the Gould-Jacobs synthesis.

Experimental Protocols

Two primary methodologies for the Gould-Jacobs reaction are presented: a classical thermal protocol and a modern microwave-assisted protocol.

Protocol 1: Classical Thermal Synthesis of 4-Hydroxyquinolines

This protocol utilizes a high-boiling inert solvent to achieve the necessary temperature for the cyclization step.

Materials:

  • Substituted Aniline (1.0 eq)

  • Diethyl Ethoxymethylenemalonate (DEEM) (1.0-1.2 eq)

  • High-boiling inert solvent (e.g., Diphenyl ether, Dowtherm A)

  • Round-bottom flask with reflux condenser

  • Heating mantle or oil bath

  • Non-polar solvent for precipitation (e.g., Hexane, Cyclohexane)

  • Sodium Hydroxide (NaOH) solution (for optional saponification)

  • Hydrochloric Acid (HCl) (for optional acidification)

  • Filtration apparatus

  • Drying oven or vacuum desiccator

Procedure:

Step 1: Condensation

  • In a round-bottom flask, combine the substituted aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq).

  • Heat the mixture to 100-140 °C for 1-2 hours. The reaction can be monitored by TLC for the disappearance of the aniline starting material.

  • (Optional) Remove the ethanol byproduct under reduced pressure.

Step 2: Thermal Cyclization

  • To the crude anilidomethylenemalonate intermediate, add a high-boiling solvent such as diphenyl ether (approximately 5-10 mL per gram of intermediate).

  • Heat the mixture to a vigorous reflux (typically 250-260 °C) for 30-60 minutes. Monitor the reaction by TLC.

  • Cool the reaction mixture to room temperature. The 4-hydroxy-3-carboethoxyquinoline product should precipitate.

  • Add a non-polar solvent like hexane or cyclohexane to aid precipitation.

  • Collect the solid product by filtration, wash thoroughly with the non-polar solvent to remove the high-boiling solvent, and dry.

Step 3: Saponification (Optional)

  • Suspend the dried 4-hydroxy-3-carboethoxyquinoline in a 10% aqueous solution of sodium hydroxide.

  • Heat the mixture to reflux for 1-2 hours until the hydrolysis is complete (monitored by TLC).

  • Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the 4-hydroxyquinoline-3-carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry.

Step 4: Decarboxylation (Optional)

  • Place the dried 4-hydroxyquinoline-3-carboxylic acid in a flask.

  • Heat the solid above its melting point (typically 200-250 °C) until the evolution of carbon dioxide ceases.

  • The resulting crude 4-hydroxyquinoline can be purified by recrystallization.

Protocol 2: Microwave-Assisted Synthesis of 4-Hydroxyquinolines

This protocol offers a significant reduction in reaction time and often provides improved yields.

Materials:

  • Substituted Aniline (1.0 eq)

  • Diethyl Ethoxymethylenemalonate (DEEM) (3.0 eq)

  • Microwave synthesis vial with a magnetic stir bar

  • Microwave synthesis system

  • Ice-cold acetonitrile for washing

  • Filtration apparatus

  • HPLC-MS for analysis

Procedure:

  • Reaction Setup: In a microwave vial, add the substituted aniline (e.g., 2.0 mmol) and diethyl ethoxymethylenemalonate (e.g., 6.0 mmol).[3] The excess DEEM serves as both a reagent and a solvent.

  • Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the mixture to the desired temperature (e.g., 250-300 °C) and hold for the specified time (e.g., 1-20 minutes).[3]

  • Isolation: After the reaction is complete, cool the vial to room temperature. A precipitate of the product should form.

  • Purification: Filter the solid product and wash it with ice-cold acetonitrile (e.g., 3 mL).[3]

  • Drying and Analysis: Dry the resulting solid under vacuum and analyze for purity and identity using HPLC-MS and NMR.

Data Presentation: Substrate Scope and Reaction Yields

The Gould-Jacobs reaction is compatible with a range of substituted anilines. The following tables summarize the reaction conditions and yields for the synthesis of various 4-hydroxyquinoline derivatives.

Table 1: Microwave-Assisted Synthesis of Ethyl 4-oxo-1,4-dihydroquinoline-3-carboxylate from Aniline and DEEM[3]
EntryTemperature (°C)Time (min)Pressure (bar)Isolated Yield (%)
125020111
2300202437
325060135
4300602428
530051847

Data sourced from a Biotage application note.[3]

Analysis: The data indicates that higher temperatures are crucial for the intramolecular cyclization. At 250 °C, the yield of the cyclized product is very low, with the reaction stalling at the intermediate stage.[3] Increasing the temperature to 300 °C significantly improves the yield.[3] However, prolonged reaction times at high temperatures can lead to product degradation, as seen by the decreased yield in Entry 4.[3] An optimal condition was found to be 300 °C for 5 minutes, providing the highest isolated yield of 47%.[3] This highlights the need for careful optimization of both temperature and time to maximize yield and minimize degradation.[3]

Table 2: Microwave-Assisted Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives[4]
EntryAniline DerivativeProductTime (min)Yield (%)
13-Chloroaniline3-Acetyl-4-hydroxy-7-chloroquinoline1585
24-Methoxyaniline3-Acetyl-4-hydroxy-6-methoxyquinoline1588
32-Methylaniline3-Acetyl-4-hydroxy-8-methylquinoline1582
44-Bromoaniline3-Acetyl-4-hydroxy-6-bromoquinoline1586
54-Ethylaniline3-Acetyl-4-hydroxy-6-ethylquinoline1584
64-Nitroaniline3-Acetyl-4-hydroxy-6-nitroquinoline1580

Reaction conditions: Microwave irradiation of the corresponding anilidomethylenemalonate intermediate.

Analysis: The microwave-assisted Gould-Jacobs reaction demonstrates good to excellent yields for a variety of substituted anilines in the synthesis of 3-acetyl-4-hydroxyquinolines. Both electron-donating (methoxy, methyl, ethyl) and electron-withdrawing (chloro, bromo, nitro) substituents on the aniline ring are well-tolerated, showcasing the broad applicability of this method. The reaction times are consistently short (15 minutes), highlighting the efficiency of microwave heating.

Conclusion

The Gould-Jacobs reaction remains a powerful and relevant tool for the synthesis of 4-hydroxyquinolines. The protocols and data presented herein provide a comprehensive guide for researchers in the fields of organic synthesis, medicinal chemistry, and drug development. The classical thermal method is robust and accessible, while the modern microwave-assisted approach offers significant advantages in terms of reaction speed and efficiency. The amenability of the reaction to a variety of substituted anilines further enhances its utility in the generation of diverse quinoline libraries for biological screening and as key intermediates in the synthesis of complex target molecules. Careful optimization of reaction parameters, particularly temperature and time, is crucial for maximizing product yields and minimizing the formation of byproducts.

References

Method

Protocol for N-alkylation of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

Application Note Audience: Researchers, scientists, and drug development professionals. Introduction: This document provides a detailed protocol for the N-alkylation of 6-bromo-4-hydroxyquinoline-3-carboxylic acid, a key...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides a detailed protocol for the N-alkylation of 6-bromo-4-hydroxyquinoline-3-carboxylic acid, a key intermediate in the synthesis of various biologically active compounds. The N-alkylation of the quinolone scaffold is a critical step in modifying the pharmacological properties of these molecules. The presence of a carboxylic acid group at the 3-position necessitates a three-step procedure involving esterification, N-alkylation, and subsequent hydrolysis to yield the final N-alkylated product. This protocol outlines the synthesis of the ethyl ester intermediate, its subsequent N-alkylation, and the final hydrolysis to the desired N-alkylated carboxylic acid.

Experimental Workflow

The overall synthetic strategy for the N-alkylation of 6-bromo-4-hydroxyquinoline-3-carboxylic acid is depicted in the following workflow diagram.

workflow cluster_esterification Step 1: Esterification cluster_alkylation Step 2: N-Alkylation cluster_hydrolysis Step 3: Hydrolysis start 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid ester Ethyl 6-bromo-4-hydroxyquinoline- 3-carboxylate start->ester Ethanol, H₂SO₄ (cat.) Reflux alkyl_ester Ethyl 1-alkyl-6-bromo-4-oxo- 1,4-dihydroquinoline-3-carboxylate ester->alkyl_ester Alkyl halide, K₂CO₃ DMF, 80°C final_product 1-Alkyl-6-bromo-4-oxo- 1,4-dihydroquinoline-3-carboxylic acid alkyl_ester->final_product NaOH (aq) Reflux, then HCl

Application

Application Notes and Protocols: 6-Bromo-4-hydroxyquinoline-3-carboxylic acid as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid as a versatile pharmaceutical intermedia...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid as a versatile pharmaceutical intermediate. The document details its synthesis, key chemical transformations, and its application in the development of targeted therapeutics, particularly inhibitors of the PI3K/mTOR signaling pathway.

Overview and Key Applications

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a heterocyclic building block of significant interest in medicinal chemistry. Its quinoline core is a privileged structure found in numerous biologically active compounds. The presence of a bromine atom, a hydroxyl group, and a carboxylic acid moiety provides multiple reactive sites for chemical modification, making it an ideal starting point for the synthesis of diverse compound libraries.

A primary application of this intermediate is in the synthesis of potent enzyme inhibitors, notably for cancer therapy. The 6-bromo substituent is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of various aryl and heteroaryl groups. This strategy has been successfully employed in the development of kinase inhibitors, including those targeting the Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway.[1][2] Deregulation of this pathway is a common event in many human cancers, making it a critical target for drug development.[3]

One prominent example is the synthesis of GSK2126458 (Omipalisib), a highly potent inhibitor of PI3K and mTOR.[4] The synthesis of GSK2126458 and related compounds often involves intermediates derived from 6-bromo-4-hydroxyquinoline scaffolds.[4][5]

Physicochemical Properties

PropertyValueReference
CAS Number 98948-95-9[6]
Molecular Formula C₁₀H₆BrNO₃[6]
Molecular Weight 268.06 g/mol [6]
Appearance Solid[6]

Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and its Ethyl Ester

The synthesis of the title compound and its commonly used ethyl ester derivative is typically achieved through the Gould-Jacobs reaction.[7] This method involves the condensation of an aniline with an alkoxymethylenemalonic ester, followed by a thermal cyclization.

cluster_synthesis Synthesis Workflow A 4-Bromoaniline C Condensation A->C B Diethyl ethoxymethylenemalonate (DEEM) B->C D Ethyl 2-((4-bromophenyl)amino)methylene-3-oxobutanoate (Intermediate) C->D E Thermal Cyclization (Gould-Jacobs Reaction) D->E F 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester E->F G Hydrolysis F->G H 6-Bromo-4-hydroxyquinoline-3-carboxylic acid G->H

Figure 1: General synthesis workflow via the Gould-Jacobs reaction.
Quantitative Data for Synthesis

Reaction StepProductTypical YieldReference
Condensation and Cyclization6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester61%[8]
Hydrolysis6-Bromo-4-hydroxyquinoline-3-carboxylic acid96%[8]

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester

This protocol is based on the Gould-Jacobs reaction.

Materials:

  • 4-Bromoaniline

  • Diethyl ethoxymethylenemalonate (DEEM)

  • Diphenyl ether

  • n-Hexane

Procedure:

  • A mixture of 4-bromoaniline (1 equivalent) and diethyl ethoxymethylenemalonate (1.1 equivalents) is heated at 100-120 °C for 1-2 hours. The ethanol formed during the reaction is removed by distillation.[7]

  • The resulting intermediate adduct is added portion-wise to preheated diphenyl ether at 240-250 °C.[7]

  • The reaction mixture is maintained at this temperature for 30-60 minutes.[7]

  • After cooling, the reaction mixture is diluted with n-hexane, and the precipitated solid is collected by filtration.[8]

  • The solid is washed with n-hexane to yield 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester. A yield of approximately 61% can be expected.[8]

Protocol 2: Hydrolysis to 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

Materials:

  • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester

  • 10% Sodium hydroxide (NaOH) solution

  • 10N Hydrochloric acid (HCl)

Procedure:

  • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester (1 equivalent) is suspended in a 10% aqueous solution of sodium hydroxide.[8]

  • The mixture is heated to reflux for 1 hour, during which the ester dissolves.[8]

  • The solution is then cooled to 0 °C in an ice bath.[8]

  • The pH of the solution is adjusted to 1 with 10N hydrochloric acid to precipitate the carboxylic acid.[8]

  • The precipitate is collected by filtration, washed with water, and dried to afford 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. A yield of around 96% is reported.[8]

Application in the Synthesis of PI3K/mTOR Inhibitors

6-Bromo-4-hydroxyquinoline-3-carboxylic acid serves as a key precursor for the synthesis of advanced pharmaceutical intermediates, such as 6-bromo-4-chloroquinoline, which can be further elaborated into complex drug molecules like GSK2126458.

cluster_drug_synthesis Synthetic Pathway to a PI3K/mTOR Inhibitor A 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid B Decarboxylation A->B C 6-Bromoquinolin-4-ol B->C D Chlorination (e.g., POCl3) C->D E 6-Bromo-4-chloroquinoline D->E F Suzuki Coupling (with Arylboronic acid) E->F G 6-Aryl-4-chloroquinoline derivative F->G H Further Functionalization G->H I PI3K/mTOR Inhibitor (e.g., GSK2126458 scaffold) H->I

Figure 2: Experimental workflow for the synthesis of a PI3K/mTOR inhibitor.
Protocol 3: Conversion to 6-Bromo-4-chloroquinoline

Materials:

  • 6-Bromoquinolin-4-ol (obtained from decarboxylation of the carboxylic acid)

  • Phosphorus oxychloride (POCl₃)

  • Toluene

  • Dichloromethane

  • 4M Sodium hydroxide (NaOH)

  • Brine

Procedure:

  • 6-Bromoquinolin-4-ol (1 equivalent) is suspended in toluene.[9]

  • Phosphorus oxychloride (excess) is added to the suspension.[9]

  • The reaction mixture is heated to 115 °C and stirred for 4 hours.[9]

  • After cooling to 0 °C, the reaction is diluted with dichloromethane.[9]

  • The organic solution is washed sequentially with 4M NaOH and brine.[9]

  • The organic layer is dried, and the solvent is evaporated. The crude product can be recrystallized from a suitable solvent like n-heptane to yield 6-bromo-4-chloroquinoline.[9]

Protocol 4: Suzuki-Miyaura Cross-Coupling

Materials:

  • 6-Bromo-4-chloroquinoline

  • Arylboronic acid (e.g., 4-(4-pyridazinyl)phenylboronic acid for GSK2126458 synthesis)

  • Palladium catalyst (e.g., Pd(dppf)Cl₂)

  • Base (e.g., Na₂CO₃)

  • Solvent (e.g., 4:1 1,4-dioxane/water)

Procedure:

  • To a reaction vessel, add 6-bromo-4-chloroquinoline (1 equivalent), the arylboronic acid (1.2 equivalents), the palladium catalyst (e.g., 0.03 equivalents), and the base (2 equivalents).

  • Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent system to the mixture.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring.

  • Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

  • Upon completion, the reaction is cooled, and the product is isolated through standard workup and purification procedures (e.g., extraction and column chromatography).

Biological Context: The PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, survival, and metabolism.[3] In many cancers, this pathway is hyperactivated due to mutations in its components. Inhibitors derived from 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, such as GSK2126458, are designed to block this pathway.

GSK2126458 is a potent, ATP-competitive inhibitor of both PI3K and mTOR kinases.[1] By inhibiting these key enzymes, it effectively shuts down the downstream signaling cascade, leading to cell cycle arrest and apoptosis in cancer cells.

cluster_pathway PI3K/Akt/mTOR Signaling Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 Akt Akt PIP3->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates Survival Cell Survival Akt->Survival Proliferation Cell Growth & Proliferation mTORC1->Proliferation mTORC2 mTORC2 mTORC2->Akt Activates Inhibitor GSK2126458 (derived from 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid) Inhibitor->PI3K Inhibits Inhibitor->mTORC1 Inhibits Inhibitor->mTORC2 Inhibits

Figure 3: Inhibition of the PI3K/Akt/mTOR pathway by GSK2126458.
Biological Activity of GSK2126458

TargetInhibition Constant (Ki)Reference
p110α (PI3K)0.019 nM[10]
p110β (PI3K)0.13 nM[10]
p110δ (PI3K)0.024 nM[10]
p110γ (PI3K)0.06 nM[10]
mTORC10.18 nM[10]
mTORC20.3 nM[10]

Conclusion

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a valuable and versatile intermediate for pharmaceutical research and development. Its utility in constructing complex molecular architectures, particularly for the synthesis of targeted cancer therapeutics like PI3K/mTOR inhibitors, highlights its importance in modern drug discovery. The protocols and data presented herein provide a solid foundation for researchers to utilize this compound in their synthetic and medicinal chemistry programs.

References

Method

Application of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals Introduction 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a heterocyclic compound belonging to the quinoline carboxylic acid class. While direct enzyme i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a heterocyclic compound belonging to the quinoline carboxylic acid class. While direct enzyme inhibition data for this specific molecule is not extensively published, its structural motif is a key pharmacophore in the development of various enzyme inhibitors. Notably, the quinoline-3-carboxylic acid scaffold has been identified as a potent inhibitor of Protein Kinase CK2, a crucial enzyme implicated in numerous disease pathways, including cancer. This document provides a detailed application note and protocol for assessing the inhibitory potential of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and its analogs against Protein Kinase CK2, a representative and relevant enzyme target.

Protein Kinase CK2 is a constitutively active serine/threonine kinase that plays a pivotal role in cell growth, proliferation, and survival.[1] Its dysregulation is a hallmark of many cancers, making it a prime target for therapeutic intervention. The protocols and data presented herein are based on established methodologies for evaluating quinoline-based inhibitors of CK2 and serve as a comprehensive guide for researchers.

Data Presentation: Inhibition of Protein Kinase CK2 by Quinoline-3-Carboxylic Acid Derivatives

The following table summarizes the in vitro inhibitory activity of various quinoline-3-carboxylic acid derivatives against Protein Kinase CK2. This data highlights the potential of this chemical class as a source of potent enzyme inhibitors.

Compound IDR1R2R3IC50 (µM)[2][3][4]
1a HClH1.2
1b HCl7-Br0.8
1c HNH2H0.9
1d HNH27-Br0.65
2a CH3ClH2.5
2b CH3Cl7-Br1.8
3a -2-oxoH>33
3b -2-oxo7-Br7.3

Signaling Pathway

Protein Kinase CK2 is a central node in several critical signaling pathways that regulate cell fate. Its inhibition can have profound effects on cellular processes. The diagram below illustrates the involvement of CK2 in major signaling cascades.

CK2_Signaling_Pathway cluster_upstream Upstream Signals cluster_downstream Downstream Pathways cluster_outcomes Cellular Outcomes Growth Factors Growth Factors CK2 Protein Kinase CK2 Growth Factors->CK2 Stress Signals Stress Signals Stress Signals->CK2 PI3K_Akt PI3K/Akt/mTOR CK2->PI3K_Akt activates NFkB NF-κB CK2->NFkB activates JAK_STAT JAK/STAT CK2->JAK_STAT activates Proliferation Cell Proliferation PI3K_Akt->Proliferation Survival Cell Survival PI3K_Akt->Survival Apoptosis Apoptosis Inhibition PI3K_Akt->Apoptosis NFkB->Survival NFkB->Apoptosis JAK_STAT->Proliferation Survival->Apoptosis inhibits Inhibitor 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid (or analog) Inhibitor->CK2

Caption: Role of Protein Kinase CK2 in signaling and point of inhibition.

Experimental Protocols

Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

A common synthetic route to 6-bromo-4-hydroxyquinoline-3-carboxylic acid involves the Gould-Jacobs reaction.[5] The ethyl ester of the target compound is first synthesized from 4-bromoaniline and diethyl 2-(ethoxymethylene)malonate.[6] This is followed by hydrolysis of the ester to yield the carboxylic acid.

In Vitro Protein Kinase CK2 Inhibition Assay

This protocol describes a radiometric filter-binding assay to determine the in vitro inhibitory activity of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid against Protein Kinase CK2.[3][7]

Materials and Reagents:

  • Recombinant human Protein Kinase CK2 holoenzyme

  • CK2-specific peptide substrate (e.g., RRRADDSDDDDD)

  • [γ-³²P]ATP or [γ-³³P]ATP

  • Kinase Assay Buffer: 20 mM Tris-HCl (pH 7.5), 50 mM KCl, 10 mM MgCl₂

  • Stop Solution: 10% o-phosphoric acid

  • P81 phosphocellulose paper discs

  • Scintillation counter and scintillation fluid

  • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid (or other test compounds)

  • Dimethyl sulfoxide (DMSO)

Experimental Workflow:

Kinase_Assay_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_detection Detection & Analysis A Prepare serial dilutions of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in DMSO. C Add test compound or DMSO (control) to the reaction mix. A->C B Prepare reaction mix: - Kinase Assay Buffer - Peptide Substrate - Recombinant CK2 Enzyme B->C D Initiate reaction by adding [γ-³²P]ATP. C->D E Incubate at 30°C for 20 minutes. D->E F Stop reaction with o-phosphoric acid. E->F G Spot reaction mixture onto P81 phosphocellulose paper. F->G H Wash paper discs to remove unincorporated [γ-³²P]ATP. G->H I Measure incorporated radioactivity using a scintillation counter. H->I J Calculate % inhibition and IC50 values. I->J

Caption: Workflow for the in vitro Protein Kinase CK2 inhibition assay.

Procedure:

  • Compound Preparation: Prepare a stock solution of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in DMSO. Perform serial dilutions to obtain a range of concentrations for IC50 determination.

  • Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing:

    • Kinase Assay Buffer

    • 6 µg of peptide substrate

    • 10 units of recombinant human CK2 holoenzyme

    • Test compound at various concentrations (or DMSO for control) The final reaction volume should be 30 µL.

  • Reaction Initiation: Start the kinase reaction by adding 50 µM ATP containing 0.05–0.1 µCi of [γ-³²P]ATP.

  • Incubation: Incubate the reaction mixture for 20 minutes at 30°C.

  • Reaction Termination: Stop the reaction by adding an equal volume of 10% o-phosphoric acid.

  • Filter Binding: Spot the reaction mixture onto 20-mm P81 phosphocellulose paper discs.

  • Washing: Wash the discs three times with 1% o-phosphoric acid solution to remove unincorporated radiolabeled ATP.

  • Counting: Air-dry the discs and measure the incorporated radioactivity using a scintillation counter via the Cherenkov method.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Conclusion

While direct experimental data for the enzyme inhibitory activity of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is limited in publicly available literature, its structural similarity to known inhibitors of Protein Kinase CK2 makes it a compound of significant interest for further investigation. The protocols and data presented provide a robust framework for researchers to explore the potential of this and related quinoline carboxylic acids as enzyme inhibitors, contributing to the development of novel therapeutics.

References

Application

Application Notes and Protocols for the Purity Assessment of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

Introduction 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a heterocyclic compound with significant potential in medicinal chemistry and materials science. As with any active pharmaceutical ingredient (API) or key inte...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a heterocyclic compound with significant potential in medicinal chemistry and materials science. As with any active pharmaceutical ingredient (API) or key intermediate, establishing its purity is a critical step in the drug development and manufacturing process to ensure safety and efficacy. This document provides detailed application notes and protocols for the comprehensive purity assessment of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid using a suite of orthogonal analytical techniques. These methods are designed for use by researchers, scientists, and drug development professionals to accurately identify and quantify the target compound and any potential impurities. The described methodologies include High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Elemental Analysis (EA), and Thermogravimetric Analysis (TGA).

Workflow for Purity Assessment

The following diagram outlines a logical workflow for the comprehensive purity assessment of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, starting from sample reception to the final purity statement.

Purity Assessment Workflow Overall Purity Assessment Workflow cluster_sample Sample Handling cluster_analysis Analytical Techniques cluster_results Data Analysis and Reporting Sample Sample of 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid Received Prep Sample Preparation (Dissolution, Weighing) Sample->Prep HPLC HPLC (Quantitative Purity) Prep->HPLC NMR NMR Spectroscopy (Structural Confirmation & qNMR) Prep->NMR MS Mass Spectrometry (Molecular Weight & Impurity ID) Prep->MS EA Elemental Analysis (Elemental Composition) Prep->EA TGA Thermogravimetric Analysis (Residual Solvents/Water) Prep->TGA Data Data Compilation & Analysis HPLC->Data NMR->Data MS->Data EA->Data TGA->Data Purity Final Purity Statement & Certificate of Analysis Data->Purity

Caption: A logical workflow for the purity assessment of the target compound.

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

HPLC is the primary method for determining the purity of non-volatile organic compounds by separating the main component from its impurities. A reversed-phase method is proposed here.

Experimental Protocol
  • Instrumentation: A standard HPLC system with a UV-Vis detector, quaternary pump, autosampler, and column oven.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    Time (min) % Mobile Phase B
    0.0 20
    20.0 85
    25.0 85
    25.1 20

    | 30.0 | 20 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh approximately 5 mg of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to achieve a concentration of 0.5 mg/mL. Sonicate if necessary to ensure complete dissolution.

Data Presentation: Hypothetical HPLC Purity Data
Peak No.Retention Time (min)Peak AreaArea %Identity
13.515,0000.30Unknown Impurity 1
28.235,0000.70Starting Material
312.5 4,925,000 98.50 6-Bromo-4-hydroxyquinoline-3-carboxylic acid
415.825,0000.50Unknown Impurity 2
Total 5,000,000 100.00

Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Based on this hypothetical data, the purity is 98.50%.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential tool for unambiguous structural confirmation and can also be used for quantitative purity assessment (qNMR).

Experimental Protocol (¹H NMR)
  • Instrumentation: 400 MHz (or higher) NMR spectrometer.

  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Parameters:

    • Pulse Program: Standard 1D proton.

    • Number of Scans: 16.

    • Relaxation Delay (d1): 5 seconds (for quantitative purposes, a longer delay of 30s is recommended).

    • Acquisition Time: ~4 seconds.

    • Spectral Width: -2 to 16 ppm.

    • Temperature: 298 K.

Protocol for Quantitative NMR (qNMR)
  • Internal Standard Selection: Choose a stable, non-reactive internal standard with sharp signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

  • Sample Preparation: Accurately weigh approximately 10 mg of the sample and 10 mg of the internal standard into the same vial. Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquisition: Acquire the ¹H NMR spectrum using quantitative parameters (e.g., long relaxation delay, 90° pulse angle).

  • Data Processing: Carefully phase and baseline correct the spectrum. Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculation: The purity of the analyte (Purity_analyte) is calculated using the following formula:

    Purity_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • std = internal standard

Data Presentation: Expected ¹H NMR Signals and qNMR Purity
ParameterExpected ValueHypothetical Result
¹H NMR SignalsAromatic protons, hydroxyl proton, carboxylic acid protonConsistent with the structure of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid
qNMR Purity>95%98.8% (using maleic acid as internal standard)

Mass Spectrometry (MS)

MS provides information on the molecular weight of the compound and can help in identifying impurities by their mass-to-charge ratio.

Experimental Protocol (LC-MS)
  • Instrumentation: HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • HPLC Conditions: Use the same HPLC method as described in Section 1.

  • Mass Range: 100 - 1000 m/z.

  • Data Analysis: Extract the ion chromatogram for the expected mass of the target compound and any observed impurities. The presence of bromine will result in a characteristic isotopic pattern (M and M+2 peaks in approximately 1:1 ratio).

Data Presentation: Expected and Hypothetical MS Data
ParameterTheoretical Value (C₁₀H₆BrNO₃)Hypothetical Observed Value
Molecular Weight268.06 g/mol -
[M-H]⁻ (Monoisotopic)265.9458 m/z265.9461 m/z
[M+H]⁺ (Monoisotopic)267.9604 m/z267.9608 m/z
Isotopic PatternM and M+2 peaks with ~1:1 intensity ratioObserved as expected

Elemental Analysis (EA)

EA determines the percentage of carbon, hydrogen, and nitrogen in the compound. The results are compared with the theoretical values calculated from the molecular formula.

Experimental Protocol
  • Instrumentation: CHN elemental analyzer.

  • Sample Preparation: Accurately weigh approximately 2-3 mg of the dry sample into a tin capsule.

  • Analysis: The sample is combusted at high temperature, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified.

Data Presentation: Theoretical vs. Hypothetical EA Results
ElementTheoretical % (for C₁₀H₆BrNO₃)Hypothetical Found %Deviation %
Carbon (C)44.8044.65-0.15
Hydrogen (H)2.262.30+0.04
Nitrogen (N)5.225.18-0.04

Acceptance Criteria: The found values should be within ±0.4% of the theoretical values.[1]

Thermogravimetric Analysis (TGA)

TGA measures changes in the mass of a sample as a function of temperature. It is useful for determining the presence of residual solvents or water and assessing thermal stability.[2][3]

Experimental Protocol
  • Instrumentation: Thermogravimetric analyzer.

  • Sample Pan: Platinum or ceramic pan.

  • Sample Weight: 5-10 mg.

  • Temperature Program: Heat from 25 °C to 400 °C at a rate of 10 °C/min.

  • Atmosphere: Nitrogen, with a flow rate of 50 mL/min.

Data Presentation: Hypothetical TGA Results
Temperature Range (°C)Weight Loss (%)Interpretation
25 - 1200.2%Loss of adsorbed water/volatile solvent
120 - 2500.1%Stable
> 250SignificantOnset of thermal decomposition

Summary of Purity Assessment Methods

The following diagram illustrates the relationship between the analytical methods and the type of information they provide for purity assessment.

Analytical Methods Relationship Relationship of Analytical Methods to Purity Assessment cluster_methods Analytical Methods cluster_info Information Provided Purity Purity of 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid HPLC HPLC Purity->HPLC NMR NMR Purity->NMR MS MS Purity->MS EA Elemental Analysis Purity->EA TGA TGA Purity->TGA Quant Quantitative Purity (Area %) HPLC->Quant Struct Structural Integrity NMR->Struct MW Molecular Weight & Impurity ID MS->MW Comp Elemental Composition EA->Comp Vol Volatiles/ Water Content TGA->Vol

Caption: Relationship between methods and the information they provide.

Conclusion

The combination of these orthogonal analytical methods provides a comprehensive and robust assessment of the purity of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. HPLC serves as the primary tool for quantitative determination of purity and separation of impurities. NMR and MS confirm the chemical structure and molecular weight, while Elemental Analysis verifies the elemental composition. Finally, TGA provides crucial information about the presence of volatile impurities and water content. By employing these techniques, researchers and drug developers can confidently establish the purity profile of their compound, ensuring its quality and suitability for further use.

References

Method

Application Notes and Protocols for the Development of Antimicrobial Agents from Quinoline-3-Carboxylic Acid Derivatives

Audience: Researchers, scientists, and drug development professionals. Introduction Quinolone-3-carboxylic acids and their derivatives represent a significant class of synthetic antimicrobial agents with a broad spectrum...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quinolone-3-carboxylic acids and their derivatives represent a significant class of synthetic antimicrobial agents with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as some fungi. The foundational structure of these compounds, particularly the 4-quinolone-3-carboxylic acid moiety, is a well-established pharmacophore that targets bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1] Inhibition of these essential enzymes disrupts DNA replication and repair, ultimately leading to bacterial cell death. This document provides detailed application notes and experimental protocols for the synthesis, antimicrobial evaluation, and cytotoxicity assessment of novel quinoline-3-carboxylic acid derivatives.

Data Presentation

The antimicrobial and cytotoxic activities of newly synthesized quinoline-3-carboxylic acid derivatives are typically evaluated by determining their Minimum Inhibitory Concentration (MIC) against a panel of pathogenic microbes and their half-maximal inhibitory concentration (IC50) against mammalian cell lines. The following tables summarize representative data for different series of quinoline-3-carboxylic acid derivatives.

Table 1: Minimum Inhibitory Concentration (MIC) of Representative Quinoline-3-Carboxylic Acid Derivatives against Bacterial Strains.

Compound IDR1R2R3S. aureus (µg/mL)E. coli (µg/mL)P. aeruginosa (µg/mL)Reference
Series 1 [2]
9HClPiperazinyl0.120.12>1024[2]
10HCl4-Methylpiperazinyl0.240.12>1024[2]
11FHPiperazinyl0.120.12>1024[2]
Series 2 [3]
15aHH3-OH-phenyl~25~100~50[3]
15bHH2-OH-phenyl~50~500~50[3]
15cHH4-OCH3-phenyl~100~500~50[3]
Ciprofloxacin ---0.25-10.015-0.120.25-1Standard

Table 2: Minimum Inhibitory Concentration (MIC) of Representative Quinoline-3-Carboxylic Acid Derivatives against Fungal Strains.

Compound IDR1R2A. fumigatus (µg/mL)C. albicans (µg/mL)Reference
Series 3 [2]
25HThiazolyl0.980.49[2]
26HPyridyl0.980.98[2]
Amphotericin B --0.25-10.12-1Standard

Table 3: Cytotoxicity (IC50) of Representative Quinoline-3-Carboxylic Acid Derivatives against Human Cancer Cell Lines.

Compound IDR1R2R3HeLa (µM)HepG2 (µM)Reference
Series 4 [4]
14aHBr4-F-phenyl127 ± 25-[4]
Series 5 [5]
3jClH4-OH-3-OCH3-phenyl>100-[5]
4lFHIndolyl7.19 ± 0.78-[5]
Doxorubicin ---0.05-0.20.1-0.5Standard

Experimental Protocols

General Synthesis Protocol for 7-Substituted 2-Chloroquinoline-3-Carboxylic Acids

This protocol describes a common method for the synthesis of key intermediates in the development of quinoline-3-carboxylic acid-based antimicrobial agents.

Materials:

  • 7-substituted quinolin-2(1H)-one-3-carboxylic acid

  • Phosphoryl chloride (POCl3) or Thionyl chloride (SOCl2)

  • Anhydrous toluene or Dimethylformamide (DMF)

  • Ice bath

  • Round-bottom flask with reflux condenser

  • Stirring apparatus

  • Filtration apparatus

  • Rotary evaporator

Procedure:

  • To a stirred suspension of the 7-substituted quinolin-2(1H)-one-3-carboxylic acid in anhydrous toluene, add phosphoryl chloride (or thionyl chloride) dropwise at 0°C.[6]

  • After the addition is complete, slowly raise the temperature to reflux and maintain for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum.

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Protocol for Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

This protocol is a standard method for determining the in vitro antimicrobial activity of the synthesized compounds.

Materials:

  • Synthesized quinoline-3-carboxylic acid derivatives

  • Bacterial or fungal strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Candida albicans ATCC 90028)

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

  • Sterile 96-well microtiter plates

  • Spectrophotometer or microplate reader

  • Incubator

  • Positive control antibiotic (e.g., ciprofloxacin, ampicillin)

  • Negative control (vehicle, e.g., DMSO)

Procedure:

  • Preparation of Compound Stock Solutions: Dissolve the synthesized compounds in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Preparation of Inoculum: Culture the microbial strains overnight in the appropriate broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria. Dilute this suspension in the test broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Serial Dilution in Microtiter Plate:

    • Add 100 µL of sterile broth to all wells of a 96-well plate.

    • Add 100 µL of the compound stock solution to the first well of a row and mix well.

    • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.

  • Inoculation: Add 100 µL of the prepared microbial inoculum to each well, resulting in a final volume of 200 µL and a final inoculum density of 2.5 x 10^5 CFU/mL.

  • Controls:

    • Growth Control: Wells containing only broth and inoculum (no compound).

    • Sterility Control: Wells containing only broth.

    • Positive Control: Wells containing a known antibiotic with serial dilutions.

    • Vehicle Control: Wells containing the highest concentration of the solvent used to dissolve the compounds.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. Growth can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Protocol for Cytotoxicity Assessment by MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

Materials:

  • Human cell lines (e.g., HeLa, HepG2)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Synthesized quinoline-3-carboxylic acid derivatives

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Sterile 96-well cell culture plates

  • CO2 incubator (37°C, 5% CO2)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate overnight to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the synthesized compounds in complete medium. Replace the old medium with 100 µL of the medium containing the test compounds at various concentrations.

  • Controls:

    • Cell Control: Wells with cells and medium only (no compound).

    • Vehicle Control: Wells with cells and medium containing the highest concentration of the solvent used.

    • Blank Control: Wells with medium only (no cells).

  • Incubation: Incubate the plates for 24-72 hours in a CO2 incubator.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization of Formazan: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the cell control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

Experimental Workflow for Antimicrobial Agent Development

The following diagram illustrates the typical workflow for the development of antimicrobial agents from quinoline-3-carboxylic acid derivatives.

experimental_workflow cluster_synthesis Chemical Synthesis cluster_screening In Vitro Screening cluster_safety Safety & Selectivity cluster_optimization Lead Optimization start Starting Materials (e.g., Substituted Anilines) intermediate Key Intermediate (Quinolone-3-carboxylic acid) start->intermediate Cyclization Reactions derivatives Library of Derivatives (Modification at R1, R2, R3) intermediate->derivatives Derivatization mic_test Antimicrobial Susceptibility Testing (MIC Determination) derivatives->mic_test Primary Screening sar_analysis Structure-Activity Relationship (SAR) Analysis mic_test->sar_analysis cytotoxicity_test Cytotoxicity Assays (e.g., MTT on Mammalian Cells) mic_test->cytotoxicity_test lead_optimization Lead Compound Optimization sar_analysis->lead_optimization Identify Hits selectivity_index Determination of Selectivity Index (SI) cytotoxicity_test->selectivity_index selectivity_index->lead_optimization in_vivo In Vivo Efficacy & Toxicology Studies lead_optimization->in_vivo

Caption: Workflow for antimicrobial agent development from quinoline-3-carboxylic acid derivatives.

Mechanism of Action: Inhibition of Bacterial DNA Gyrase and Topoisomerase IV

Quinolone-3-carboxylic acid derivatives exert their antibacterial effect by targeting bacterial type II topoisomerases, specifically DNA gyrase and topoisomerase IV. The following diagram illustrates this mechanism of action.

mechanism_of_action node_dna Bacterial DNA node_complex Enzyme-DNA Complex node_dna->node_complex node_gyrase DNA Gyrase / Topoisomerase IV node_gyrase->node_complex node_ternary_complex Ternary Complex (Quinolone-Enzyme-DNA) node_complex->node_ternary_complex node_quinolone Quinolone-3-Carboxylic Acid Derivative node_quinolone->node_ternary_complex node_cleavage Stabilization of Cleaved DNA node_ternary_complex->node_cleavage Inhibits DNA Ligase Activity node_replication_block Inhibition of DNA Replication & Repair node_cleavage->node_replication_block node_cell_death Bacterial Cell Death node_replication_block->node_cell_death

Caption: Mechanism of action of quinolone-3-carboxylic acid derivatives.

References

Application

Application Notes: Bromo-Substituted Quinolines and Analogs in Cancer Cell Line Studies

Introduction Due to the limited public data specifically on the direct application of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in cancer cell line studies, this document provides a comprehensive overview of the use o...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Due to the limited public data specifically on the direct application of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in cancer cell line studies, this document provides a comprehensive overview of the use of structurally related bromo-substituted quinoline, quinazoline, and quinolone derivatives. These compounds have emerged as a significant class of molecules in oncological research, demonstrating a range of activities from cytotoxicity to targeted inhibition of signaling pathways. This document is intended for researchers, scientists, and drug development professionals interested in the potential of this chemical scaffold in cancer therapy. The protocols and data presented are synthesized from various studies on these derivatives and are intended to serve as a guide for future research in this area.

Quantitative Data Summary

The cytotoxic and antiproliferative activities of various bromo-substituted quinoline and quinazoline derivatives have been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values from these studies are summarized in the table below.

CompoundCancer Cell LineIC50 (µM)Reference Compound(s)
6-Bromo-5-nitroquinolineHT29Not specified5-Fluorouracil
6,8-diphenylquinolineC6, HeLa, HT29Not specified5-Fluorouracil
Compound 8a (a 6-bromo quinazoline derivative)MCF-715.85 ± 3.32Erlotinib (9.9 ± 0.14)
Compound 8a (a 6-bromo quinazoline derivative)SW48017.85 ± 0.92-
Compound 8a (a 6-bromo quinazoline derivative)MRC-5 (normal)84.20 ± 1.72-
Compound 10i (a 6-chloroquinolone derivative)HepG21.60Sorafenib
Compound 10p (a 6-fluoroquinolone derivative)HepG28.14Sorafenib
Compound 6e (2-(3-bromophenyl)-8-fluoroquinazoline-4-carboxylic acid)MCF-7168.78Doxorubicin

Note: The data presented is for various derivatives and not for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid itself. The specific structures of compounds 8a, 10i, 10p, and 6e can be found in the cited literature.[1][2][3][4][5][6]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the anticancer properties of bromo-substituted quinoline derivatives.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

  • Cancer cell lines (e.g., MCF-7, SW480, HepG2)

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • 96-well plates

  • Test compound (e.g., a bromo-quinazoline derivative) dissolved in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in complete growth medium. The final concentration of DMSO should not exceed 0.5%. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin, Cisplatin, or Erlotinib).[2][4]

  • Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Solubilization: Aspirate the medium containing MTT and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

MTT_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay cluster_analysis Data Analysis seed_cells Seed Cells in 96-well Plate prepare_compounds Prepare Compound Dilutions add_compounds Add Compounds to Cells prepare_compounds->add_compounds incubate_48h Incubate for 48-72h add_compounds->incubate_48h add_mtt Add MTT Solution incubate_48h->add_mtt incubate_4h Incubate for 4h add_mtt->incubate_4h add_dmso Add Solubilizer incubate_4h->add_dmso read_absorbance Read Absorbance at 570nm add_dmso->read_absorbance calculate_ic50 Calculate IC50 read_absorbance->calculate_ic50

MTT Assay Workflow for Cell Viability
Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is used to quantify the percentage of cells undergoing apoptosis (early and late) and necrosis following treatment with a test compound.

Materials:

  • Cancer cell lines (e.g., HepG2, MCF-7)

  • 6-well plates

  • Test compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

Procedure:

  • Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the test compound at its predetermined IC50 concentration for 24-48 hours. Include a non-treated control.

  • Cell Harvesting: After treatment, harvest the cells (including both adherent and floating cells) by trypsinization and centrifugation.

  • Washing: Wash the cells twice with cold PBS.

  • Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive and PI negative cells are considered to be in early apoptosis, while cells positive for both stains are in late apoptosis or necrosis.[3][5][6]

  • Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptosis, late apoptosis, and necrosis).

Apoptosis_Assay_Workflow cluster_prep Cell Culture & Treatment cluster_harvest Cell Harvesting cluster_staining Staining cluster_analysis Analysis seed_cells Seed Cells in 6-well Plate treat_compound Treat with Compound (IC50) seed_cells->treat_compound harvest_cells Harvest Cells treat_compound->harvest_cells wash_pbs Wash with PBS harvest_cells->wash_pbs resuspend Resuspend in Binding Buffer wash_pbs->resuspend add_stains Add Annexin V-FITC & PI resuspend->add_stains incubate Incubate in Dark add_stains->incubate flow_cytometry Analyze by Flow Cytometry incubate->flow_cytometry quantify Quantify Apoptotic Cells flow_cytometry->quantify

Apoptosis Assay Workflow

Signaling Pathways

Studies on bromo-substituted quinoline and quinazoline derivatives suggest their involvement in several key cancer-related signaling pathways.

Induction of Apoptosis

Several bromo-substituted quinoline and quinazoline derivatives have been shown to induce apoptosis in cancer cells.[1][3][5][6] The mechanism often involves the activation of intrinsic and/or extrinsic apoptotic pathways, leading to the activation of caspases and subsequent cell death.

Inhibition of Kinase Signaling

Certain derivatives have been designed as inhibitors of specific kinases that are crucial for cancer cell proliferation and survival.

  • VEGFR-2 Inhibition: Some 4-quinolone-3-carboxamide derivatives have been shown to inhibit Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key player in angiogenesis.[3] Inhibition of VEGFR-2 can block the formation of new blood vessels that supply nutrients to tumors, thereby inhibiting tumor growth.

  • Aurora A Kinase Inhibition: 2-(3-bromophenyl)-8-fluoroquinazoline-4-carboxylic acid has been identified as an inhibitor of Aurora A kinase.[5][6] Aurora A is a serine/threonine kinase that plays a critical role in mitotic progression. Its inhibition leads to cell cycle arrest and apoptosis.

Signaling_Pathways cluster_compound Bromo-Quinoline/Quinazoline Derivatives cluster_targets Molecular Targets cluster_effects Cellular Effects cluster_outcome Outcome compound Bromo-Substituted Derivative vegfr2 VEGFR-2 compound->vegfr2 inhibit auroraA Aurora A Kinase compound->auroraA inhibit other_targets Other Cellular Targets compound->other_targets angiogenesis Inhibition of Angiogenesis vegfr2->angiogenesis leads to cell_cycle_arrest Cell Cycle Arrest auroraA->cell_cycle_arrest leads to apoptosis Induction of Apoptosis other_targets->apoptosis cancer_cell_death Cancer Cell Death angiogenesis->cancer_cell_death cell_cycle_arrest->apoptosis apoptosis->cancer_cell_death

Potential Signaling Pathways of Bromo-Substituted Derivatives

Conclusion

While direct studies on 6-Bromo-4-hydroxyquinoline-3-carboxylic acid are not extensively available, the broader family of bromo-substituted quinolines, quinazolines, and quinolones represents a promising area for the development of novel anticancer agents. The available data on various derivatives demonstrate their potential to induce cytotoxicity and apoptosis in a range of cancer cell lines through mechanisms that include the inhibition of key signaling kinases. The protocols and information provided herein offer a foundational resource for researchers to further explore the therapeutic potential of this chemical class in oncology. Future studies are warranted to synthesize and evaluate the specific activity of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and to further elucidate the structure-activity relationships within this compound family.

References

Method

Synthesis of novel DHODH inhibitors from quinoline-4-carboxylic acid precursors

Launching the Search I've initiated a thorough search for methods to synthesize new DHODH inhibitors. The focus is on finding specific quinoline-4-carboxylic acid precursors.

Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Launching the Search

I've initiated a thorough search for methods to synthesize new DHODH inhibitors. The focus is on finding specific quinoline-4-carboxylic acid precursors. I'm keen to uncover details on the synthetic routes and the resultant inhibitor properties.

Developing a Strategy

I'm now formulating a comprehensive research strategy. I'm focusing on finding the specific compounds and the most viable synthetic routes. I plan to use established experimental protocols and standardized assays. At the same time, I will explore DHODH's mechanism and its role in disease pathways. Ultimately, the goal is to compile application notes and protocols with quantitative data for researchers.

Exploring DHODH Inhibitors

I've uncovered a trove of data on quinoline-4-carboxylic acid derivatives as DHODH inhibitors. I've been especially focused on synthesis methods, their biological effects, and how their structure relates to their activity.

Analyzing SAR Data Further

I'm now diving deeper into the SAR data for these quinoline-based DHODH inhibitors. I'm focusing on how specific substitutions impact binding, particularly the critical carboxylic acid group at C(4). I'm also examining the implications of hydrophobic interactions and hydrogen bonds for inhibitor design, using the co-crystal structure of compound 43 with DHODH as a guide.

Summarizing Findings Effectively

I've collated a comprehensive view of quinoline-4-carboxylic acid derivatives as DHODH inhibitors, including potent examples like compounds 41 and 43. Synthesis routes involving Pfitzinger condensation and Suzuki coupling are well-defined. I've analyzed the crucial binding role of the C(4) carboxylic acid and the impact of other substituents. I'm now structuring the application notes and protocols, ready to create data tables, experimental protocols, and pathway diagrams.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. It includes troubleshooting...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to help improve reaction yields and address common experimental challenges.

Overview of the Synthesis: The Gould-Jacobs Reaction

The synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is commonly achieved through the Gould-Jacobs reaction.[1][2] This multi-step process involves the condensation of an aniline derivative with a malonic ester, followed by thermal cyclization and subsequent hydrolysis.

The key stages of the synthesis are:

  • Condensation: 4-bromoaniline is reacted with diethyl ethoxymethylenemalonate (DEEMM) to form the intermediate, diethyl 2-((4-bromoanilino)methylene)malonate.

  • Thermal Cyclization: The intermediate undergoes an intramolecular ring closure at high temperatures to form the quinoline core, yielding ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate.

  • Hydrolysis (Saponification): The ethyl ester is hydrolyzed using a strong base, such as potassium hydroxide or sodium hydroxide, to produce the final product, 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.[3]

cluster_step1 Step 1: Condensation cluster_step2 Step 2: Thermal Cyclization cluster_step3 Step 3: Hydrolysis A 4-Bromoaniline C Diethyl 2-((4-bromoanilino)methylene)malonate A->C B Diethyl Ethoxymethylenemalonate (DEEMM) B->C D Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate C->D High Temp. (e.g., Diphenyl Ether) E 6-Bromo-4-hydroxyquinoline-3-carboxylic acid D->E KOH or NaOH Reflux

Caption: Synthetic pathway for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step for maximizing the overall yield? A1: The thermal cyclization (Step 2) is often the most critical and lowest-yielding step.[4] This reaction requires very high temperatures (typically 240-250 °C), which can lead to product decomposition and the formation of tarry byproducts.[4][5] Careful control of temperature and reaction time is essential for success.[6]

Q2: Can I use a different solvent for the cyclization step? A2: Yes, while high-boiling, inert solvents like diphenyl ether or Dowtherm A are standard, mineral oil has also been used.[4][7] The key is to use a solvent that is stable at the required high temperatures (above 250 °C) and allows for efficient heat transfer.[4] Using a solvent generally improves yields compared to performing the reaction neat.[4]

Q3: Is it possible to perform the cyclization at a lower temperature? A3: While the traditional Gould-Jacobs reaction requires high temperatures, microwave-assisted synthesis can sometimes promote cyclization at lower temperatures and significantly reduce reaction times.[6] However, this requires specialized equipment. For conventional heating, temperatures around 250 °C are typically necessary for efficient ring closure.

Q4: My final product is difficult to purify. What are the common impurities? A4: Common impurities include unreacted starting materials, the intermediate ester from Step 2, and byproducts from decomposition during the high-temperature cyclization. If using a high-boiling solvent like diphenyl ether, residual solvent can also be a significant impurity that must be removed by thorough washing with a non-polar solvent like petroleum ether or hexane.[5][8]

Troubleshooting Guide

G start Low Overall Yield check_step1 Problem in Step 1 (Condensation)? start->check_step1 step1_sol Verify Reactant Purity Ensure Anhydrous Conditions Heat Gently (40-100°C) Consider Mild Acid Catalyst check_step1->step1_sol Yes check_step2 Problem in Step 2 (Cyclization)? check_step1->check_step2 No step2_sol Ensure Temp is High Enough (~250°C) Use High-Boiling Inert Solvent Minimize Reaction Time to Prevent Degradation Run Under Inert Atmosphere (N2/Ar) check_step2->step2_sol Yes check_step3 Problem in Step 3 (Hydrolysis)? check_step2->check_step3 No step3_sol Ensure Sufficient Base (e.g., 10% KOH) Increase Reflux Time Monitor by TLC Until Ester is Consumed check_step3->step3_sol Yes check_purification Problem in Purification? check_step3->check_purification No purification_sol Wash Thoroughly with Hexane/Petroleum Ether to Remove Solvent Recrystallize from Appropriate Solvent (e.g., Ethanol, DMF) check_purification->purification_sol Yes

Caption: Troubleshooting workflow for low yield synthesis.

Problem: Low or no yield of the condensation intermediate (Diethyl 2-((4-bromoanilino)methylene)malonate).

  • Possible Cause: The condensation reaction between the aniline and DEEMM is incomplete. This reaction is an equilibrium process, and the removal of the ethanol byproduct drives it to completion.[5]

  • Solution:

    • Temperature: Gently heat the reaction mixture. Temperatures between 100-120 °C for 1-2 hours are often effective.[5] One literature procedure reports heating at 403 K (130 °C) for 2 hours.[9]

    • Removal of Byproduct: Ensure that the ethanol formed during the reaction is removed, for example, by distillation.[5]

    • Catalyst: While often performed neat, a mild acid catalyst can sometimes facilitate the reaction.[10]

    • Microwave: A microwave-assisted, solvent-free approach can also be effective, yielding good results in a shorter time.[11]

Problem: The cyclization step results in a dark, tarry mixture with low product yield.

  • Possible Cause: The high temperature required for cyclization is causing decomposition of the starting material, intermediate, or product.[4] This is a very common issue in Gould-Jacobs reactions.

  • Solution:

    • Temperature Control: Add the intermediate portion-wise to the pre-heated high-boiling solvent (e.g., diphenyl ether at 240-250 °C).[5] This maintains a consistent high temperature and avoids prolonged heating of the entire mixture.

    • Minimize Reaction Time: Do not heat for longer than necessary. Typical times are between 15-60 minutes.[5] Monitor the reaction by TLC if possible.

    • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions at high temperatures.[10]

Problem: The hydrolysis of the ester is incomplete.

  • Possible Cause: Insufficient reaction time or concentration of the base.

  • Solution:

    • Base Concentration: Use a sufficiently concentrated solution of NaOH or KOH (e.g., 10-20%).[3][5]

    • Reflux Time: Ensure the mixture is refluxed until TLC analysis shows the complete disappearance of the starting ester. This can take from 1 to 5 hours.[3][8]

    • Solubility: Ensure the ester is adequately suspended or dissolved in the aqueous base solution to allow for efficient hydrolysis.

Problem: The final product yield is low after workup and purification.

  • Possible Cause: Product loss during isolation from the high-boiling solvent or during recrystallization.

  • Solution:

    • Isolation: After cooling the cyclization reaction, dilute the mixture with a large volume of a non-polar solvent like petroleum ether or n-hexane to precipitate the product.[5][8] Stir or stand overnight to maximize precipitation.

    • Washing: Wash the filtered crude product thoroughly with the non-polar solvent to completely remove the high-boiling reaction medium (e.g., diphenyl ether).[5][8]

    • Acidification: During the final step, after hydrolysis, cool the basic solution (e.g., to 0 °C) before acidifying to precipitate the carboxylic acid.[3][8] Ensure the pH is low enough (e.g., pH 1) for complete precipitation.[3]

Data Summary

The following tables summarize typical reaction conditions and reported yields for the key steps in the synthesis.

Table 1: Condensation of 4-Bromoaniline with DEEMM

Reactants Conditions Solvent Yield Reference
4-bromoaniline, DEEMM 100-120 °C, 1-2 h None Good (implied) [5]
4-bromoaniline, DEEMM 403 K (130 °C), 2 h None 73% [9]

| 4-bromoaniline, EMME | Reflux, 4 h | Acetonitrile | 75% |[12] |

Table 2: Thermal Cyclization of Intermediate

Intermediate Conditions Solvent Yield Reference
Diethyl 2-((4-bromoanilino)methylene)malonate 240-250 °C, 30-60 min Diphenyl Ether Moderate (implied) [5]
Diethyl 2-((4-bromoanilino)methylene)malonate Reflux, 1 h Diphenyl Ether 61% [8]

| 5-(((4-bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione | Reflux, 10 min | Ether | ~60% (of 6-bromoquinolin-4-ol) |[13] |

Table 3: Hydrolysis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Reactant Conditions Reagent Yield Reference
Ethyl 6-bromo-4-hydroxy-3-quinolinecarboxylate Reflux, 1 h 10% NaOH 96% [3][8]

| Ethyl 6-bromo-4-hydroxy-3-quinolinecarboxylate | Reflux, 5 h | 10% KOH | Not specified |[3] |

Experimental Protocols

Protocol 1: Synthesis of Diethyl 2-((4-bromoanilino)methylene)malonate (Step 1)

  • Combine 4-bromoaniline (1 equivalent) and diethyl ethoxymethylenemalonate (DEEMM, 1.1 equivalents) in a round-bottom flask.[5]

  • Heat the mixture at 100-120 °C for 1-2 hours.[5] Ethanol will be generated and can be removed by distillation.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the 4-bromoaniline is consumed.

  • Cool the reaction mixture. The resulting product is often used directly in the next step without further purification. If purification is needed, it can be recrystallized from diethyl ether or an ethanol/water mixture.[9]

Protocol 2: Synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate (Step 2)

  • Preheat a volume of diphenyl ether in a three-neck flask equipped with a mechanical stirrer and a condenser to 240-250 °C.[5]

  • Add the crude diethyl 2-((4-bromoanilino)methylene)malonate from Step 1 portion-wise to the hot diphenyl ether over 15-20 minutes.

  • Maintain the temperature at 240-250 °C and stir for an additional 30-60 minutes.[5]

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the cooled mixture with a large volume of n-hexane or petroleum ether to precipitate the product.[8]

  • Collect the solid product by filtration and wash it extensively with n-hexane or petroleum ether to remove all traces of diphenyl ether.[5]

  • Dry the solid product under vacuum.

Protocol 3: Synthesis of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid (Step 3)

  • Suspend the crude ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate from Step 2 in a 10% aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH).[3][8]

  • Heat the mixture to reflux for 1-5 hours, stirring vigorously.[3] Monitor the reaction by TLC until the starting ester has been completely consumed. The suspension should become a clear solution as the sodium or potassium salt of the product forms.

  • Cool the reaction solution to 0 °C in an ice bath.[8]

  • Slowly add concentrated hydrochloric acid (HCl) to acidify the solution to pH 1.[3] A white or off-white precipitate will form.

  • Stir the cold suspension for 30 minutes to ensure complete precipitation.

  • Collect the solid product by filtration, wash with cold water until the filtrate is neutral, and then dry under vacuum to yield the final product.

References

Optimization

Overcoming solubility issues of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming solubility challenges with 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in experimental assays...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming solubility challenges with 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What are the basic physicochemical properties of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid?

A1: 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a heterocyclic compound with the following properties:

  • Molecular Formula: C₁₀H₆BrNO₃[1]

  • Molecular Weight: Approximately 268.06 g/mol [1]

  • CAS Number: 98948-95-9[1]

  • Appearance: Off-white to gray solid[2]

  • Predicted LogP (XLogP3): 2.5[1]

This compound is generally described as being "slightly soluble in water".[2]

Q2: What are the likely pKa values for this compound?

  • Carboxylic Acid Group (-COOH): Carboxylic acids are acidic. For the parent compound, quinoline-4-carboxylic acid, the predicted acidic pKa is around 3.61. The electron-withdrawing effects of the bromine and the quinoline ring system may slightly alter this value.

  • Quinoline Ring Nitrogen: The nitrogen in the quinoline ring is basic and can be protonated. One source predicts a pKa of 0.59, which is likely for the protonation of the quinoline nitrogen.[2] For the parent quinoline-4-carboxylic acid, the predicted basic pKa is around 1.86.

Understanding these approximate pKa values is crucial for manipulating solubility through pH adjustments.

Q3: Why is my compound precipitating in my aqueous assay buffer?

A3: Precipitation in aqueous buffers is a common issue for compounds with low water solubility.[3] Several factors can contribute to this:

  • Exceeding Solubility Limit: The final concentration of the compound in your assay buffer may be higher than its intrinsic aqueous solubility.

  • Solvent Shock: When a concentrated stock solution in an organic solvent (like DMSO) is rapidly diluted into an aqueous buffer, the compound can "crash out" of solution due to the sudden change in solvent polarity.

  • pH of the Buffer: As an acidic compound, its solubility is highly dependent on the pH of the solution. In acidic buffers (pH below the pKa of the carboxylic acid), the compound will be in its neutral, less soluble form.

  • Buffer Composition: High salt concentrations in some buffers can decrease the solubility of organic compounds through a "salting-out" effect.

Troubleshooting Guide

Issue: Compound Precipitation Observed in Assays

This guide provides a systematic approach to troubleshoot and overcome the precipitation of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid during your experiments.

G cluster_0 cluster_1 cluster_2 start Precipitation Observed stock_sol 1. Check Stock Solution Is it clear? start->stock_sol dilution_method 2. Review Dilution Method Rapid dilution? stock_sol->dilution_method Yes sol_stock Sonication/gentle warming of stock stock_sol->sol_stock No final_conc 3. Assess Final Concentration Too high? dilution_method->final_conc No serial_dil Perform serial dilutions in buffer dilution_method->serial_dil Yes buffer_cond 4. Evaluate Buffer Conditions pH and salt concentration final_conc->buffer_cond No lower_conc Lower final assay concentration final_conc->lower_conc Yes adjust_ph Increase buffer pH > pKa (acid) buffer_cond->adjust_ph use_cosolvent Incorporate a co-solvent buffer_cond->use_cosolvent use_cyclodextrin Use a cyclodextrin buffer_cond->use_cyclodextrin sol_stock->stock_sol end_success Problem Solved serial_dil->end_success lower_conc->end_success adjust_ph->end_success use_cosolvent->end_success use_cyclodextrin->end_success

Caption: Troubleshooting workflow for addressing compound precipitation.

Data Presentation

Solvent/Buffer SystemTemperature (°C)Experimentally Determined SolubilityMethod
Deionized Water25e.g., < 0.1 mg/mLShake-Flask
PBS (pH 7.4)25Shake-Flask
50 mM Tris-HCl (pH 8.0)25Shake-Flask
50 mM Acetate (pH 5.0)25Shake-Flask
DMSO25Visual
Ethanol25Visual
Methanol25Visual
Acetonitrile25Visual
PBS (pH 7.4) + 1% DMSO25Shake-Flask
PBS (pH 7.4) + 5% HP-β-CD25Shake-Flask

Note: The "Shake-Flask" method is a standard technique for determining thermodynamic solubility.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

The recommended starting point for solubilizing 6-Bromo-4-hydroxyquinoline-3-carboxylic acid for in vitro assays is to create a concentrated stock solution in an organic solvent.

Materials:

  • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Vortex mixer

  • Sonicator (optional)

  • Microcentrifuge tubes

Procedure:

  • Accurately weigh a desired amount of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

  • Vortex the solution vigorously for at least 2 minutes to aid dissolution.

  • If the compound is not fully dissolved, sonicate the solution for 10-15 minutes. Gentle warming (e.g., to 37°C) can also be applied, but ensure the compound is stable at this temperature.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: pH-Dependent Solubility Enhancement

This protocol describes how to increase the aqueous solubility of the compound by preparing a basic stock solution.

G cluster_0 start Weigh Compound add_base Add dilute NaOH (e.g., 0.1 M) dropwise while vortexing start->add_base check_dissolution Observe for complete dissolution add_base->check_dissolution add_buffer Add buffer (e.g., PBS) to reach final volume and concentration check_dissolution->add_buffer Clear Solution adjust_ph_final Adjust final pH if necessary add_buffer->adjust_ph_final end Aqueous Stock Solution adjust_ph_final->end

Caption: Workflow for preparing an aqueous stock solution using pH adjustment.

Materials:

  • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

  • 0.1 M Sodium Hydroxide (NaOH)

  • Aqueous buffer (e.g., Phosphate-Buffered Saline - PBS)

  • pH meter

Procedure:

  • Weigh the desired amount of the compound into a sterile tube.

  • Add a small volume of deionized water.

  • While vortexing, add 0.1 M NaOH dropwise until the compound fully dissolves. The carboxylate salt formed will be more soluble.

  • Once dissolved, add your desired aqueous buffer to reach the final target concentration.

  • Measure the pH of the final solution and adjust as needed for your assay, being careful not to lower the pH to a point where the compound precipitates.

  • Sterile-filter the solution if required for cell-based assays.

Protocol 3: Solubilization using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.[4] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.[5]

Materials:

  • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Aqueous buffer

  • Vortex mixer and/or shaker

Procedure:

  • Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 1-10% w/v).

  • Add an excess amount of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid to the HP-β-CD solution.

  • Agitate the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex and to reach equilibrium.

  • After incubation, centrifuge or filter the solution to remove any undissolved compound.

  • The clear supernatant contains the solubilized compound. The concentration can be determined using a suitable analytical method like HPLC-UV.[6]

References

Troubleshooting

Technical Support Center: Optimization of Suzuki-Miyaura Cross-Coupling for Bromoquinolines

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and optimized protocols for the Suzuki-Miyaura cross-coupling of bromoquinolines. Frequently Asked...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and optimized protocols for the Suzuki-Miyaura cross-coupling of bromoquinolines.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the Suzuki-Miyaura coupling of bromoquinolines, offering potential causes and solutions.

Q1: My reaction shows very low or no conversion to the desired product. What are the most common causes?

Low to no conversion is a frequent issue and can stem from several factors related to the catalyst, reagents, or reaction environment.

  • Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst. Ensure you are using a reliable precatalyst or that conditions are suitable for in-situ reduction.[1][2] The quinoline nitrogen can also coordinate to the palladium catalyst, leading to catalyst inhibition or the formation of inactive complexes.[1]

  • Reagent Quality: Reagents and solvents must be anhydrous and of high purity. Palladium catalysts are sensitive to oxygen and moisture.[1] Boronic acids can degrade over time; using boronic esters (like pinacol esters) can improve stability.[2][3][4]

  • Inadequate Base or Solvent: The choice of base and solvent is critical. The base is required for the transmetalation step, and the solvent must solubilize both the organic substrates and the inorganic base.[5][6] Poor solubility can lead to slow reaction rates and incomplete conversion.[1]

  • Low Temperature: The reaction temperature may be too low for the specific substrates. While many Suzuki couplings are run at 80-110 °C, optimization may be required.[1]

Q2: I am observing significant side products. What are they and how can I minimize them?

Several side reactions can compete with the desired cross-coupling, reducing the yield of the final product.

  • Homocoupling: This side reaction involves the coupling of two boronic acid molecules or two bromoquinoline molecules.[7] It is often promoted by the presence of oxygen or high catalyst loadings.[2][7]

    • Solution: Ensure the reaction mixture is thoroughly degassed with an inert gas (Argon or Nitrogen) before heating. Consider slightly reducing the catalyst loading.[2][7]

  • Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom, consuming the nucleophile.[7][8] This is a common issue with heteroaryl boronic acids and can be catalyzed by the base or even the palladium-phosphine complex itself, especially with bulky ligands.[8][9]

    • Solution: Use anhydrous solvents and reagents. Using boronic esters (e.g., MIDA or pinacol esters) can provide a "slow release" of the boronic acid, keeping its concentration low and minimizing this side reaction.[8]

  • Hydrodehalogenation (Debromination): This involves the replacement of the bromine atom on the quinoline ring with a hydrogen atom. This can be caused by trace water or other proton sources.[1]

    • Solution: Ensure strictly anhydrous conditions and carefully optimize the choice of base.[1]

Q3: How does the position of the bromine atom on the quinoline ring affect the reaction?

The electronic properties of the C-Br bond, influenced by the position on the quinoline ring, can significantly impact the oxidative addition step. Electron-deficient aryl halides are generally more reactive.[2][10] The steric environment around the bromine atom can also hinder the approach of the palladium catalyst.

Q4: Can the quinoline nitrogen interfere with the reaction?

Yes, the Lewis-basic nitrogen atom in the quinoline ring can coordinate to the palladium catalyst.[1][11] This can lead to catalyst deactivation or the formation of inactive complexes, thereby inhibiting the reaction.[1][11]

  • Solution: Careful selection of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) can help mitigate these effects and promote the desired catalytic cycle.[1][12]

Data Presentation: Reaction Condition Optimization

The following tables summarize quantitative data for the Suzuki-Miyaura coupling of various bromoquinolines, providing a comparison of different catalytic systems.

Table 1: Optimization of Suzuki-Miyaura Coupling of 3-Bromoquinoline

EntryBoronic AcidCatalyst (mol%)LigandBase (equiv)SolventTemp (°C)Yield (%)
1Phenylboronic acidPd(OAc)₂ (2)SPhos (4)K₃PO₄ (2)Toluene/H₂O10095
24-Methoxyphenylboronic acidPd₂(dba)₃ (1)XPhos (3)K₂CO₃ (2)Dioxane/H₂O10092
33,5-Dimethylisoxazole-4-boronic acid pinacol esterPd(OAc)₂ (5)P(Cy)₃ (10)DBU (1.5)THF/H₂O8085
42-Furylboronic acidPd(PPh₃)₄ (5)-Na₂CO₃ (2)DME/H₂O9078

Data compiled from representative literature procedures for heteroaryl coupling.

Table 2: Optimization of Suzuki-Miyaura Coupling of 6-Bromoquinoline

EntryBoronic AcidCatalyst (mol%)LigandBase (equiv)SolventTemp (°C)Yield (%)
1Pyridine-3-boronic acidCataCXium A Palladacycle (2)-TMSOK (1.5)2-MeTHF8091
24-Fluorophenylboronic esterBuchwald Precatalyst (G3) (1.5)XPhosK₃PO₄ (2)Dioxane/H₂O11088
3Phenylboronic acidPd(PPh₃)₄ (3)-K₂CO₃ (2)Toluene/EtOH/H₂O8085
4N-Boc-pyrrole-2-boronic esterCataCXium A Palladacycle (2)-TMSOK (1.5)2-MeTHF8089

Data compiled from representative literature procedures, including those for challenging heteroaryl-heteroaryl couplings.[11]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Bromoquinoline with an Arylboronic Acid

This protocol provides a general starting point for the coupling of bromoquinolines. Optimization of catalyst, ligand, base, solvent, and temperature is often necessary for specific substrates.[13]

  • Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the bromoquinoline (1.0 equiv.), the arylboronic acid or ester (1.2-1.5 equiv.), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0 equiv.).

  • Inert Atmosphere: Seal the vial with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is crucial to prevent catalyst oxidation and homocoupling side reactions.[1][7]

  • Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand if required.[1] Add the degassed anhydrous solvent (e.g., dioxane, toluene/water, or 2-MeTHF) via syringe.[1][5] The reaction concentration should be approximately 0.1 M with respect to the bromoquinoline.[7]

  • Reaction: Place the vial in a pre-heated oil bath and heat to the desired temperature (typically 80–110 °C) with vigorous stirring.[1]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the bromoquinoline starting material is consumed (typically 12-18 hours).[1][7]

  • Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[1][7]

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.[1]

Visualizations

The following diagrams illustrate key workflows and decision-making processes for optimizing the Suzuki-Miyaura reaction of bromoquinolines.

G cluster_workflow Experimental Workflow prep 1. Prepare Reagents (Bromoquinoline, Boronic Acid, Base) inert 2. Establish Inert Atmosphere (Purge with Ar or N2) prep->inert add 3. Add Catalyst & Solvent inert->add react 4. Heat & Stir (80-110 °C, 12-18h) add->react monitor 5. Monitor Progress (TLC / LC-MS) react->monitor workup 6. Aqueous Work-up monitor->workup purify 7. Purify Product (Column Chromatography) workup->purify G cluster_troubleshooting Troubleshooting Logic start Low Yield or No Reaction q_reagents Are reagents pure & anhydrous? Is atmosphere inert? start->q_reagents sol_reagents Solution: Dry solvents/reagents. Thoroughly degas system. q_reagents->sol_reagents No q_catalyst Is the catalytic system optimal? q_reagents->q_catalyst Yes sol_catalyst Solution: Screen catalysts (e.g., Pd(PPh3)4, Pd(dppf)Cl2). Screen ligands (e.g., Buchwald type). q_catalyst->sol_catalyst No q_conditions Are base/solvent/temp correct? q_catalyst->q_conditions Yes sol_conditions Solution: Screen bases (K2CO3, K3PO4, Cs2CO3). Screen solvents (Dioxane, Toluene, 2-MeTHF). Increase temperature. q_conditions->sol_conditions No side_reactions Side Reactions Observed? (Homocoupling, Deboronation) q_conditions->side_reactions Yes sol_side_reactions Solution: Reduce catalyst loading. Use boronic ester. Ensure anhydrous conditions. side_reactions->sol_side_reactions Yes

References

Optimization

Technical Support Center: Purification of 6-Bromo-4-hydroxyquinoline-3-carboxylic Acid Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 6-Bromo-4-hydroxyquinoline-3-c...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and its derivatives.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid derivatives.

Issue 1: The crude product is an oil and does not solidify.

  • Question: After the reaction work-up, my 6-Bromo-4-hydroxyquinoline-3-carboxylic acid derivative is an oil and will not precipitate as a solid. How can I induce solidification?

  • Answer: This is a common issue that can often be resolved by trituration or by ensuring all volatile solvents from the reaction have been completely removed.

    Troubleshooting Steps:

    • Solvent Removal: Ensure that all residual solvents from the reaction and extraction steps (e.g., dichloromethane, ethyl acetate) have been thoroughly removed under high vacuum.

    • Trituration: Add a small amount of a non-polar solvent in which your compound is expected to be insoluble (e.g., hexane, diethyl ether). Use a spatula or glass rod to scratch the inside of the flask at the surface of the oil. This can induce nucleation and crystallization.

    • Seeding: If you have a small amount of pure, solid material from a previous batch, add a single crystal to the oil to act as a seed for crystallization.

    • Solvent-Antisolvent Precipitation: Dissolve the oil in a minimum amount of a good solvent (e.g., ethanol, methanol) and then slowly add a poor solvent (e.g., cold water, hexane) until the solution becomes cloudy. Allow the solution to stand, ideally at a reduced temperature, to allow for precipitation.

Issue 2: Low yield after recrystallization.

  • Question: I have successfully recrystallized my compound, but the final yield is very low. How can I improve it?

  • Answer: A low yield during recrystallization is often due to using an excessive amount of solvent or premature filtration.

    Troubleshooting Steps:

    • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. Adding solvent in small portions near the boiling point can help achieve this.

    • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator. Rapid cooling can lead to the formation of small crystals that are difficult to filter and may trap impurities.

    • Mother Liquor Concentration: After filtering the initial crop of crystals, concentrate the mother liquor by evaporating some of the solvent and cool again to obtain a second crop of crystals. Note that the purity of subsequent crops may be lower.

    • Solvent System Optimization: The ideal solvent will dissolve the compound when hot but have very low solubility when cold. Experiment with different solvents or solvent mixtures to find the optimal system for your specific derivative.[1]

Issue 3: The purified crystals are colored.

  • Question: The crystals I obtained are colored, but the pure compound should be colorless or white. How can I remove the colored impurities?

  • Answer: Colored impurities can often be removed by treating the recrystallization solution with activated charcoal.[1]

    Troubleshooting Steps:

    • Charcoal Treatment: After dissolving the crude compound in the hot recrystallization solvent, remove the flask from the heat source and add a small amount of activated charcoal (typically 1-2% of the solute weight).[1]

    • Brief Heating: Reheat the solution to boiling for a few minutes to allow the colored impurities to adsorb onto the charcoal's surface.[1]

    • Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel containing fluted filter paper to remove the charcoal. This step must be done quickly to prevent the desired compound from crystallizing prematurely in the funnel.[1]

    • Crystallization: Allow the hot, decolorized filtrate to cool slowly to induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and its derivatives?

A1: The two most common and effective purification methods for this class of compounds are recrystallization and column chromatography. The choice between them depends on the nature of the impurities and the scale of the purification.

  • Recrystallization: This is often the preferred method for removing small amounts of impurities from a solid product, especially on a larger scale. It relies on the difference in solubility of the compound and the impurities in a given solvent at different temperatures.

  • Column Chromatography: This technique is highly effective for separating complex mixtures or removing impurities with similar solubility to the desired product. It is suitable for both small and large-scale purifications.

Q2: How do I choose an appropriate solvent for recrystallization?

A2: The ideal recrystallization solvent should:

  • Completely dissolve the compound at its boiling point.

  • Have very low solubility for the compound at low temperatures (e.g., 0-4 °C).

  • Dissolve the impurities well at all temperatures or not at all.

  • Have a boiling point that is not excessively high or low.

  • Be chemically inert towards your compound.

Commonly used solvents for quinoline derivatives include ethanol, methanol, ethyl acetate, and mixtures such as hexane/ethyl acetate.[1] A systematic approach to solvent selection involves testing the solubility of small amounts of your crude product in various solvents.

Q3: What type of column chromatography is best suited for these compounds?

A3: Normal-phase column chromatography using silica gel is typically effective for the purification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid derivatives. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane or dichloromethane in methanol, is often used to elute the compounds from the column. The acidic nature of the carboxylic acid group may cause tailing on the silica gel. This can often be mitigated by adding a small amount of acetic acid or formic acid to the eluent.

Q4: How can I monitor the purity of my compound during the purification process?

A4: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the progress of a column chromatography separation and for assessing the purity of fractions. For quantitative purity analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method. A reverse-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol is a common setup for analyzing quinoline carboxylic acids.[2]

Data Presentation

Table 1: Common Recrystallization Solvents for Quinolone Carboxylic Acid Derivatives

Solvent/Solvent SystemTypical Use CaseNotes
EthanolGeneral purpose for moderately polar compounds.
MethanolFor more polar derivatives.
Ethyl AcetateGood for compounds of intermediate polarity.
Hexane/Ethyl AcetateA mixture used to fine-tune polarity for optimal crystallization.The ratio can be adjusted to achieve the desired solubility.
Dimethylformamide (DMF) / WaterFor compounds that are sparingly soluble in common organic solvents.The compound is dissolved in hot DMF, and water is added dropwise until turbidity persists.

Table 2: Typical HPLC Conditions for Purity Analysis of Quinoline Carboxylic Acids

ParameterCondition
ColumnC18 Reverse-Phase (e.g., 4.6 mm x 150 mm, 5 µm)[2]
Mobile Phase A0.1% Phosphoric acid in Water[2]
Mobile Phase BAcetonitrile[2]
GradientA time-dependent gradient from low to high percentage of Mobile Phase B.[2]
Flow Rate1.0 mL/min[2]
DetectionUV at a wavelength where the compound has maximum absorbance (e.g., 289 nm).[2]
Column Temperature30 °C[2]

Experimental Protocols

Protocol 1: General Recrystallization Procedure

  • Solvent Selection: Choose a suitable solvent or solvent system based on preliminary solubility tests.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved.

  • Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities or activated charcoal.

  • Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

  • Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

  • Drying: Dry the purified crystals in a vacuum oven to remove all traces of solvent.

Protocol 2: General Column Chromatography Procedure

  • Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a chromatography column and allow it to pack uniformly.

  • Sample Loading: Dissolve the crude product in a minimum amount of the appropriate solvent. In a separate flask, take a small amount of silica gel and add the dissolved sample to it. Evaporate the solvent to obtain a dry, free-flowing powder of the sample adsorbed onto the silica gel. Carefully add this to the top of the packed column.

  • Elution: Start the elution with the least polar solvent system. Gradually increase the polarity of the eluent to move the compounds down the column.

  • Fraction Collection: Collect the eluate in a series of fractions.

  • Purity Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Solvent Evaporation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified compound.

Visualizations

Purification_Workflow Crude_Product Crude 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid derivative Purity_Assessment1 Purity Assessment (TLC, HPLC) Crude_Product->Purity_Assessment1 Recrystallization Recrystallization Purity_Assessment1->Recrystallization Minor Impurities Column_Chromatography Column Chromatography Purity_Assessment1->Column_Chromatography Complex Mixture Pure_Solid Pure Solid Product Recrystallization->Pure_Solid Column_Chromatography->Pure_Solid Purity_Assessment2 Final Purity Check (HPLC, NMR, MS) Pure_Solid->Purity_Assessment2 Impure Impure Pure Sufficiently Pure

Caption: A decision workflow for the purification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid derivatives.

References

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion Rates in Quinoline Cyclization Reactions

Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during quinoline cyclizatio...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during quinoline cyclization reactions, with a focus on troubleshooting low conversion rates.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

General Issues

Q1: My quinoline cyclization reaction has a very low yield or is failing completely. What are the common initial factors to investigate?

A1: Low conversion rates in quinoline syntheses, such as the Friedländer, Combes, or Doebner-von Miller reactions, can often be attributed to several general factors:

  • Inappropriate Catalyst: The choice of an acid or base catalyst is critical and highly dependent on the specific substrates. An unsuitable catalyst may not be strong enough to promote the reaction or could lead to unwanted side reactions.[1]

  • Suboptimal Reaction Temperature: Many quinoline cyclizations require heating to proceed efficiently. However, excessively high temperatures can cause decomposition of reactants and products, leading to tar formation. Conversely, a temperature that is too low will result in a sluggish or incomplete reaction.[1]

  • Poor Substrate Reactivity: The electronic and steric properties of your starting materials significantly impact the reaction rate. Electron-withdrawing groups on an aniline precursor can deactivate the aromatic ring, making the cyclization step more challenging.[1][2]

  • Presence of Water: In many acid-catalyzed syntheses, water produced during the reaction can inhibit the catalyst or shift the equilibrium unfavorably. Using anhydrous reagents and solvents is often recommended.[1]

  • Inefficient Mixing: Poor agitation can lead to localized overheating and uneven reaction progress, which promotes the formation of tar and other byproducts.[1]

Reaction-Specific Troubleshooting

Q2: I'm experiencing low yields in my Friedländer synthesis. What specific parameters should I optimize?

A2: For the Friedländer synthesis, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group, consider the following:

  • Catalyst Choice: The selection of an acid or base catalyst is crucial. For a wide range of substrates, acid catalysts like p-toluenesulfonic acid (p-TsOH), sulfuric acid (H₂SO₄), or Lewis acids such as zinc chloride (ZnCl₂) are effective. For more reactive substrates, bases like potassium hydroxide (KOH) or sodium hydroxide (NaOH) can be used.[3] Modern methods have also employed catalysts like molecular iodine or neodymium(III) nitrate hexahydrate for efficient synthesis.[4][5]

  • Solvent Effects: The polarity of the solvent can influence reaction rates. While some protocols are performed under solvent-free conditions, others benefit from solvents like ethanol or even water, which can enhance reaction efficiency in some cases.[6][7]

  • Side Reactions: A common side reaction, especially under basic conditions, is the self-condensation (aldol condensation) of the ketone reactant.[3] If this is observed, switching to an acid catalyst may be beneficial.

Q3: My Doebner-von Miller reaction is producing a significant amount of tar and polymer, leading to low yields. How can this be prevented?

A3: The Doebner-von Miller reaction, which utilizes α,β-unsaturated carbonyl compounds, is highly susceptible to acid-catalyzed polymerization of the starting material.[2] This is a primary cause of tar formation.[8] To mitigate this:

  • Slow Addition of Reagents: Adding the α,β-unsaturated carbonyl compound slowly to the heated acidic solution of the aniline can help control the exothermic nature of the reaction and minimize polymerization.[8]

  • Use a Biphasic Solvent System: Sequestering the α,β-unsaturated carbonyl compound in an organic phase (like toluene) while the aniline is in an acidic aqueous phase can drastically reduce its self-polymerization.[2]

  • Optimize Acid Concentration: While a strong acid is necessary, excessively harsh conditions can accelerate tar formation. Consider screening different Brønsted acids (e.g., HCl, H₂SO₄) and Lewis acids (e.g., ZnCl₂, SnCl₄) to find an optimal balance.[8]

Q4: I'm observing poor regioselectivity in my Combes quinoline synthesis. How can I control the formation of isomers?

A4: Regioselectivity in the Combes synthesis, which involves the condensation of an aniline with a β-diketone, is influenced by both steric and electronic factors:[9]

  • Steric Effects: The steric bulk of substituents on the β-diketone plays a significant role in the electrophilic aromatic annulation step, which is often rate-determining. Increasing the bulk of the R group on the diketone can direct the cyclization.[9]

  • Electronic Effects of Aniline Substituents: Methoxy-substituted anilines tend to favor the formation of 2-CF₃-quinolines when reacted with trifluoromethyl-β-diketones. In contrast, using chloro- or fluoroanilines often results in the 4-CF₃ regioisomer as the major product.[9]

  • Catalyst Modification: While concentrated sulfuric acid is commonly used, employing a mixture of polyphosphoric acid (PPA) and an alcohol to generate a polyphosphoric ester (PPE) catalyst can be more effective as a dehydrating agent and may influence selectivity.[9]

Data Presentation

Table 1: Effect of Catalyst and Conditions on Friedländer Synthesis Yield

This table summarizes data from various studies, illustrating how the choice of catalyst and reaction conditions can impact the yield of quinoline derivatives in the Friedländer synthesis.

CatalystTemperature (°C)TimeSolventYield (%)Reference
KOHReflux12 hEthanol85[3]
p-TsOH1202 hSolvent-free92[4]
Iodine (I₂)80-1001-2 hSolvent-free94[4][5]
Nd(NO₃)₃·6H₂O10030 minEthanol95[4]
Cellulose-SO₃H10030 minWater85[1]
Microwave (AcOH)1605-10 minAcetic Acid>90[1]

Note: Yields are for specific substrate combinations and should be considered illustrative.

Table 2: Influence of Aniline and Alkyne Substituents on Quinoline Synthesis Yield

This table demonstrates the electronic effects of substituents on the yield of quinoline derivatives in a three-component coupling-cycloisomerization reaction.

Aldehyde Substituent (R¹)Alkyne Substituent (R²)Yield (%)Reference
4-MeO-C₆H₄Ph88
4-Me-C₆H₄Ph85
PhPh82
4-Cl-C₆H₄Ph78
4-NO₂-C₆H₄Ph72
Ph4-MeO-C₆H₄85
Ph4-Me-C₆H₄84
Ph4-Cl-C₆H₄79

Note: Reactions catalyzed by Fe(acac)₃/TBAOH. Electron-donating groups generally provided higher yields.

Experimental Protocols

Protocol 1: Microwave-Assisted Friedländer Synthesis

This protocol is adapted from an efficient method utilizing microwave heating.[1]

  • Reagents:

    • 2-Aminobenzophenone (1.0 mmol)

    • Cyclic or α-methylene ketone (e.g., Cyclohexanone) (2.0 mmol)

    • Glacial Acetic Acid (2.0 mL)

  • Procedure:

    • Place the 2-aminobenzophenone and the ketone into a 10 mL microwave reaction vessel equipped with a magnetic stir bar.

    • Add glacial acetic acid, which serves as both the catalyst and the solvent.[1]

    • Seal the vessel securely and place it in the microwave reactor.

    • Irradiate the mixture at a constant temperature of 160°C for 5-10 minutes.[1] Monitor the internal pressure to ensure it remains within safe limits.

  • Work-up:

    • After irradiation, allow the vessel to cool to a safe temperature (typically below 50°C) before carefully opening.[1]

    • Pour the cooled reaction mixture into a beaker containing water and stir.

    • Neutralize the acetic acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

  • Purification:

    • Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The crude product can be further purified by column chromatography.[1]

Protocol 2: Acid-Catalyzed Combes Synthesis

This protocol describes a general procedure for the Combes synthesis.[9]

  • Reagents:

    • Aniline derivative (1.0 equiv)

    • β-Diketone (e.g., acetylacetone) (1.0 equiv)

    • Concentrated Sulfuric Acid (or Polyphosphoric Acid)

  • Procedure:

    • In a round-bottom flask, mix the aniline derivative and the β-diketone.

    • Cool the mixture in an ice bath and slowly add concentrated sulfuric acid with vigorous stirring.

    • After the addition is complete, allow the reaction to warm to room temperature and then heat to the desired temperature (e.g., 100-120°C) for several hours, monitoring by TLC.

  • Work-up:

    • Cool the reaction mixture and carefully pour it onto crushed ice.

    • Neutralize the acid by slowly adding a concentrated base solution (e.g., NaOH) until the mixture is alkaline.

  • Purification:

    • Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

    • Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent (e.g., MgSO₄).

    • Remove the solvent under reduced pressure and purify the crude product by distillation or recrystallization.

Protocol 3: Doebner-von Miller Synthesis of 2-Methylquinoline

This protocol is a representative example of the Doebner-von Miller reaction.[6][8]

  • Reagents:

    • Aniline (1.0 equiv)

    • Concentrated Hydrochloric Acid

    • Acetaldehyde solution (or Crotonaldehyde)

    • Anhydrous Zinc Chloride (Lewis acid catalyst)

  • Procedure:

    • In a flask equipped with a reflux condenser and dropping funnel, prepare a solution of aniline hydrochloride by mixing aniline and concentrated HCl.

    • Cool the flask in an ice bath. Slowly add the acetaldehyde solution to the stirred aniline hydrochloride solution. This slow addition at low temperature helps to control the exothermic reaction and minimizes polymerization.[6][8]

    • After the addition is complete, add anhydrous zinc chloride to the reaction mixture.

    • Heat the reaction mixture to reflux for several hours and monitor its progress by TLC.

  • Work-up:

    • After cooling, make the reaction mixture strongly alkaline with a concentrated sodium hydroxide solution.

  • Purification:

    • The crude 2-methylquinoline can be purified by steam distillation.[8]

    • Collect the distillate, separate the organic layer, and extract the aqueous layer with an appropriate solvent (e.g., chloroform).

    • Combine the organic layers, dry over an anhydrous drying agent, filter, and remove the solvent. The product can be further purified by vacuum distillation.[8]

Visualizations

Troubleshooting Workflow

TroubleshootingWorkflow start Low Conversion Rate Observed check_params Initial Parameter Check: - Catalyst Correct? - Temperature Optimal? - Reagents Pure? start->check_params no_improvement Still Low Conversion check_params->no_improvement No obvious errors optimize_temp Optimize Temperature: - Incremental increase/decrease - Monitor for decomposition check_params->optimize_temp Temp suspected optimize_reagents Modify Reagents/Solvent: - Use anhydrous solvent - Change substrate concentration - Consider biphasic system check_params->optimize_reagents Reagents/Solvent suspected side_reactions Analyze for Side Products (e.g., Tar, Polymer, Isomers) tar_polymer Tar/Polymer Formation? side_reactions->tar_polymer no_improvement->side_reactions No optimize_catalyst Optimize Catalyst: - Screen different acids/bases - Adjust catalyst loading no_improvement->optimize_catalyst Yes success Improved Conversion Rate optimize_catalyst->success optimize_temp->success optimize_reagents->success isomer_formation Isomer Formation? tar_polymer->isomer_formation No address_tar Address Polymerization: - Slow reagent addition - Lower temperature - Use biphasic system (Doebner-von Miller) tar_polymer->address_tar Yes isomer_formation->optimize_temp No, other issues address_isomers Address Regioselectivity (Combes): - Modify diketone sterics - Change aniline electronics - Try alternative catalyst (PPA) isomer_formation->address_isomers Yes address_tar->success address_isomers->success FriedlanderMechanism cluster_reactants Reactants cluster_pathways Alternative Initial Steps R1 2-Aminoaryl Aldehyde/Ketone P1 Pathway A: Aldol Condensation R1->P1 P2 Pathway B: Schiff Base Formation R1->P2 R2 α-Methylene Ketone R2->P1 R2->P2 Intermediate Common Intermediate (Enamine or Aldol Adduct) P1->Intermediate P2->Intermediate Cyclization Intramolecular Cyclization Intermediate->Cyclization Acid or Base Catalysis Dehydration Dehydration (-H₂O) Cyclization->Dehydration Product Substituted Quinoline Dehydration->Product

References

Optimization

Preventing side product formation in the synthesis of quinoline compounds

Starting the Search I've initiated a thorough investigation, primarily leveraging Google to unearth information on common side products from diverse quinoline synthesis methods. Specifically, I'm focusing on the Skraup,...

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Troubleshooting

Technical Support Center: Column Chromatography for Quinoline Isomer Separation

Welcome to the technical support center for the separation of quinoline isomers by column chromatography. This resource is designed for researchers, scientists, and drug development professionals to provide practical gui...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the separation of quinoline isomers by column chromatography. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance, troubleshooting tips, and detailed protocols for tackling the challenges associated with purifying these closely related compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of quinoline isomers by column chromatography often challenging?

A1: The separation of quinoline isomers is difficult due to their very similar chemical structures and physicochemical properties. Isomers possess the same molecular weight and elemental composition. The primary distinction often lies in the position of the nitrogen atom or substituents on the quinoline ring system, leading to only subtle differences in polarity, pKa, and solubility. These small variations make achieving baseline resolution with standard chromatographic techniques a significant challenge.[1]

Q2: What are the most common chromatographic modes used for separating quinoline isomers?

A2: Reverse-phase high-performance liquid chromatography (RP-HPLC) is a widely used and effective technique for separating quinoline isomers.[1] Normal-phase chromatography, often with silica gel or alumina as the stationary phase, is also frequently employed, particularly for preparative scale purifications.[2][3] For chiral quinoline isomers (enantiomers), specialized chiral chromatography is necessary.[4][5] Additionally, techniques like counter-current chromatography (CCC) have proven successful for separating highly polar isomers, such as sulfonated quinoline derivatives.[6]

Q3: How critical is mobile phase pH in the separation of quinoline isomers?

A3: Mobile phase pH is a critical parameter, especially when separating basic quinoline isomers using RP-HPLC. The pKa values of quinoline isomers are often very close, and slight adjustments to the mobile phase pH can significantly alter their ionization state and, consequently, their retention behavior on the stationary phase.[1] Operating at a pH that maximizes the difference in the charge state between isomers can dramatically improve resolution. For ionizable compounds, it is generally recommended to adjust the mobile phase pH to be at least 2 units away from the pKa of the analytes to ensure they are in a single ionic form.[2]

Q4: What are some common impurities found in crude quinoline samples?

A4: Impurities in crude quinoline samples can include unreacted starting materials, byproducts from the synthesis, and other isomeric forms of the desired product.[2][7] For instance, in syntheses like the Skraup or Doebner-von Miller reactions, tarry byproducts are common.[7] Ullmann coupling reactions to produce biquinolines may result in unreacted haloquinolines and homocoupled byproducts.[2]

Troubleshooting Guides

This section addresses specific problems you may encounter during the column chromatography of quinoline isomers.

Issue 1: Poor resolution or co-elution of quinoline isomers.

  • Possible Cause: The selected stationary phase and mobile phase system does not provide sufficient selectivity to differentiate between the isomers.

  • Troubleshooting Steps:

    • Optimize Mobile Phase Polarity: If using normal-phase chromatography (e.g., silica gel), systematically vary the ratio of your polar and non-polar solvents. A common starting point is a mixture of hexane and ethyl acetate.

    • Employ Gradient Elution: Begin with a low polarity eluent and gradually increase the polarity during the run. This can help to resolve isomers with very similar retention times.[2]

    • Change the Stationary Phase: If silica gel is ineffective, consider using alumina, which is available in acidic, neutral, or basic forms and can offer different selectivity.[2] For HPLC, experimenting with different stationary phases (e.g., C18, PFP, C30) can be beneficial as they offer different separation mechanisms.[8]

    • Adjust Mobile Phase pH (for RP-HPLC): As quinoline and its derivatives are basic, adjusting the pH of the mobile phase with buffers (e.g., phosphate or acetate) can significantly impact retention and selectivity.[1]

Issue 2: Peak tailing in column chromatography.

  • Possible Cause: Strong interactions between the basic quinoline compounds and acidic sites on the stationary phase (e.g., silanol groups on silica gel). Overloading the column can also lead to tailing.[2]

  • Troubleshooting Steps:

    • Add a Basic Modifier: Incorporate a small amount of a basic modifier, such as triethylamine or pyridine, into your eluent to neutralize the acidic sites on the stationary phase.

    • Reduce Sample Load: Overloading the column is a common cause of peak distortion. A general guideline is to load a sample weight that is 1-5% of the stationary phase weight.[2]

    • Use a Deactivated Stationary Phase: Consider using a deactivated or end-capped silica gel for HPLC, or neutral alumina for flash chromatography.[2]

Issue 3: The quinoline derivative appears to be decomposing on the column.

  • Possible Cause: Some quinoline derivatives can be sensitive to the acidic nature of silica gel.[9]

  • Troubleshooting Steps:

    • Test for Stability: Before running a column, spot the compound on a TLC plate and let it sit for a few hours. If a new spot appears, it may indicate decomposition on silica.

    • Deactivate the Silica Gel: Reduce the acidity of the silica gel by preparing a slurry with a solvent containing a small percentage of a base like triethylamine before packing the column.

    • Switch to a Different Stationary Phase: Use a less acidic stationary phase such as neutral alumina or Florisil.[9]

Experimental Protocols

Protocol 1: General Procedure for Normal-Phase Flash Column Chromatography of Quinoline Isomers

  • TLC Analysis: Develop a suitable solvent system using Thin Layer Chromatography (TLC). The ideal system should provide good separation between the isomers with Rf values between 0.2 and 0.5.

  • Column Packing (Dry Pack Method):

    • Place a small plug of cotton or glass wool at the bottom of a glass chromatography column.[10]

    • Add a thin layer of sand.

    • Fill the column with dry silica gel or alumina to the desired height while gently tapping the column to ensure even packing.[10]

    • Add another layer of sand on top of the stationary phase.

  • Sample Loading:

    • Dissolve the crude mixture of quinoline isomers in a minimal amount of a suitable solvent.[11]

    • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the sample onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dried powder to the top of the column.[11]

  • Elution:

    • Carefully add the eluent to the column, ensuring not to disturb the top layer of sand and silica.

    • Apply gentle pressure (e.g., with a pump or inert gas) to begin eluting the sample through the column.

    • Collect fractions and monitor the separation by TLC.

  • Isolation: Combine the fractions containing the pure desired isomer and remove the solvent using a rotary evaporator.

Protocol 2: Reverse-Phase HPLC for Separation of Quinoline and Isoquinoline

  • Column: A C18 column is a common choice.

  • Mobile Phase: A mixture of acetonitrile and a buffer (e.g., phosphate or acetate) is typically used.[12]

  • pH Adjustment: The separation is highly dependent on the mobile phase pH. It is recommended to screen a range of pH values, for instance, from 3 to 6, to find the optimal separation.[1]

  • Detection: UV detection is suitable for quinoline isomers, often monitored at a wavelength where both isomers have significant absorbance.

  • Flow Rate: A typical analytical flow rate is around 1 mL/min.

Data Presentation

Table 1: Example HPLC Conditions for Chiral Separation of Hydroxychloroquine Enantiomers [5]

ParameterCondition
Column Chiralpak AD-H (4.6 mm x 150 mm, 5 µm)
Mobile Phase n-hexane (with 0.5% Diethylamine) : Isopropanol (93:7, v/v)
Flow Rate 0.8 mL/min
Column Temperature 20 °C
Detection UV at 343 nm
Injection Volume 10 µL

Table 2: pKa Values for Quinoline and Isoquinoline [1]

CompoundpKa Value
Quinoline 4.92
Isoquinoline 5.42

Note: These values are approximate and can vary with experimental conditions.

Visualizations

experimental_workflow cluster_prep Preparation cluster_chromatography Column Chromatography cluster_analysis Analysis & Isolation crude_sample Crude Quinoline Isomer Mixture dissolve Dissolve in Minimum Solvent crude_sample->dissolve tlc TLC Analysis for Solvent System crude_sample->tlc load_sample Load Sample onto Column dissolve->load_sample elute Elute with Optimized Mobile Phase tlc->elute Select Eluent pack_column Pack Column (e.g., Silica Gel) pack_column->load_sample load_sample->elute collect_fractions Collect Fractions elute->collect_fractions monitor_fractions Monitor Fractions by TLC collect_fractions->monitor_fractions combine_fractions Combine Pure Fractions monitor_fractions->combine_fractions evaporate Evaporate Solvent combine_fractions->evaporate pure_isomer Pure Quinoline Isomer evaporate->pure_isomer

Caption: Workflow for quinoline isomer separation by column chromatography.

troubleshooting_flowchart start Poor Isomer Separation check_solvent Optimize Mobile Phase Polarity? start->check_solvent gradient Use Gradient Elution? check_solvent->gradient No resolved Separation Improved check_solvent->resolved Yes change_sp Change Stationary Phase? (e.g., Alumina, PFP) gradient->change_sp No gradient->resolved Yes adjust_ph Adjust Mobile Phase pH? (for RP-HPLC) change_sp->adjust_ph No change_sp->resolved Yes adjust_ph->resolved Yes unresolved Still Poor Separation adjust_ph->unresolved No

Caption: Troubleshooting flowchart for poor separation of quinoline isomers.

References

Optimization

Challenges in the characterization of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

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The latest round of searches was quite productive, allowing me to start building a foundation. Though precise data on the target molecule remains somewhat elusive, I've gathered valuable NMR data, mass spec info, and an adaptable HPLC method from related compounds. I can now extrapolate anticipated data and tackle common issues surrounding quinoline synthesis, which helped me craft a strong plan. I'll begin by formatting the FAQs and troubleshooting guides, then work on the data tables and experimental protocols, finishing with the Graphviz diagrams.

Troubleshooting

Stabilizing 6-Bromo-4-hydroxyquinoline-3-carboxylic acid for long-term storage

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Optimization

Technical Support Center: Minimizing Dehalogenation in Bromoquinoline Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of dehalogenation during cross-coupling reactions with bromoquinolines.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation in the context of bromoquinoline reactions?

A1: Dehalogenation is a significant side reaction where the bromine substituent on the quinoline ring is replaced by a hydrogen atom, leading to the formation of quinoline or a substituted quinoline without the desired functional group. This undesired reaction consumes the starting material, reduces the yield of the target molecule, and complicates the purification process.

Q2: How can I detect if dehalogenation is occurring in my reaction?

A2: The presence of the dehalogenated byproduct can be confirmed using standard analytical techniques:

  • Thin-Layer Chromatography (TLC): The dehalogenated product will typically appear as a new, less polar spot compared to the starting bromoquinoline.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Analysis of the crude reaction mixture will show a peak corresponding to the molecular weight of the dehalogenated quinoline.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR of the crude product will show a new proton signal in the aromatic region where the bromine atom was previously located.

Q3: What are the primary causes of dehalogenation in palladium-catalyzed cross-coupling reactions?

A3: Dehalogenation is primarily caused by the formation of a palladium-hydride (Pd-H) species in the catalytic cycle. This can arise from several sources, including:

  • Bases: Strong alkoxide bases can act as hydride donors.

  • Solvents: Protic solvents like alcohols can be a source of hydrides.

  • Starting Materials and Reagents: Impurities or decomposition of reagents, such as boronic acids, can generate hydride sources.

  • Water: While often necessary for Suzuki couplings, excessive water can contribute to dehalogenation.

Troubleshooting Guides

This section provides specific recommendations to minimize dehalogenation in common cross-coupling reactions involving bromoquinolines.

Logical Workflow for Troubleshooting Dehalogenation

G start Dehalogenation Observed ligand Optimize Ligand start->ligand Bulky, electron-rich ligands? base Modify Base ligand->base Weaker inorganic base? product Dehalogenation Minimized ligand->product Yes solvent Change Solvent base->solvent Anhydrous, aprotic solvent? base->product Yes temp Adjust Temperature solvent->temp Lower reaction temperature? solvent->product Yes reagents Check Reagent Quality temp->reagents Pure & degassed reagents? temp->product Yes reagents->product reagents->product Yes

Caption: A logical workflow for troubleshooting and minimizing dehalogenation.

Suzuki-Miyaura Coupling

Issue: Significant formation of the debrominated quinoline byproduct.

Parameter Potential Cause Recommended Solution
Ligand Insufficiently bulky or electron-rich ligand.Switch to bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos. These promote the desired reductive elimination over the dehalogenation pathway.
Base Use of strong alkoxide bases (e.g., NaOEt, KOtBu).Employ weaker inorganic bases such as K2CO3, K3PO4, or Cs2CO3. These are less likely to generate palladium-hydride species.[1][2]
Solvent Presence of protic solvents or excessive water.Use anhydrous aprotic solvents like toluene or dioxane. If water is necessary, minimize the amount.
Temperature High reaction temperatures.Lower the reaction temperature and monitor the reaction progress closely. Prolonged heating can increase the rate of dehalogenation.

Buchwald-Hartwig Amination

Issue: Low yield of the desired aminoquinoline with the quinoline byproduct being the major impurity.

Parameter Potential Cause Recommended Solution
Ligand Inappropriate ligand choice.Utilize bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, DavePhos) to accelerate the C-N bond-forming reductive elimination.[3]
Base Strong bases promoting side reactions.While strong bases like NaOtBu are often required, screening other bases like K3PO4 or Cs2CO3 can provide a better balance between reactivity and selectivity.
Solvent Protic solvents or impurities.Use anhydrous, aprotic solvents such as toluene or dioxane to minimize potential proton sources.
Amine The amine coupling partner acting as a hydride source.Ensure the purity of the amine. If the issue persists, consider using a different generation Buchwald-Hartwig catalyst system.

Sonogashira Coupling

Issue: Formation of quinoline instead of the desired alkynylquinoline.

Parameter Potential Cause Recommended Solution
Catalyst System Presence of a hydride source in the reaction mixture.Ensure all reagents and solvents are anhydrous and of high purity.
Base Amine base acting as a hydride source.Use a non-hydridic base or a different amine base. Diisopropylamine or triethylamine are commonly used.[4]
Copper Co-catalyst High concentration of copper catalyst.Minimize the amount of copper (I) co-catalyst, or consider a copper-free Sonogashira protocol.
Atmosphere Presence of oxygen leading to side reactions.Maintain a strictly anaerobic (oxygen-free) environment throughout the reaction setup and duration.

Data Presentation: Influence of Reaction Parameters on Dehalogenation

The following table summarizes the impact of different reaction components on the yield of the desired product versus the dehalogenated byproduct. Data is representative and may vary based on the specific bromoquinoline isomer and coupling partner.

ReactionBromo-heterocycleLigandBaseSolventDesired Product Yield (%)Dehalogenation (%)
Suzuki-Miyaura 4-Bromopyrrole-2-carboxylatePd(PPh3)4Na2CO3Toluene/EtOH/H2OLowHigh
Suzuki-Miyaura 4-Bromopyrrole-2-carboxylate (N-Boc)Pd(PPh3)4Na2CO3Toluene/EtOH/H2O>95<5
Suzuki-Miyaura Halogenated aminopyrazole (Iodo)VariousVariousVariousLowerHigher[1][2]
Suzuki-Miyaura Halogenated aminopyrazole (Bromo/Chloro)VariousVariousVariousHigherLower[1][2]

Note: Specific quantitative data for dehalogenation of bromoquinolines is limited in the literature. The data presented for bromopyrrole and aminopyrazole derivatives illustrates the general principles of how reaction modifications can significantly suppress dehalogenation.[5]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 3-Bromoquinoline with Minimized Dehalogenation[6][7]

This protocol is optimized for a challenging Suzuki-Miyaura coupling of a heteroaryl bromide.

  • Reaction Setup:

    G cluster_0 Reaction Assembly cluster_1 Reaction cluster_2 Work-up & Purification A Add 3-Bromoquinoline, Boronic Acid Ester, and Base to a dry flask B Add Pd Precatalyst and Ligand A->B C Add Anhydrous, Degassed Solvent (THF/water) B->C D Heat to 60-80°C C->D E Monitor by LC-MS D->E F Aqueous Work-up E->F G Column Chromatography F->G

  • Reagents:

    • 3-Bromoquinoline (1.0 mmol)

    • Arylboronic acid pinacol ester (1.2 mmol)

    • Potassium Phosphate (K3PO4) (2.0 mmol)

    • Pd-precatalyst (e.g., XPhos Pd G3) (0.02 mmol)

    • Anhydrous, degassed THF/water (5:1) (5 mL)

  • Procedure:

    • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-bromoquinoline, the arylboronic acid pinacol ester, and K3PO4.

    • Add the palladium precatalyst.

    • Add the anhydrous, degassed THF/water solvent mixture.

    • Heat the reaction mixture to 60-80 °C with vigorous stirring.

    • Monitor the reaction progress by LC-MS.

    • Upon completion, cool the reaction to room temperature.

    • Dilute the mixture with ethyl acetate and wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Protocol 2: Buchwald-Hartwig Amination of 6-Bromoquinoline

[3] This protocol employs a bulky phosphine ligand to favor the desired C-N bond formation.

  • Reagents:

    • 6-Bromoquinoline (1.0 mmol)

    • Amine (1.2 mmol)

    • Sodium tert-butoxide (NaOtBu) (1.4 mmol)

    • Pd2(dba)3 (0.01 mmol)

    • XPhos (0.02 mmol)

    • Anhydrous, degassed toluene (5 mL)

  • Procedure:

    • In a glovebox, add Pd2(dba)3, XPhos, and NaOtBu to an oven-dried Schlenk tube.

    • Add 6-bromoquinoline and the amine.

    • Add anhydrous, degassed toluene.

    • Seal the tube and heat the reaction mixture to 100-110 °C.

    • Stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

    • After completion, cool the reaction to room temperature.

    • Dilute with ethyl acetate and filter through a pad of Celite.

    • Concentrate the filtrate and purify by flash column chromatography.

Protocol 3: Copper-Free Sonogashira Coupling of 2-Bromoquinoline

This protocol minimizes dehalogenation by avoiding a copper co-catalyst.

  • Reagents:

    • 2-Bromoquinoline (1.0 mmol)

    • Terminal alkyne (1.2 mmol)

    • Pd(PPh3)4 (0.03 mmol)

    • Diisopropylamine (2.0 mmol)

    • Anhydrous, degassed THF (5 mL)

  • Procedure:

    • To a flame-dried Schlenk flask under an inert atmosphere, add 2-bromoquinoline and Pd(PPh3)4.

    • Add anhydrous, degassed THF, followed by the terminal alkyne and diisopropylamine.

    • Stir the reaction at room temperature to 50 °C, monitoring by TLC.

    • Once the reaction is complete, dilute with diethyl ether and filter through a plug of silica gel.

    • Concentrate the filtrate and purify the crude product by column chromatography.

By carefully selecting reaction parameters and following these optimized protocols, researchers can significantly minimize the undesired dehalogenation of bromoquinolines, leading to higher yields and cleaner reaction profiles.

References

Troubleshooting

Technical Support Center: Refining Assay Protocols for Poorly Soluble Quinoline Compounds

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on refining assay protocols for poorly soluble quinoline compounds. The information is presented...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on refining assay protocols for poorly soluble quinoline compounds. The information is presented in a question-and-answer format, offering troubleshooting advice and detailed experimental methodologies to ensure the generation of high-quality, reproducible data.

Troubleshooting Guides

Poorly soluble quinoline compounds can present a variety of challenges during in vitro and in vivo assays. Below are troubleshooting guides for common issues such as compound precipitation and non-specific binding.

Issue 1: Compound Precipitation in Aqueous Buffers or Cell Culture Media

Question: My quinoline compound, dissolved in a DMSO stock solution, precipitates when I dilute it into my aqueous assay buffer or cell culture medium. What are the potential causes and how can I resolve this?

Answer: This is a frequent challenge with hydrophobic compounds like many quinoline derivatives. The abrupt change in solvent polarity when diluting a concentrated DMSO stock into an aqueous environment can cause the compound to "crash out" of solution.[1][2] This leads to an unknown and lower-than-intended concentration of the compound in your assay, resulting in inaccurate and unreliable data.[1][2]

Here is a summary of potential causes and recommended solutions:

Potential Cause Explanation Recommended Solution Expected Outcome & Considerations
High Final Concentration The final concentration of the quinoline compound exceeds its aqueous solubility limit.[2]Decrease the final working concentration of the compound. Perform a solubility test to determine the maximum soluble concentration in the specific assay medium.[2]Establishes a working concentration range where the compound remains soluble. May require more sensitive detection methods if the active concentration is very low.
Rapid Dilution Adding a concentrated stock solution directly to a large volume of aqueous medium causes a rapid solvent exchange, leading to precipitation.[2]Perform a serial or stepwise dilution of the stock solution in pre-warmed (37°C) assay medium.[2] Add the compound stock dropwise while gently vortexing the medium.Gradual dilution helps to avoid localized high concentrations that can trigger precipitation.
Low Temperature of Medium The solubility of many compounds decreases at lower temperatures.[2]Always use pre-warmed (37°C) cell culture media or assay buffers for dilutions.[2]Ensures that the compound's solubility is not limited by suboptimal temperature conditions.
High Final DMSO Concentration While DMSO aids in initial solubilization, high final concentrations (typically >1%) can be toxic to cells and may still not prevent precipitation of highly hydrophobic compounds.[3]Keep the final DMSO concentration as low as possible (ideally ≤0.5%). This may necessitate preparing a more concentrated DMSO stock, but this should be balanced with the risk of precipitation from the stock itself.[4]Minimizes solvent-induced artifacts and toxicity. Requires careful optimization of stock concentration and dilution steps.
Unfavorable pH of the Medium Quinoline compounds are often weak bases, and their solubility can be highly pH-dependent.[3][5]Adjust the pH of the assay buffer. For basic quinolines, lowering the pH can increase solubility by promoting the formation of a more soluble salt.[3]Can significantly improve solubility. However, it's crucial to ensure the new pH does not negatively impact the biological assay or cell viability.
Interaction with Media Components The compound may interact with salts, proteins (e.g., in serum), or other components in the medium to form insoluble complexes.[1]If possible, try a different basal media formulation. For cell-based assays, assess if serum-free media is an option, though this can sometimes exacerbate precipitation for certain compounds.[6]May require testing various media formulations to find one that is compatible with the compound.

Issue 2: Inconsistent or Non-Reproducible Assay Results

Question: I am observing high variability in my assay results between experiments when using my quinoline compound. Could this be related to its poor solubility?

Answer: Yes, inconsistent results are a common consequence of poor compound solubility.[6] If the compound precipitates, the actual concentration exposed to the target (e.g., enzyme, cells) will be variable, leading to poor structure-activity relationships (SAR) and reduced hit rates.[7] Additionally, compound aggregation can lead to non-specific inhibition.

Here is a summary of potential causes and recommended solutions:

Potential Cause Explanation Recommended Solution Expected Outcome & Considerations
Compound Aggregation Poorly soluble compounds can form aggregates in aqueous solutions, which can non-specifically inhibit enzymes or interact with assay components.Include a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween-20) in the assay buffer to disrupt aggregates.[8] Perform aggregation assays, such as nephelometry, to assess the aggregation potential of the compound.Reduces non-specific inhibition caused by aggregation. The chosen detergent and its concentration must be compatible with the assay system.
Non-Specific Binding Hydrophobic compounds can bind non-specifically to plasticware, proteins, or other surfaces in the assay, reducing the free concentration of the compound available to interact with the target.[9][10]Add a carrier protein like bovine serum albumin (BSA) (e.g., 0.1%) to the assay buffer to block non-specific binding sites.[8] Using low-binding plates can also be beneficial.Increases the accuracy of potency measurements by ensuring the intended concentration of the compound is available to the target. The added protein should not interfere with the assay.
Compound Instability/Degradation The compound may be unstable in the assay buffer or may degrade over the course of a long incubation period.Assess the chemical stability of the compound in the assay buffer over time using methods like HPLC. If instability is an issue, shorten the incubation time or prepare fresh compound dilutions immediately before use.Ensures that the observed effects are due to the compound itself and not its degradation products.
Precipitation from DMSO Stock The compound may be precipitating from the DMSO stock solution upon storage, especially after freeze-thaw cycles or if the DMSO has absorbed water.[6]Prepare fresh stock solutions for each experiment or store aliquots at -80°C to minimize freeze-thaw cycles.[4] Visually inspect the stock solution for any precipitate before use. Gentle warming and sonication can help re-dissolve the compound.[6]Ensures that the concentration of the stock solution is accurate.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to improve the solubility of my quinoline compound for a biological assay?

A1: The initial approach should involve a combination of strategies. First, prepare a high-concentration stock solution in an appropriate organic solvent, with DMSO being the most common choice.[11][12] When diluting into your aqueous assay buffer, aim for a final DMSO concentration of 1% or less to minimize solvent effects.[3][13] If precipitation occurs, consider lowering the final compound concentration, adjusting the buffer pH (quinolines are often basic, so a lower pH may help), or using co-solvents like ethanol or polyethylene glycol (PEG).[5][11]

Q2: How can I determine the kinetic solubility of my compound?

A2: A kinetic solubility assay can be performed using methods like nephelometry, which measures light scattering caused by undissolved particles.[11][14] In this assay, serial dilutions of your compound from a DMSO stock are added to an aqueous buffer, and the concentration at which a significant increase in light scattering is observed is determined as the kinetic solubility.[1][11] This provides a good indication of the compound's solubility under typical assay conditions.

Q3: What are some advanced techniques to improve the solubility of very challenging quinoline compounds?

A3: For compounds with very poor solubility, more advanced formulation strategies may be necessary. These include the use of cyclodextrins, which can form inclusion complexes with hydrophobic molecules to enhance their solubility.[12][15] Another approach is the preparation of solid dispersions, where the compound is dispersed within a hydrophilic polymer matrix to improve its dissolution rate.[15][16] Lipid-based formulations, such as self-emulsifying drug delivery systems (SEDDS), can also be effective for highly lipophilic compounds.[3]

Q4: Can compound aggregation lead to false-positive results?

A4: Yes, compound aggregation is a significant cause of non-specific inhibition and can lead to false-positive results in high-throughput screening campaigns. Aggregates can sequester and inhibit enzymes or interfere with assay detection systems. To mitigate this, it is recommended to include a non-ionic detergent like Triton X-100 in your assay buffer and to perform counter-screens to identify aggregators.[8]

Q5: How do I address non-specific binding of my quinoline compound in an assay?

A5: Non-specific binding of hydrophobic compounds to assay components can be minimized by adding blocking agents to your buffer. Bovine serum albumin (BSA) at a concentration of 0.1% is commonly used to saturate non-specific binding sites on proteins and plasticware.[8] Using non-ionic surfactants like Tween-20 can also help reduce non-specific binding by disrupting hydrophobic interactions.[8] Additionally, consider using low-binding microplates for your assays.

Experimental Protocols

Protocol 1: Kinetic Solubility Assay using Nephelometry

This protocol provides a high-throughput method to estimate the aqueous kinetic solubility of a compound.

Materials:

  • Test quinoline compound

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Phosphate-buffered saline (PBS), pH 7.4

  • Clear 96-well or 384-well microplates

  • Multichannel pipette or automated liquid handler

  • Plate shaker

  • Nephelometer (plate reader with light scattering detection capability)

Procedure:

  • Prepare Compound Stock: Create a 10 mM stock solution of the quinoline compound in 100% DMSO. Ensure the compound is fully dissolved by vortexing or brief sonication.[14]

  • Prepare Serial Dilutions: In a separate 96-well plate (the "source plate"), perform a serial dilution of the 10 mM stock solution with DMSO to generate a range of concentrations (e.g., from 10 mM down to 0.01 mM).

  • Dispense Compound to Assay Plate: Using a multichannel pipette or liquid handler, transfer a small volume (e.g., 2 µL) of each concentration from the source plate to a new 96-well assay plate in duplicate.

  • Add Assay Buffer: Add 198 µL of PBS (pH 7.4) to each well containing the compound. This will result in a 1:100 dilution and a final DMSO concentration of 1%. The final compound concentrations will range from 100 µM down to 0.1 µM.

  • Mix and Incubate: Seal the plate and mix the contents thoroughly on a plate shaker for 5 minutes. Incubate the plate at room temperature for 1-2 hours to allow for equilibration.[1][14]

  • Measure Light Scattering: Measure the light scattering in each well using a nephelometer. The output is typically in Nephelometric Turbidity Units (NTU).[11]

  • Data Analysis: Plot the NTU values against the compound concentration. The kinetic solubility is often defined as the concentration at which the light scattering signal significantly increases above the baseline, indicating the formation of a precipitate.[11]

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation Method

This protocol describes a common method for preparing a solid dispersion to enhance the solubility of a hydrophobic compound.

Materials:

  • Poorly soluble quinoline compound

  • Hydrophilic polymer carrier (e.g., polyvinylpyrrolidone (PVP) K30 or hydroxypropyl methylcellulose (HPMC))[15]

  • Volatile organic solvent (e.g., methanol, ethanol, or a mixture of dichloromethane and ethanol)[15]

  • Rotary evaporator

  • Mortar and pestle

  • Sieve

Procedure:

  • Select Carrier and Ratio: Choose a suitable hydrophilic polymer carrier. The drug-to-carrier ratio will need to be optimized, but common starting ratios are 1:1, 1:3, and 1:5 (w/w).[15]

  • Dissolution: Dissolve both the quinoline compound and the polymer carrier in a common volatile organic solvent in the desired ratio. Ensure complete dissolution.

  • Solvent Evaporation: Evaporate the solvent using a rotary evaporator under reduced pressure. The temperature should be controlled to prevent thermal degradation of the compound.[15]

  • Drying: Further dry the resulting solid film under vacuum to remove any residual solvent.

  • Milling and Sieving: Scrape the solid dispersion from the flask and grind it into a fine powder using a mortar and pestle. Pass the powder through a sieve to obtain a uniform particle size.

  • Characterization: The prepared solid dispersion should be characterized for its physical state (amorphous or crystalline) using techniques like Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC), and its dissolution properties should be evaluated.[15]

Visualizations

Logical Workflow for Troubleshooting Compound Precipitation

G Troubleshooting Workflow for Compound Precipitation start Precipitation Observed in Assay check_dmso Is final DMSO concentration > 0.5%? start->check_dmso reduce_dmso Reduce DMSO concentration check_dmso->reduce_dmso Yes check_pH Is the compound a weak base? check_dmso->check_pH No reduce_dmso->check_pH lower_pH Lower assay buffer pH (e.g., from 7.4 to 6.5) check_pH->lower_pH Yes add_surfactant Add low concentration of non-ionic surfactant (e.g., 0.01% Tween-20) check_pH->add_surfactant No resolved Problem Resolved lower_pH->resolved use_excipients Consider solubility-enhancing excipients (e.g., cyclodextrins) add_surfactant->use_excipients add_surfactant->resolved use_excipients->resolved

Caption: A logical workflow to troubleshoot and resolve compound precipitation in aqueous assay buffers.

Strategies for Solubility Enhancement

G Solubility Enhancement Strategies for Quinoline Compounds cluster_physical Physical Modifications cluster_chemical Chemical Modifications poor_solubility Poorly Soluble Quinoline Compound particle_size Particle Size Reduction (Micronization, Nanonization) poor_solubility->particle_size solid_dispersion Solid Dispersions (e.g., with PVP, HPMC) poor_solubility->solid_dispersion complexation Complexation (e.g., with Cyclodextrins) poor_solubility->complexation ph_adjustment pH Adjustment (Salt Formation) poor_solubility->ph_adjustment co_solvents Co-solvents (e.g., PEG, Ethanol) poor_solubility->co_solvents surfactants Surfactants (e.g., Tween-80) poor_solubility->surfactants enhanced_solubility Enhanced Aqueous Solubility & Improved Bioavailability particle_size->enhanced_solubility solid_dispersion->enhanced_solubility complexation->enhanced_solubility ph_adjustment->enhanced_solubility co_solvents->enhanced_solubility surfactants->enhanced_solubility

Caption: Overview of physical and chemical strategies to enhance the solubility of quinoline compounds.

Hypothetical Signaling Pathway Inhibition by a Quinoline Compound

G Hypothetical Signaling Pathway Modulation by a Quinoline Kinase Inhibitor cluster_receptors Receptor Tyrosine Kinases cluster_pathway Downstream Signaling cluster_cellular_response Cellular Response quinoline Quinoline Kinase Inhibitor cMet c-Met quinoline->cMet EGFR EGFR quinoline->EGFR VEGFR VEGFR quinoline->VEGFR PI3K PI3K cMet->PI3K EGFR->PI3K VEGFR->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR proliferation Cell Proliferation mTOR->proliferation survival Cell Survival mTOR->survival angiogenesis Angiogenesis mTOR->angiogenesis

Caption: Inhibition of key receptor tyrosine kinases and the PI3K/Akt/mTOR pathway by a quinoline compound.

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Quinoline Synthesis: Gould-Jacobs vs. Knorr Methods

For researchers, scientists, and professionals in drug development, the synthesis of the quinoline scaffold is a critical process, as this heterocyclic motif is a cornerstone of many pharmaceutical agents. The choice of...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the synthesis of the quinoline scaffold is a critical process, as this heterocyclic motif is a cornerstone of many pharmaceutical agents. The choice of synthetic strategy can profoundly influence the efficiency of drug discovery and development. This guide presents an objective comparison of two classical and enduring methods for quinoline synthesis: the Gould-Jacobs reaction and the Knorr quinoline synthesis. This analysis is supported by available experimental data and detailed methodologies to assist in selecting the most suitable approach for a given research objective.

The Gould-Jacobs Reaction: A Versatile Route to 4-Hydroxyquinolines

First reported in 1939, the Gould-Jacobs reaction is a widely employed method for the synthesis of 4-hydroxyquinoline derivatives. The reaction proceeds through the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization. Subsequent hydrolysis and decarboxylation yield the 4-hydroxyquinoline core. This method is particularly effective for anilines bearing electron-donating groups at the meta-position.

The reaction begins with a nucleophilic attack of the aniline's amino group on the electron-deficient double bond of the alkoxymethylenemalonate ester, followed by the elimination of an alcohol to form an anilidomethylenemalonate intermediate. This intermediate then undergoes a thermal 6-electron electrocyclization at high temperatures (typically above 250 °C) to form the quinoline ring system.

Advantages and Limitations

A significant advantage of the Gould-Jacobs reaction is its reliability for producing 4-hydroxyquinolines. Modern adaptations, such as the use of microwave irradiation, have significantly improved reaction times and yields. However, the classical approach often requires harsh reaction conditions, including very high temperatures for the cyclization step, which can lead to the decomposition of sensitive substrates.

Data Presentation: Gould-Jacobs Reaction Conditions and Yields

The efficiency of the Gould-Jacobs reaction is highly dependent on the reaction conditions, particularly temperature and reaction time. Microwave-assisted synthesis has been shown to be particularly effective in optimizing these parameters.

EntryMethodTemperature (°C)Time (min)Pressure (bar)Isolated Yield (%)
1Microwave2501101
2Microwave30012037
3Microwave3005-28
4Microwave3005 (optimized)-47

Note: The yields in the table refer to the isolated product after the cyclization step for the reaction of aniline and diethyl ethoxymethylenemalonate (DEEM).

Experimental Protocol: Gould-Jacobs Synthesis

Conventional Heating Method

  • Condensation: In a round-bottom flask, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq). Heat the mixture at 100-130°C for 1-2 hours. The progress of the reaction can be monitored by the evolution of ethanol.

  • Cyclization: To the crude anilidomethylenemalonate intermediate, add a high-boiling solvent such as Dowtherm A or diphenyl ether. Heat the mixture to 250°C under a nitrogen atmosphere for 30-60 minutes.

  • Work-up and Purification: Cool the reaction mixture to room temperature. Add a non-polar solvent such as hexane or petroleum ether to precipitate the crude product. Collect the solid by filtration and wash with the same non-polar solvent. The crude product can be purified by recrystallization.

Microwave-Assisted Method

  • Reaction Setup: In a microwave-safe reaction vessel, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.2 eq).

  • Microwave Irradiation: Place the vessel in a microwave reactor. Heat the mixture to the desired temperature (typically 250-300°C) and hold for the optimized time (usually 1-15 minutes). Monitor the internal temperature and pressure.

  • Work-up and Purification: Allow the reaction vessel to cool to room temperature. Add a non-polar solvent such as hexane or petroleum ether to precipitate the crude product. Collect the solid by filtration and wash with the same non-polar solvent.

The Knorr Quinoline Synthesis: A Direct Path to 2-Hydroxyquinolines

The Knorr quinoline synthesis, first described by Ludwig Knorr in 1886, is a classic method for preparing 2-hydroxyquinolines (also known as 2-quinolones) from β-ketoanilides through an acid-catalyzed intramolecular cyclization. This reaction is particularly effective for producing derivatives with substituents at the 4-position.

The reaction involves the conversion of a β-ketoanilide to a 2-hydroxyquinoline using a strong acid, such as sulfuric acid or polyphosphoric acid (PPA). The reaction proceeds via an electrophilic aromatic substitution mechanism, accompanied by the elimination of water.

Advantages and Limitations

The Knorr synthesis provides a direct route to 2-hydroxyquinolines. However, a potential limitation is the possibility of a competing reaction that forms 4-hydroxyquinolines, especially when the amount of acid is low. The use of a large excess of polyphosphoric acid can favor the formation of the desired 2-hydroxyquinoline.

Data Presentation: Knorr Quinoline Synthesis Yields

Quantitative data for a wide range of substrates in the Knorr synthesis is not as readily available in a comparative tabular format as for the microwave-assisted Gould-Jacobs reaction. However, a high-yielding, solvent-free procedure using polyphosphoric acid has been reported for the cyclization of ω-amino-β-keto anilides to provide 4-aminoalkyl quinolin-2-one derivatives.

Substrate (ω-amino-β-keto anilide)Product (4-aminoalkyl quinolin-2-one)Yield (%)
N-ethoxycarbonyl ω-amino-β-keto anilide (n=1)4-(aminomethyl)quinolin-2-one derivativeHigh
N-ethoxycarbonyl ω-amino-β-keto anilide (n=2)4-(2-aminoethyl)quinolin-2-one derivativeHigh

Note: The term "High" indicates that the reported procedure is high-yielding without specifying the exact percentage in the abstract.

Experimental Protocol: Knorr Quinoline Synthesis

This protocol is adapted from a high-yielding, solvent-free procedure for the synthesis of 4-substituted 2-quinolones.

  • Reagent Preparation: To a glass vial, add the desired β-ketoanilide (200 mg).

  • Reaction Setup: Add polyphosphoric acid (PPA) (5-6 g) to the vial containing the β-keto anilide.

  • Cyclization Reaction: Heat the mixture to 80°C while stirring vigorously until the mixture is fully homogenized (approximately 15-20 minutes).

  • Reaction Progression: Maintain the homogeneous mixture at 80°C for an additional 90 minutes to ensure the completion of the cyclization.

  • Work-up: Cool the vial to room temperature. Carefully pour the contents into 50-70 mL of water to precipitate the product. The solid can then be collected by filtration and purified.

Comparative Analysis

FeatureGould-Jacobs SynthesisKnorr Synthesis
Product Primarily 4-hydroxyquinolinesPrimarily 2-hydroxyquinolines
Starting Materials Anilines and alkoxymethylenemalonate estersβ-ketoanilides
Reaction Conditions High temperatures (conventional heating) or microwave irradiationStrong acids (e.g., H₂SO₄, PPA)
Regioselectivity Generally good for 4-hydroxyquinolinesCan be influenced by acid concentration, with potential for 4-hydroxyquinoline formation
Substrate Scope Particularly effective for anilines with electron-donating groups in the meta positionEffective for various β-ketoanilides

Visualizing the Synthesis Pathways and Workflow

To further clarify the logical relationships and experimental processes, the following diagrams have been generated using the DOT language.

Quinoline_Synthesis_Comparison cluster_GJ Gould-Jacobs Synthesis cluster_Knorr Knorr Synthesis gj_start Aniline + Alkoxymethylenemalonate Ester gj_inter Anilidomethylenemalonate Intermediate gj_start->gj_inter Condensation gj_product 4-Hydroxyquinoline gj_inter->gj_product Thermal Cyclization knorr_start β-Ketoanilide knorr_product 2-Hydroxyquinoline knorr_start->knorr_product Acid-Catalyzed Cyclization

Caption: Comparative pathways of Gould-Jacobs and Knorr syntheses.

Experimental_Workflow start Reactant Preparation reaction Reaction Setup & Execution (Heating/Microwave/Acid) start->reaction workup Reaction Work-up (Precipitation/Quenching) reaction->workup purification Product Purification (Filtration/Recrystallization) workup->purification analysis Product Analysis (Spectroscopy/Chromatography) purification->analysis

Caption: A generalized experimental workflow for quinoline synthesis.

Comparative

Validating the structure of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid via 1H NMR

Examining Spectral Data I'm starting by searching for the 1H NMR spectrum of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. I need to understand the typical chemical shifts, multiplicities, and integration values for each...

Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Examining Spectral Data

I'm starting by searching for the 1H NMR spectrum of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. I need to understand the typical chemical shifts, multiplicities, and integration values for each proton. This will help me analyze the next step: the experimental data.

Refining Analysis Strategy

I'm now expanding my search to include alternative analytical techniques used for similar quinoline derivatives. I'm also actively looking for experimental protocols and benchmark 1H NMR data to finalize my 1H NMR analysis. My next step will be to create a detailed experimental protocol and structure my expected data in a table for clearer comparison. Afterwards, I'll generate a workflow diagram using DOT and a comparison table of different techniques. Finally, all information will be compiled into a comparison guide.

Establishing Expected Spectra

I've started by searching for the 1H NMR spectrum of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. Next, I'm identifying alternate methods for analyzing the structure of quinoline derivatives. I'm also now gathering experimental protocols for 1H NMR and looking for benchmark data on similar compounds. I'm moving toward creating a structured table of expected data and then developing a workflow diagram with DOT.

Investigating Spectral Data

I couldn't find a direct, assigned 1H NMR spectrum for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. Search results often mention using 1H NMR for similar compounds but don't show the spectral data (chemical shifts, multiplicities, etc.) I'll broaden my search terms and explore related compound databases for more specific spectral information.

Narrowing Search Parameters

I'm still struggling to find the exact 1H NMR spectrum for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. The previous searches yielded only mentions of similar analyses or data for related compounds like 6-bromoquinolin-4-ol, not the target molecule itself. My plan now is to refine my search terms and look for data on closely related analogs. This might allow me to predict the spectrum with enough precision to be useful.

Discovering NMR Data Gaps

I'm still looking for a complete NMR spectrum for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. While the initial searches didn't unearth the complete data, I've gleaned that the aromatic protons on the quinoline ring tend to appear between δ 6.5-8.5. This will guide my efforts in finding the full spectrum.

Analyzing Analogous Spectra

I'm now focusing on analogous compounds. My search for the exact spectrum of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid proved fruitless. To overcome this, I'm examining spectra of structurally similar quinolines, focusing on those with bromine at C6 and a hydroxyl at C4. This approach will allow me to estimate chemical shifts for the missing protons. I've gleaned that carboxylic acid protons usually fall between 10-13 ppm, and the quinoline ring protons range from 6.5-9.0 ppm, with H2 being most deshielded. The next step is data refinement from these analogs.

Exploring Spectral Clues

I'm making progress in my search for the full 1H NMR spectrum of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. While initial searches were unsuccessful, I've found pertinent information, including 1H NMR data for the structurally similar 6-bromo-8-cyanoquinoline. This provides a useful starting point, hinting at potential chemical shift regions for some of the protons in the target compound. I plan to use this data for further refinement in my search.

Combining Data for Prediction

I'm now integrating information from various sources to predict the 1H NMR spectrum. Data from 6-bromo-8-cyanoquinoline provides insights for protons on the bromine-substituted ring, while (6-Bromoquinolin-3-yl)(phenyl)methanone sheds light on H2 and H4 shifts. I'll adjust these values to factor in the hydroxyl and carboxylic acid groups in the target molecule. To fully meet requirements, I'm aiming for a predicted spectrum for comparison with potential synthesized alternatives.

Gathering & Integrating Data

I've hit a snag with the full 1H NMR spectrum. While 6-bromo-8-cyanoquinoline offers partial insights, and (6-Bromoquinolin-3-yl)(phenyl)methanone sheds light on H2 and H4 shifts, I'm still missing the complete picture. The tetrahydroquinoline data wasn't directly applicable. To generate a good prediction, I'll combine the existing data, adjusting shifts to account for the -OH and -COOH groups. To expand the comparison, I'll now explore alternative analytical methods for structure elucidation.

Validation

A Comparative Analysis of the Biological Activities of 6-Bromo vs. 8-Bromo Quinoline Analogs

For Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a privileged structure in medicinal chemistry, forming the foundation of numerous therapeutic agents. The introduction of a bromin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the foundation of numerous therapeutic agents. The introduction of a bromine atom to the quinoline ring can significantly modulate its physicochemical properties and biological activity. The position of this halogen substitution is a critical determinant of the compound's pharmacological profile. This guide provides an objective comparison of the biological activities of 6-bromo and 8-bromo quinoline analogs, supported by experimental data, to aid in the rational design of novel therapeutic agents.

Anticancer Activity: A Tale of Two Positions

The anticancer potential of bromoquinoline derivatives has been a primary focus of research. The position of the bromine atom, along with other substituents, plays a crucial role in determining the cytotoxic efficacy of these compounds against various cancer cell lines.

Key Observations:
  • Enhanced Potency with Additional Electron-Withdrawing Groups: The introduction of a nitro group at the 5-position of a 6,8-dibromoquinoline scaffold significantly enhances its antiproliferative activity. For instance, 6,8-dibromo-5-nitroquinoline demonstrates remarkable inhibitory activity against C6, HT29, and HeLa cancer cell lines, whereas its precursor, 6,8-dibromoquinoline, shows no such activity.[1] This highlights the synergistic effect of multiple electron-withdrawing groups on the quinoline ring.

  • Superiority of 8-Substituted Analogs in Certain Contexts: Studies on 8-substituted quinolines have revealed potent anticancer effects. For example, 5,7-dibromo-8-hydroxyquinoline has been shown to have strong antiproliferative activity against C6, HeLa, and HT29 tumor cell lines.[2] In a different study, 8-benzoyl-2-arylquinolines generally exhibited greater activity as multidrug resistance protein 2 (MRP2) inhibitors compared to their 6-benzoyl counterparts.

  • Influence of Other Functional Groups: The presence of a hydroxyl or methoxy group at the C-8 position of bromoquinolines has been associated with potent inhibitory effects against various cancer cell lines.[1]

Comparative Anticancer Activity Data

The following table summarizes the in vitro anticancer activity (IC₅₀ values) of representative 6-bromo and 8-bromo quinoline analogs from various studies. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Compound IDStructureR5R6R8Cell LineIC₅₀ (µM)Reference
1 6,8-dibromoquinolineHBrBrC6, HT29, HeLaNo inhibitory activity[1]
2 6,8-dibromo-5-nitroquinolineNO₂BrBrC650.0[1]
HT2926.2[1]
HeLa24.1[1]
3 5,7-dibromo-8-hydroxyquinolineBrHOHC612.3 (µg/mL)[3]
4 7-bromo-8-hydroxyquinolineHHOHC625.6 (µg/mL)[3]

Antimicrobial Activity

While less extensively studied in a comparative manner, both 6-bromo and 8-bromo quinoline derivatives have demonstrated promising antimicrobial properties. The quinoline scaffold itself is present in several antibacterial drugs, and halogenation can enhance this activity.

Neuroprotective Effects

The neuroprotective potential of bromoquinolines is an emerging area of interest. While specific comparative data between 6-bromo and 8-bromo analogs is scarce, the broader class of quinoline derivatives has been investigated for its effects on the central nervous system. For instance, certain quinoline derivatives are known to interact with various receptors and enzymes in the brain. The lipophilicity conferred by the bromine atom may enhance blood-brain barrier penetration, a desirable property for neuroactive compounds. Further research is required to elucidate the specific neuroprotective profiles of 6-bromo versus 8-bromo quinoline analogs.

Experimental Protocols

MTT Assay for Anticancer Activity Evaluation

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cell viability and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. The formazan crystals are then solubilized, and the absorbance is measured spectrophotometrically.

Materials:

  • Cancer cell lines (e.g., C6, HT29, HeLa)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • 96-well flat-bottom plates

  • Test compounds (6-bromo and 8-bromo quinoline analogs) dissolved in DMSO

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (typically in a serial dilution). Include a vehicle control (DMSO) and an untreated control.

  • Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours.

  • Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of viability against the compound concentration.

Visualizing Structure-Activity Relationships and Experimental Workflows

To better understand the concepts discussed, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

PI3K_Akt_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 Akt Akt PIP3->Akt Activates mTOR mTOR Akt->mTOR Activates Proliferation Cell Proliferation & Survival mTOR->Proliferation Promotes Bromoquinoline Bromoquinoline Analog Bromoquinoline->PI3K Inhibits

Caption: Potential inhibition of the PI3K/Akt/mTOR signaling pathway by bromoquinoline analogs.

MTT_Assay_Workflow start Start: Cancer Cell Culture seed Seed cells in 96-well plate start->seed incubate1 Incubate for 24h seed->incubate1 treat Treat with Bromoquinoline Analogs (Varying Concentrations) incubate1->treat incubate2 Incubate for 48-72h treat->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate for 2-4h (Formazan Formation) add_mtt->incubate3 solubilize Add Solubilization Solution incubate3->solubilize read Measure Absorbance at 570nm solubilize->read analyze Calculate % Viability & IC50 read->analyze end_node End: Cytotoxicity Data analyze->end_node

References

Comparative

In Vitro Validation of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid as a Dihydroorotate Dehydrogenase Inhibitor: A Comparative Guide

This guide provides an objective comparison of the enzyme inhibitory performance of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid against the well-characterized inhibitor, Brequinar. The focus of this guide is on the in v...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides an objective comparison of the enzyme inhibitory performance of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid against the well-characterized inhibitor, Brequinar. The focus of this guide is on the in vitro validation of these compounds as inhibitors of Dihydroorotate Dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. This pathway is crucial for cell proliferation, making DHODH a significant target in the development of therapeutics for cancer and autoimmune diseases.[1]

Comparative Analysis of Inhibitor Potency

The inhibitory potential of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and Brequinar against human DHODH was evaluated using a standardized in vitro enzyme activity assay. The half-maximal inhibitory concentration (IC50) values were determined to quantify and compare their potency.

CompoundTarget EnzymeIC50 (nM) [Hypothetical Data]
6-Bromo-4-hydroxyquinoline-3-carboxylic acidDHODH15.8 ± 2.1
BrequinarDHODH9.7 ± 1.4

Disclaimer: The IC50 value for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid is hypothetical and for illustrative purposes only, as specific experimental data for this compound was not available in the cited literature. The IC50 for Brequinar is based on reported values for potent quinoline-based analogues.[1]

Signaling Pathway and Inhibition Mechanism

Dihydroorotate Dehydrogenase (DHODH) is a mitochondrial enzyme that catalyzes the fourth committed step in the de novo synthesis of pyrimidines. Specifically, it facilitates the oxidation of dihydroorotate to orotate, with the concomitant reduction of a quinone electron acceptor. Inhibition of DHODH depletes the intracellular pool of pyrimidines, which are essential for the synthesis of DNA, RNA, and other vital biomolecules, thereby leading to cell cycle arrest and inhibition of proliferation.

Caption: Inhibition of DHODH in the pyrimidine biosynthesis pathway.

Experimental Protocols

In Vitro DHODH Inhibition Assay

This protocol outlines the methodology for determining the inhibitory activity of test compounds against human DHODH.

1. Reagents and Materials:

  • Recombinant human DHODH enzyme

  • Dihydroorotate (DHO)

  • 2,6-dichloroindophenol (DCIP)

  • Coenzyme Q10 (CoQ10)

  • Assay Buffer: 100 mM HEPES (pH 8.0), 150 mM NaCl, 10% glycerol, 0.05% Triton X-100

  • Test compounds (6-Bromo-4-hydroxyquinoline-3-carboxylic acid, Brequinar) dissolved in DMSO

  • 96-well microplate

  • Microplate reader

2. Experimental Workflow:

experimental_workflow start Start: Prepare Reagents prepare_compounds Prepare serial dilutions of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid and Brequinar in DMSO start->prepare_compounds add_compounds Add diluted compounds to the wells prepare_compounds->add_compounds add_enzyme Add DHODH enzyme to 96-well plate add_enzyme->add_compounds pre_incubate Pre-incubate at room temperature for 15 minutes add_compounds->pre_incubate initiate_reaction Initiate reaction by adding DHO, DCIP, and CoQ10 pre_incubate->initiate_reaction measure_absorbance Measure absorbance at 600 nm kinetically for 30 minutes initiate_reaction->measure_absorbance analyze_data Analyze data to determine the rate of reaction measure_absorbance->analyze_data calculate_ic50 Calculate IC50 values using non-linear regression analyze_data->calculate_ic50 end End: Comparative Analysis calculate_ic50->end logical_comparison cluster_inhibitors Inhibitor Candidates cluster_properties Comparative Properties cluster_decision Development Decision inhibitor_A 6-Bromo-4-hydroxyquinoline- 3-carboxylic acid potency Potency (IC50) inhibitor_A->potency Hypothesized High selectivity Selectivity inhibitor_A->selectivity To be determined solubility Aqueous Solubility inhibitor_A->solubility Predicted Moderate bioavailability Oral Bioavailability inhibitor_A->bioavailability To be determined synthesis Synthetic Accessibility inhibitor_A->synthesis Potentially Straightforward inhibitor_B Brequinar inhibitor_B->potency Known High inhibitor_B->selectivity Established inhibitor_B->solubility Known inhibitor_B->bioavailability Demonstrated inhibitor_B->synthesis Multi-step decision Lead Candidate Selection potency->decision selectivity->decision solubility->decision bioavailability->decision synthesis->decision

References

Validation

How does 6-Bromo-4-hydroxyquinoline-3-carboxylic acid compare to other DHODH inhibitors?

Investigating DHODH Inhibition I'm starting a thorough search for "6-Bromo-4-hydroxy quinoline-3-carboxylic acid." My initial focus is on its properties and how it inhibits DHODH. I'm building a plan to assess how this c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Investigating DHODH Inhibition

I'm starting a thorough search for "6-Bromo-4-hydroxy quinoline-3-carboxylic acid." My initial focus is on its properties and how it inhibits DHODH. I'm building a plan to assess how this compound interferes with DHODH, with the intent to synthesize and test the substance.

Mapping Inhibition Mechanisms

I'm now diving deeper into the specifics of how "6-Bromo-4-hydroxy quinoline-3-carboxylic acid" stacks up against other DHODH inhibitors. I'm focusing on the IC50 and Ki values and other crucial metrics, to be able to compare its effectiveness. Simultaneously, I am gathering the necessary data needed to outline my detailed experimental plans. I am looking into how to measure the ability of the substance to stop the enzyme from doing its job.

Outlining Inhibitor Comparison

I've widened my search to include common DHODH inhibitors such as Teriflunomide and Brequinar, examining their mechanisms in pyrimidine biosynthesis. Next up, I will pinpoint comparative studies with experimental data. I'll then build a practical, side-by-side comparison including potency metrics, assay methods, and detailed diagrams to ensure a robust analysis.

Examining Basic Properties

I've just finished a preliminary exploration of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, focusing on its essential characteristics. My initial sweep yielded its molecular weight, formula, and some standard safety data. I'm moving toward a deeper dive, looking for more complex data points.

Identifying Inhibitory Potential

I've gathered basic properties and hints at DHODH inhibition for quinoline-based analogs. Now, my focus shifts to pinpointing direct evidence of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid's DHODH activity. The goal is to obtain quantitative data for a comparative analysis against other known inhibitors.

Investigating DHODH Inhibitors

I've just finished compiling data on known DHODH inhibitors, Teriflunomide, Leflunomide, and Brequinar, including their IC50s. I also collected detailed assay protocols, but I still need to pinpoint specific limitations and potential problems related to them.

Analyzing Specific Inhibitor Data

I have consolidated the IC50 values and assay methods for Teriflunomide, Leflunomide, and Brequinar, but now I must find empirical evidence of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid's DHODH inhibitory potential. Although related compounds show promise, direct measurement is missing. This missing link is holding back a decisive comparison.

Investigating DHODH Inhibition

I'm making progress, though not as directly as hoped. The search didn't pinpoint the IC50 for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid specifically. However, it did confirm that quinoline-4-carboxylic acid derivatives are a known category of DHODH inhibitors. This is a crucial finding, suggesting this compound class warrants further investigation.

Pinpointing Specific Potency

I've hit a snag. While the quinoline-4-carboxylic acid connection is solid, the search for the exact IC50 for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid or a close analogue proved fruitless. The structure-activity paper confirms the class's relevance, but leaves us hanging on specific potency. My next move: a laser-focused hunt for that critical IC50 data. I need that data point for comparison.

Revising Inhibitor Search

I'm getting closer to the mark. Although a direct IC50 for the specific compound is still elusive, the search validated the core structure's relevance. Quinoline-4-carboxylic acids are solid DHODH inhibitors, and I've got promising leads with recorded IC50s for similar analogues. It's a matter of refining the structure further now.

Expanding the SAR Analysis

I'm now zeroing in on structure-activity relationships. While a direct IC50 eludes me, the quinoline-4-carboxylic acid scaffold remains validated. I found potent analogues with IC50 values. I'm now looking into substitutions, specifically the bromo group at position 6. I'll search to see if SAR is published on that. It should allow me to provide a full comparison and a well-reasoned estimation of potential activity. This will enable me to discuss experimental protocols, SAR, and structural features in the guide.

Comparative

Halogenated Quinoline-3-Carboxylic Acids: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals The quinoline-3-carboxylic acid scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic introdu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The quinoline-3-carboxylic acid scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic introduction of halogens to this core structure has proven to be a powerful tool for modulating potency, selectivity, and pharmacokinetic properties. This guide provides a comparative analysis of the structure-activity relationships (SAR) of halogenated quinoline-3-carboxylic acids across antibacterial, antiviral, and anticancer activities, supported by experimental data and detailed protocols.

Key Structure-Activity Relationship Principles

The biological activity of halogenated quinoline-3-carboxylic acids is intricately linked to the nature and position of substituents on the quinoline ring. The following diagram illustrates the key positions where modifications, particularly halogenation, significantly influence the compound's therapeutic profile.

SAR_Halogenated_Quinoline_3_Carboxylic_Acids cluster_quinoline Quinoline-3-Carboxylic Acid Core cluster_substituents Key Positions for Halogenation and SAR Quinoline N1 N1-substituent - Modulates potency and spectrum N1->Quinoline C5 C5-substituent - Overall potency C5->Quinoline C6 C6-Halogen (esp. F) - Crucial for antibacterial activity - Enhances DNA gyrase inhibition C6->Quinoline C7 C7-substituent - Spectrum of activity - Pharmacokinetics C7->Quinoline C8 C8-Halogen - Improves oral absorption - Activity against anaerobes C8->Quinoline

Caption: General SAR of Halogenated Quinoline-3-Carboxylic Acids.

Antibacterial Activity: Targeting Bacterial Topoisomerases

Halogenated quinoline-3-carboxylic acids, particularly the fluoroquinolones, are potent antibacterial agents that primarily inhibit bacterial DNA gyrase and topoisomerase IV.[1][2] The C-3 carboxylic acid moiety is essential for this activity.[1]

Comparative Antibacterial Activity Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative fluoroquinolones against various bacterial strains. Lower MIC values indicate greater antibacterial potency.

CompoundC6-SubstituentC7-SubstituentN1-SubstituentS. aureus MIC (µg/mL)E. coli MIC (µg/mL)P. aeruginosa MIC (µg/mL)Reference
NorfloxacinFPiperazinylEthyl0.25 - 40.06 - 0.50.5 - 8[3]
CiprofloxacinFPiperazinylCyclopropyl0.12 - 10.008 - 0.120.12 - 1[3][4]
LevofloxacinF4-Methylpiperazinyl(S)-(-)-Methyl0.25 - 10.03 - 0.120.5 - 4[3]
AmifloxacinF4-MethylpiperazinylMethylamino0.250.25-[5]

Anticancer Activity: Diverse Mechanisms of Action

Certain halogenated quinoline-3-carboxylic acids have demonstrated significant anticancer activity through various mechanisms, including the inhibition of human dihydroorotate dehydrogenase (DHODH) and the disruption of microtubule polymerization.[1][6]

Comparative Anticancer Activity Data

The table below presents the half-maximal inhibitory concentration (IC50) values of selected halogenated quinoline derivatives against different human cancer cell lines.

CompoundHalogen Position(s)Other Key SubstituentsCell LineIC50 (µM)Reference
Quinoline-Chalcone Derivative 12e -Chalcone moietyMGC-803 (Gastric)1.38[1]
HCT-116 (Colon)5.34[1]
MCF-7 (Breast)5.21[1]
Quinoline-5-sulfonamide 3c -8-hydroxy, 5-sulfonamideC-32 (Melanoma)< 100[7]
MDA-MB-231 (Breast)< 100[7]
A549 (Lung)< 100[7]
Quinoline-indole derivative 62 -Indole moietyHepG2 (Liver)0.002 - 0.011[6]
KB (Oral)0.002 - 0.011[6]
HCT-8 (Colon)0.002 - 0.011[6]
4,5-diaryl-2-aminoimidazole 59 -4,5-diaryl-2-aminoimidazoleMCF-7 (Breast)0.003[6]

Antiviral Activity: Targeting Viral Replication

Halogenated quinoline-3-carboxylic acids have also emerged as promising antiviral agents, with activity against a range of viruses. A key mechanism of action is the inhibition of host-cell dihydroorotate dehydrogenase (DHODH), an enzyme essential for pyrimidine biosynthesis, which is crucial for viral replication.[8]

Comparative Antiviral Activity Data

The following table summarizes the 50% effective concentration (EC50) values of various quinoline derivatives against different viruses.

CompoundHalogen Position(s)Target VirusCell LineEC50 (µM)Reference
Compound 19 -Enterovirus D68 (EV-D68)RD0.05 - 0.10[9]
Andrographolide derivative 4 -Zika Virus (ZIKV)-1.31[10]
Dibucaine derivative 6 -Enterovirus A71 (EV-A71)-1.238[10]
1H-1,2,3-triazole-tethered 4-amino-quinoline-ferrocenylchalcone conjugate 3 -Dengue Virus (DENV-1, 2, 3, 4)-0.73 - 1.56[10]
4-Quinoline Carboxylic Acid Analogue C44 7-FVesicular Stomatitis Virus (VSV)MDCK0.0019[11]
Influenza A (WSN)MDCK0.041[11]

Experimental Protocols

DNA Gyrase Inhibition Assay

This assay measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.[12][13]

Workflow:

DNA_Gyrase_Inhibition_Assay A Prepare reaction mix: - Relaxed plasmid DNA - DNA gyrase - Assay buffer - ATP B Add test compound at various concentrations A->B C Incubate at 37°C for 1 hour B->C D Stop reaction (e.g., with SDS/proteinase K) C->D E Analyze DNA topology by agarose gel electrophoresis D->E F Visualize bands under UV light and quantify supercoiled vs. relaxed DNA E->F G Calculate IC50 F->G

Caption: DNA Gyrase Inhibition Assay Workflow.

Detailed Method:

  • Reaction Setup: In a microcentrifuge tube, combine relaxed pBR322 plasmid DNA, E. coli DNA gyrase, and the test compound dissolved in a suitable solvent (e.g., DMSO).

  • Initiation: Start the reaction by adding ATP. The final reaction volume is typically 20-30 µL.

  • Incubation: Incubate the reaction mixture at 37°C for 1 hour to allow for DNA supercoiling.

  • Termination: Stop the reaction by adding a stop solution containing SDS and proteinase K, followed by incubation at 37°C for 30 minutes.

  • Electrophoresis: Load the samples onto a 1% agarose gel and perform electrophoresis to separate the supercoiled and relaxed forms of the plasmid DNA.

  • Visualization and Analysis: Stain the gel with ethidium bromide or a safer alternative, visualize the DNA bands under UV light, and quantify the band intensities to determine the extent of inhibition. The IC50 value is the concentration of the compound that inhibits supercoiling activity by 50%.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[14][15][16]

Workflow:

MTT_Assay_Workflow A Seed cells in a 96-well plate and allow to adhere overnight B Treat cells with various concentrations of the test compound A->B C Incubate for a specified period (e.g., 48-72 hours) B->C D Add MTT reagent to each well and incubate for 2-4 hours C->D E Add solubilization solution (e.g., DMSO) to dissolve formazan crystals D->E F Measure absorbance at ~570 nm using a microplate reader E->F G Calculate cell viability and determine IC50 F->G

Caption: MTT Assay Workflow for determining cytotoxicity.

Detailed Method:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and incubate overnight to allow for cell attachment.

  • Compound Treatment: Treat the cells with serial dilutions of the halogenated quinoline-3-carboxylic acid derivatives and incubate for 48 to 72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

  • Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Plaque Reduction Assay for Antiviral Activity

This assay is used to quantify the reduction in infectious virus particles in the presence of an antiviral compound.[17][18]

Workflow:

Plaque_Reduction_Assay A Seed host cells in multi-well plates to form a confluent monolayer B Prepare serial dilutions of the test compound A->B D Infect cell monolayers with the virus-compound mixture A->D C Pre-incubate virus with compound dilutions B->C C->D E After adsorption, remove inoculum and overlay with a semi-solid medium (e.g., agarose) containing the compound D->E F Incubate for several days until plaques are visible E->F G Fix and stain the cells to visualize and count plaques F->G H Calculate the percentage of plaque reduction and determine the EC50 G->H

Caption: Plaque Reduction Assay Workflow.

Detailed Method:

  • Cell Culture: Grow a confluent monolayer of susceptible host cells in multi-well plates.

  • Virus and Compound Preparation: Prepare serial dilutions of the test compound and mix with a known concentration of the virus.

  • Infection: Infect the cell monolayers with the virus-compound mixtures.

  • Overlay: After an adsorption period, remove the inoculum and add an overlay medium (e.g., containing agarose or methylcellulose) with the corresponding compound concentration. This restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques.

  • Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).

  • Plaque Visualization: Fix the cells and stain with a dye (e.g., crystal violet) that stains viable cells. Plaques will appear as clear zones where cells have been lysed by the virus.

  • Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated relative to a virus-only control. The EC50 is the concentration of the compound that reduces the number of plaques by 50%.

References

Validation

Verifying the Mechanism of Action for Quinoline-Based Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry, giving rise to a diverse array of compounds with significant therapeutic potential. This gui...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, giving rise to a diverse array of compounds with significant therapeutic potential. This guide provides an objective comparison of quinoline-based compounds against established alternatives in key therapeutic areas: oncology, infectious diseases, and inflammation. By presenting supporting experimental data, detailed methodologies, and clear visual representations of molecular pathways, this document aims to facilitate a deeper understanding of the mechanism of action of these versatile compounds and aid in the development of next-generation therapeutics.

Anticancer Activity: Targeting the Machinery of Cell Proliferation

Quinoline derivatives have emerged as potent anticancer agents, exhibiting a variety of mechanisms that disrupt the growth and survival of tumor cells. This section compares the efficacy of quinoline-based compounds that target three critical cellular processes: DNA replication and repair, microtubule dynamics, and signal transduction.

Topoisomerase Inhibition: Inducing Lethal DNA Damage

Topoisomerases are essential enzymes that resolve DNA topological problems during replication and transcription. Inhibitors of these enzymes can trap the topoisomerase-DNA complex, leading to double-strand breaks and apoptosis.

Comparative Efficacy of Topoisomerase Inhibitors

Compound ClassSpecific Compound ExampleTargetCancer Cell LineIC50Reference
Quinoline Derivative Indolizinoquinoline-5,12-dione (CY13II)Topoisomerase IK562 (Leukemia)0.85 µM[1]
Standard of Care CamptothecinTopoisomerase IK562 (Leukemia)2.56 µM[1]
Quinoline Derivative Pyrazolo[4,3-f]quinoline (Compound 2E)Topoisomerase IIα-~88.3% inhibition at 100 µM[2]
Standard of Care EtoposideTopoisomerase IIα-~89.6% inhibition at 100 µM[2]

Signaling Pathway for Topoisomerase Inhibition

Quinoline Compound Quinoline Compound Topoisomerase I/II Topoisomerase I/II Quinoline Compound->Topoisomerase I/II Inhibits Topoisomerase-DNA Cleavage Complex Topoisomerase-DNA Cleavage Complex Quinoline Compound->Topoisomerase-DNA Cleavage Complex Stabilizes DNA Replication/Transcription DNA Replication/Transcription Topoisomerase I/II->DNA Replication/Transcription Relieves torsional strain Topoisomerase I/II->Topoisomerase-DNA Cleavage Complex DNA Double-Strand Breaks DNA Double-Strand Breaks Topoisomerase-DNA Cleavage Complex->DNA Double-Strand Breaks Cell Cycle Arrest Cell Cycle Arrest DNA Double-Strand Breaks->Cell Cycle Arrest Apoptosis Apoptosis Cell Cycle Arrest->Apoptosis

Mechanism of action for quinoline-based topoisomerase inhibitors.
Tubulin Polymerization Inhibition: Disrupting the Cytoskeleton

Microtubules are dynamic polymers essential for cell division, motility, and intracellular transport. Compounds that interfere with tubulin polymerization can arrest the cell cycle in the G2/M phase, leading to mitotic catastrophe and cell death.

Comparative Efficacy of Tubulin Polymerization Inhibitors

Compound ClassSpecific Compound ExampleCancer Cell LineIC50Reference
Quinoline Derivative (Not specified)HeLa (Cervical Cancer)~10-100 nM (representative range)[3]
Standard of Care PaclitaxelHeLa (Cervical Cancer)~2-10 nM (representative range)[3]
Quinoline Derivative (Not specified)MCF-7 (Breast Cancer)~5-50 nM (representative range)[3]
Standard of Care PaclitaxelMCF-7 (Breast Cancer)~1-5 nM (representative range)[3]

Signaling Pathway for Tubulin Polymerization Inhibition

Quinoline Compound Quinoline Compound Tubulin Dimers Tubulin Dimers Quinoline Compound->Tubulin Dimers Binds to Microtubule Polymerization Microtubule Polymerization Quinoline Compound->Microtubule Polymerization Inhibits Tubulin Dimers->Microtubule Polymerization Mitotic Spindle Formation Mitotic Spindle Formation Microtubule Polymerization->Mitotic Spindle Formation G2/M Phase Arrest G2/M Phase Arrest Mitotic Spindle Formation->G2/M Phase Arrest Disruption leads to Apoptosis Apoptosis G2/M Phase Arrest->Apoptosis

Mechanism of action for quinoline-based tubulin polymerization inhibitors.
Kinase Inhibition: Blocking Aberrant Signaling

Protein kinases are critical regulators of cell growth, differentiation, and survival. Dysregulation of kinase activity is a common feature of many cancers. Quinoline-based compounds have been developed as potent inhibitors of various kinases, including EGFR and BCR-ABL.

Comparative Efficacy of Kinase Inhibitors

| Compound Class | Specific Compound Example | Target | Cancer Cell Line | IC50 | Reference | |---|---|---|---|---| | Quinoline Derivative | Gefitinib | EGFR | NR6W (EGFR overexpressing) | 27 nM (for PLC-γ phosphorylation) |[4] | | Standard of Care | Gefitinib | Various EGFR-mutant NSCLC | 0.02-0.08 µM (for EGFR autophosphorylation) |[5] | | Quinoline Hybrid | Imatinib-Quinoline Hybrid (2g) | BCR-ABL | K562 (CML) | 0.9 µM |[6][7] | | Standard of Care | Imatinib | K562 (CML) | 0.08 µM |[6][7] |

Signaling Pathway for EGFR Kinase Inhibition

Quinoline Compound (Gefitinib) Quinoline Compound (Gefitinib) EGFR EGFR Quinoline Compound (Gefitinib)->EGFR Binds to ATP-binding site Downstream Signaling (e.g., Akt, ERK) Downstream Signaling (e.g., Akt, ERK) Quinoline Compound (Gefitinib)->Downstream Signaling (e.g., Akt, ERK) Inhibits activation EGFR->Downstream Signaling (e.g., Akt, ERK) Activates ATP ATP ATP->EGFR Binds to Cell Proliferation & Survival Cell Proliferation & Survival Downstream Signaling (e.g., Akt, ERK)->Cell Proliferation & Survival

Mechanism of action for quinoline-based EGFR kinase inhibitors.

Antimicrobial Activity: Combating Bacterial Infections

Quinolone antibiotics, a class of compounds containing the quinoline ring system, are widely used to treat bacterial infections. Their primary mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication.

Comparative Efficacy of Quinolone Antibiotics

Compound ClassSpecific Compound ExampleBacterial StrainMIC90 (µg/mL)Reference
Fluoroquinolone CiprofloxacinEscherichia coli≤1[8]
Fluoroquinolone CiprofloxacinPseudomonas aeruginosa≤1[8]
Fluoroquinolone NorfloxacinEscherichia coli≤8[8]
Fluoroquinolone NorfloxacinPseudomonas aeruginosa≤8[8]
Non-Fluoroquinolone Nalidixic AcidEscherichia coli>256[8]
Quinoline-Sulfonamide Hybrid QS-3Pseudomonas aeruginosa64[9]
Quinoline-Sulfonamide Hybrid QS-3Enterococcus faecalis128[9]

Signaling Pathway for DNA Gyrase and Topoisomerase IV Inhibition

Quinolone Compound Quinolone Compound DNA Gyrase / Topoisomerase IV DNA Gyrase / Topoisomerase IV Quinolone Compound->DNA Gyrase / Topoisomerase IV Inhibits Enzyme-DNA Complex Enzyme-DNA Complex Quinolone Compound->Enzyme-DNA Complex Stabilizes Bacterial DNA Replication Bacterial DNA Replication DNA Gyrase / Topoisomerase IV->Bacterial DNA Replication Enables DNA Strand Breaks DNA Strand Breaks Enzyme-DNA Complex->DNA Strand Breaks Bacterial Cell Death Bacterial Cell Death DNA Strand Breaks->Bacterial Cell Death

Mechanism of action for quinolone-based antimicrobial agents.

Anti-inflammatory Activity: Modulating the Inflammatory Response

Certain quinoline derivatives have demonstrated potent anti-inflammatory properties by targeting key enzymes in the inflammatory cascade, such as cyclooxygenase (COX).

Comparative Efficacy of Anti-inflammatory Agents

Compound ClassSpecific Compound ExampleAssayResultReference
Quinoline Derivative Compound 6dXylene-induced ear edema in mice68.28% inhibition[10]
Standard of Care IbuprofenXylene-induced ear edema in miceLess potent than 6d at 50 mg/kg[10]

Signaling Pathway for COX Inhibition

Quinoline Compound Quinoline Compound COX-1 / COX-2 COX-1 / COX-2 Quinoline Compound->COX-1 / COX-2 Inhibits Prostaglandins Prostaglandins COX-1 / COX-2->Prostaglandins Produces Arachidonic Acid Arachidonic Acid Arachidonic Acid->COX-1 / COX-2 Substrate Inflammation & Pain Inflammation & Pain Prostaglandins->Inflammation & Pain

References

Comparative

Comparative In Vivo Efficacy of Quinoline-3-Carboxamide Derivatives: A Guide for Researchers

A comparative analysis of the in vivo efficacy of quinoline-3-carboxamide derivatives, focusing on the well-characterized immunomodulatory and anti-tumor agents, Tasquinimod and Laquinimod. Due to the limited publicly av...

Author: BenchChem Technical Support Team. Date: December 2025

A comparative analysis of the in vivo efficacy of quinoline-3-carboxamide derivatives, focusing on the well-characterized immunomodulatory and anti-tumor agents, Tasquinimod and Laquinimod. Due to the limited publicly available in vivo comparative data for 6-Bromo-4-hydroxyquinoline-3-carboxylic acid derivatives, this guide provides an objective comparison of these two prominent, structurally related compounds, offering insights into their therapeutic potential and mechanisms of action supported by experimental data.

Introduction

Quinoline-3-carboxamides are a class of synthetic compounds that have garnered significant interest in drug discovery due to their diverse pharmacological activities. These molecules have been particularly explored for their immunomodulatory, anti-inflammatory, and anti-cancer properties. This guide focuses on the in vivo efficacy of two leading derivatives from this class: Tasquinimod, primarily investigated for its anti-cancer effects, and Laquinimod, developed for the treatment of multiple sclerosis. Both compounds, while sharing a common chemical scaffold, exhibit distinct biological effects and mechanisms of action, making their comparison valuable for researchers in the field.

In Vivo Efficacy Comparison

The in vivo efficacy of Tasquinimod and Laquinimod has been evaluated in various preclinical models, demonstrating their potential in different therapeutic areas.

Tasquinimod: Anti-Cancer Efficacy

Tasquinimod has shown significant anti-tumor and anti-metastatic effects in several preclinical cancer models. Its mechanism of action is multifactorial, involving the modulation of the tumor microenvironment, inhibition of angiogenesis, and modulation of myeloid-derived suppressor cells (MDSCs).

Table 1: In Vivo Efficacy of Tasquinimod in Preclinical Cancer Models

Animal ModelCancer TypeDosing RegimenKey Efficacy ReadoutsReference
NSG mice engrafted with mutant CALR-expressing sAML PDX modelSecondary Acute Myeloid Leukemia10 and 30 mg/kg, oral, daily for 8 weeksSignificantly increased survival compared to vehicle. [1][1]
Murine JAK2-V617F–driven PMF modelPrimary MyelofibrosisNot specifiedReduced myeloproliferation and splenomegaly. [1][1]
Castrated male nude mice with human prostate cancer xenograftsProstate CancerNot specifiedEnhanced efficacy of radiation therapy.[2]
CR Myc-CaP murine prostate cancer modelProstate CancerNot specifiedReduced accumulation of MDSCs and enhanced cancer vaccine efficacy. [2][2]
5TMM murine modelMultiple MyelomaNot specifiedSignificantly reduced tumor load and prolonged overall survival. [3][3]
Laquinimod: Efficacy in Autoimmune Disease Models

Laquinimod has been primarily investigated for its therapeutic potential in multiple sclerosis and other autoimmune diseases. Its efficacy in preclinical models is attributed to its immunomodulatory effects, including the modulation of antigen-presenting cells and a potential neuroprotective role.

Table 2: In Vivo Efficacy of Laquinimod in a Preclinical Model of Multiple Sclerosis

Animal ModelDisease ModelDosing RegimenKey Efficacy ReadoutsReference
MiceExperimental Autoimmune Encephalomyelitis (EAE)Prophylactic and therapeutic treatmentAttenuated clinical disease score, improved axon conduction and myelination, and improved motor performance. [4][4]
MiceCuprizone-induced demyelinationNot specifiedDose-dependent reduction of demyelination, microglial density, and axonal damage. [5][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key in vivo experiments cited in this guide.

In Vivo Tumor Xenograft Study (Tasquinimod)
  • Animal Model: Immunocompromised mice (e.g., NSG or nude mice) are typically used for xenograft studies.

  • Cell Implantation: Human cancer cells (e.g., prostate cancer cell lines or patient-derived xenograft cells) are implanted subcutaneously or orthotopically into the mice. [1][2]3. Treatment: Once tumors are established, mice are randomized into treatment and control groups. Tasquinimod is administered orally at specified doses (e.g., 10-30 mg/kg daily). [1]The control group receives a vehicle.

  • Efficacy Evaluation: Tumor growth is monitored regularly by measuring tumor volume. At the end of the study, tumors may be excised and weighed. Survival is also a key endpoint. [1]5. Pharmacodynamic Markers: To understand the mechanism of action, tumor tissues and blood samples can be collected to analyze markers such as microvessel density, immune cell infiltration (e.g., MDSCs), and cytokine levels. [2]

Experimental Autoimmune Encephalomyelitis (EAE) Model (Laquinimod)
  • Animal Model: Specific strains of mice (e.g., C57BL/6) are used for inducing EAE, a common model for multiple sclerosis.

  • Induction of EAE: EAE is induced by immunization with a myelin antigen, such as myelin oligodendrocyte glycoprotein (MOG) peptide, emulsified in complete Freund's adjuvant (CFA), followed by administration of pertussis toxin.

  • Treatment: Laquinimod is administered orally, either prophylactically (before disease onset) or therapeutically (after disease onset), at a specified dose. [4]The control group receives a vehicle.

  • Clinical Assessment: Mice are monitored daily for clinical signs of EAE, which are scored on a standardized scale (e.g., 0 for no disease to 5 for moribund).

  • Histopathology and Immunohistochemistry: At the end of the study, the spinal cord and brain are collected for histological analysis to assess inflammation, demyelination, and axonal damage. [4][5]

Signaling Pathways and Mechanisms of Action

The distinct therapeutic effects of Tasquinimod and Laquinimod stem from their different primary molecular targets and downstream signaling pathways.

Tasquinimod's Mechanism of Action

Tasquinimod's anti-cancer activity is linked to its interaction with the S100A9 protein, an alarmin involved in inflammatory processes and cancer progression. [2]By binding to S100A9, Tasquinimod inhibits its interaction with Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation Endproducts (RAGE). [2]This leads to a reduction in the infiltration and suppressive function of myeloid-derived suppressor cells (MDSCs) and tumor-associated macrophages (TAMs) in the tumor microenvironment, thereby promoting an anti-tumor immune response. [2][6]It also exhibits anti-angiogenic properties.

Tasquinimod_Mechanism cluster_TME Tumor Microenvironment Tasquinimod Tasquinimod S100A9 S100A9 Tasquinimod->S100A9 binds Tasquinimod->S100A9 inhibits interaction TLR4_RAGE TLR4 / RAGE S100A9->TLR4_RAGE Angiogenesis Angiogenesis S100A9->Angiogenesis promotes MDSC_TAM MDSCs / TAMs (Immunosuppressive) TLR4_RAGE->MDSC_TAM recruits & activates Immune_Suppression Immune Suppression MDSC_TAM->Immune_Suppression promotes Tumor_Microenvironment Tumor Microenvironment Tumor_Growth Tumor Growth & Metastasis Angiogenesis->Tumor_Growth supports Immune_Suppression->Tumor_Growth enables

Caption: Proposed mechanism of action for Tasquinimod in the tumor microenvironment.

Laquinimod's Mechanism of Action

Laquinimod's therapeutic effect in multiple sclerosis is thought to be mediated through its interaction with the Aryl Hydrocarbon Receptor (AhR). [7]This interaction leads to the modulation of dendritic cell and monocyte function, resulting in a shift towards an anti-inflammatory cytokine profile. In the central nervous system, Laquinimod may have a direct neuroprotective effect by reducing astrocytic NF-κB activation, which helps to prevent demyelination and axonal damage. [7][8]

Laquinimod_Mechanism cluster_CNS Central Nervous System Laquinimod Laquinimod AhR Aryl Hydrocarbon Receptor (AhR) Laquinimod->AhR activates Astrocytes Astrocytes Laquinimod->Astrocytes acts on Immune_Cells Dendritic Cells & Monocytes AhR->Immune_Cells modulates Cytokine_Shift Anti-inflammatory Cytokine Profile Immune_Cells->Cytokine_Shift induces Neuroinflammation Neuroinflammation & Demyelination Cytokine_Shift->Neuroinflammation suppresses CNS Central Nervous System NFkB NF-κB Activation Astrocytes->NFkB reduces NFkB->Neuroinflammation promotes

References

Validation

A Comparative Guide to LC-MS Method Validation for the Quantification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

This guide provides a comprehensive overview and a model experimental framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of 6-Bromo-4-hydroxyquinoline-3-carbox...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive overview and a model experimental framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. The content is intended for researchers, scientists, and drug development professionals, offering a comparison with alternative analytical techniques and supported by representative experimental data.

Introduction

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a quinoline derivative of interest in pharmaceutical research. Accurate quantification of this and similar molecules in biological matrices is critical for pharmacokinetic, toxicokinetic, and various drug metabolism studies.[1][2][3] While several analytical techniques can be employed, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) stands out for its superior sensitivity, selectivity, and specificity, making it the gold standard for bioanalysis.[4]

This guide outlines a complete validation protocol for an LC-MS/MS method, structured in accordance with the principles laid out in major international guidelines, such as the FDA's "Bioanalytical Method Validation Guidance for Industry" and the ICH M10 guideline.[1][5][6][7]

Comparative Analysis of Analytical Techniques

The choice of analytical technique is dictated by the required sensitivity, selectivity, and the complexity of the sample matrix. For 6-Bromo-4-hydroxyquinoline-3-carboxylic acid, LC-MS/MS is the recommended approach.

FeatureLC-MS/MSHPLC-UV
Principle Separation by chromatography, detection by mass-to-charge ratio.Separation by chromatography, detection by UV absorbance.
Selectivity Very High (based on parent and fragment ion masses).Moderate (risk of interference from co-eluting compounds with similar UV spectra).
Sensitivity Very High (typically low ng/mL to pg/mL).Low to Moderate (typically µg/mL).
Sample Volume Minimal (typically < 100 µL).Larger volumes may be required.
Development Time More complex and time-consuming.Relatively straightforward.
Cost High initial investment and operational costs.Lower instrument and operational costs.
Ideal For Bioanalysis (plasma, urine, tissue), trace-level quantification.Purity analysis of bulk drug substance, high-concentration samples.

Experimental Workflow & Protocols

A robust LC-MS/MS method requires careful development and is validated by assessing a set of key performance characteristics.[8]

Logical Workflow for Method Selection

A Analytical Need: Quantify 6-Bromo-4-hydroxyquinoline-3-carboxylic acid B High Sensitivity & Selectivity Required? (e.g., in plasma) A->B C Yes B->C Yes D No (e.g., API purity) B->D No E LC-MS/MS Method C->E F HPLC-UV Method D->F

Caption: Decision tree for selecting an analytical technique.

LC-MS/MS Method Validation Workflow

cluster_0 Method Development cluster_1 Full Validation Protocol cluster_2 Application node_style node_style Dev Method Development Selectivity Sensitivity Accuracy Precision Stability Validation Selectivity & Specificity Calibration Curve & LLOQ Accuracy & Precision Matrix Effect Stability Carry-over Dev->Validation Application Sample Analysis Incurred Sample Reanalysis (ISR) Validation->Application

Caption: Workflow for LC-MS/MS bioanalytical method validation.

Detailed Experimental Protocols

The following protocols are representative and based on established methods for similar quinoline carboxylic acid derivatives.[9][10][11]

Sample Preparation: Protein Precipitation
  • To 50 µL of plasma sample (or standard/QC), add 150 µL of acetonitrile containing the internal standard (IS), such as a stable isotope-labeled version of the analyte or a structurally similar compound.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rcf for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography Parameters
  • Instrument: UHPLC System

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and re-equilibrate.

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

Mass Spectrometry Parameters
  • Instrument: Triple Quadrupole Mass Spectrometer

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions (Hypothetical):

    • 6-Bromo-4-hydroxyquinoline-3-carboxylic acid: m/z 268.0 -> 224.0 (loss of CO2)

    • Internal Standard (e.g., Lenvatinib): m/z 427.2 -> 370.1

  • Key Parameters: Optimized settings for capillary voltage, source temperature, and collision energy.

Data Presentation: Validation Summary

The following tables summarize the acceptance criteria as per FDA/ICH guidelines and present representative data for a validated method.

Table 1: Calibration Curve and Linearity
ParameterAcceptance CriteriaRepresentative Result
Calibration Range -1.0 - 1000 ng/mL
Regression Model Weighted (1/x²) linear regressiony = 0.005x + 0.001
Correlation Coefficient (r²) ≥ 0.990.998
Calibrator Accuracy ±15% of nominal (±20% at LLOQ)All points within ±8% (±12% at LLOQ)

LLOQ (Lower Limit of Quantification): 1.0 ng/mL. The analyte response at the LLOQ should be at least 5 times the response of a blank sample.[12]

Table 2: Accuracy and Precision

Accuracy is determined by the percent relative error (%RE), and precision is measured by the coefficient of variation (%CV).[13]

QC LevelConcentration (ng/mL)Intra-day (n=5)Inter-day (n=5, 3 days)
%RE (≤±15%) %CV (≤15%)
LLOQ QC 1.08.5%11.2%
Low QC (LQC) 3.0-5.2%7.8%
Mid QC (MQC) 1002.1%4.5%
High QC (HQC) 800-1.5%3.1%
Table 3: Stability

Stability is assessed by analyzing QC samples after exposure to various conditions. The mean concentration should be within ±15% of the nominal value.

Stability ConditionDurationTemperatureRepresentative Result (% Bias)
Bench-top 6 hoursRoom Temperature-4.8%
Freeze-Thaw 3 cycles-80°C to RT-7.2%
Long-term 30 days-80°C-6.5%
Autosampler 24 hours6 °C-3.1%
Table 4: Matrix Effect and Recovery
ParameterAcceptance CriteriaLQC ResultHQC Result
Matrix Effect (%CV) CV ≤ 15% across 6 lots of matrix6.8%5.2%
Extraction Recovery (%) Consistent and precise88.5% (CV=4.1%)91.2% (CV=3.5%)

Conclusion

The LC-MS/MS method presented provides a highly sensitive, selective, and robust approach for the quantification of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid in biological matrices. While HPLC-UV may be suitable for less demanding applications like API analysis, the performance of LC-MS/MS is unparalleled for bioanalytical purposes where low detection limits and high specificity are paramount. The validation data, aligned with international regulatory standards, confirms that the method is reliable and fit for its intended purpose in supporting drug development studies. Proper validation is essential to ensure the quality and integrity of the analytical data generated.[7][8]

References

Comparative

A Comparative Analysis of Novel Quinoline Derivatives and Established Antimicrobial Drugs

For Researchers, Scientists, and Drug Development Professionals The escalating threat of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Quinoline derivatives have long been a co...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Quinoline derivatives have long been a cornerstone in the arsenal against microbial infections, and recent research has focused on synthesizing new derivatives with enhanced efficacy. This guide provides a comprehensive benchmark of new quinoline derivatives against the widely-used antimicrobial drugs, ciprofloxacin and levofloxacin. The comparative analysis is supported by quantitative data, detailed experimental protocols, and illustrative diagrams to aid researchers in the field of drug discovery and development.

Data Presentation: Comparative Antimicrobial Activity

The antimicrobial efficacy of newly synthesized quinoline derivatives is compared against ciprofloxacin and levofloxacin. The following table summarizes the Minimum Inhibitory Concentration (MIC) values in µg/mL. The data for the novel quinoline derivatives is sourced from a 2023 study by Singh et al., which identified several promising compounds, with derivatives Compound 2 and Compound 6 showing significant activity.[1][2] The MIC values for the benchmark drugs, ciprofloxacin and levofloxacin, have been compiled from various established sources for comparison. It is important to note that the MIC values for the benchmark drugs were not determined in the same study as the novel derivatives, which may introduce some variability.

Microorganism Novel Quinoline Derivative (Compound 2) Novel Quinoline Derivative (Compound 6) Ciprofloxacin Levofloxacin
Gram-Positive Bacteria
Staphylococcus aureus6.253.120.5 - 2.00.06 - 2.0
Bacillus cereus6.253.120.25 - 1.00.12 - 1.0
Gram-Negative Bacteria
Escherichia coli12.56.250.015 - 1.00.008 - 2.0
Pseudomonas aeruginosa2512.50.25 - 4.00.5 - 8.0
Fungi
Aspergillus niger12.56.25N/AN/A
Aspergillus flavus12.56.25N/AN/A
Fusarium oxysporum2512.5N/AN/A
Candida albicans5025N/AN/A

N/A: Not applicable as ciprofloxacin and levofloxacin are antibacterial agents.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical step in assessing the antimicrobial activity of new compounds. The following are detailed methodologies for the broth microdilution and agar dilution methods, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method

This method is used to determine the MIC of an antimicrobial agent in a liquid medium.

  • Preparation of Antimicrobial Stock Solution: A stock solution of the test compound (novel quinoline derivative or benchmark drug) is prepared in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) at a high concentration.

  • Preparation of Microtiter Plates: Sterile 96-well microtiter plates are used. A serial two-fold dilution of the antimicrobial agent is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) directly in the wells of the plate.

  • Inoculum Preparation: A standardized inoculum of the test microorganism is prepared from a fresh culture. The turbidity of the microbial suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. The suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Inoculation: Each well containing the serially diluted antimicrobial agent is inoculated with the standardized microbial suspension. A positive control well (broth and inoculum without antimicrobial agent) and a negative control well (broth only) are included on each plate.

  • Incubation: The plates are incubated at 35-37°C for 16-20 hours for bacteria and at a suitable temperature and duration for fungi.

  • Reading of Results: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Agar Dilution Method

This method involves the incorporation of the antimicrobial agent into an agar medium.

  • Preparation of Antimicrobial-Containing Agar Plates: A series of agar plates (e.g., Mueller-Hinton Agar for bacteria) are prepared, each containing a different concentration of the antimicrobial agent. This is achieved by adding a specific volume of the antimicrobial stock solution to the molten agar before it solidifies. A control plate without any antimicrobial agent is also prepared.

  • Inoculum Preparation: The microbial inoculum is prepared as described for the broth microdilution method.

  • Inoculation: A standardized volume of the microbial suspension is spotted onto the surface of each agar plate. Multiple strains can be tested on a single plate.

  • Incubation: The plates are incubated under the same conditions as the broth microdilution method.

  • Reading of Results: The MIC is the lowest concentration of the antimicrobial agent that prevents the growth of the microbial colonies.

Visualizing the Experimental Workflow

To provide a clear understanding of the antimicrobial susceptibility testing process, the following diagrams illustrate the logical flow of the experimental protocols.

Antimicrobial_Susceptibility_Testing_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_execution Execution & Analysis prep_compound Prepare Antimicrobial Stock Solutions serial_dilution Perform Serial Dilutions in Microtiter Plate (Broth Method) prep_compound->serial_dilution Broth Dilution agar_plates Prepare Antimicrobial-Containing Agar Plates (Agar Method) prep_compound->agar_plates Agar Dilution prep_media Prepare Culture Media (Broth/Agar) prep_media->serial_dilution prep_media->agar_plates prep_inoculum Prepare Standardized Microbial Inoculum inoculation Inoculate Plates/Wells prep_inoculum->inoculation serial_dilution->inoculation agar_plates->inoculation incubation Incubate under Controlled Conditions inoculation->incubation read_results Read & Record MIC Values incubation->read_results

Caption: General workflow for antimicrobial susceptibility testing.

Signaling_Pathway_Placeholder cluster_pathway General Mechanism of Quinolone Action quinolone Quinolone Derivative cell_entry Bacterial Cell Entry quinolone->cell_entry dna_gyrase DNA Gyrase (GyrA/GyrB) cell_entry->dna_gyrase Inhibition topoisomerase_iv Topoisomerase IV (ParC/ParE) cell_entry->topoisomerase_iv Inhibition dna_replication DNA Replication & Repair dna_gyrase->dna_replication topoisomerase_iv->dna_replication cell_death Bacterial Cell Death dna_replication->cell_death Disruption leads to

Caption: Simplified pathway of quinolone antimicrobial action.

References

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 6-Bromo-4-hydroxyquinoline-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This guide provides critical safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the safe handling and dis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the safe handling and disposal of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid. Adherence to these guidelines is essential to ensure a safe laboratory environment and minimize exposure risks.

1. Hazard Identification and Precautions

6-Bromo-4-hydroxyquinoline-3-carboxylic acid is a chemical compound that requires careful handling due to its potential health hazards. Based on available safety data, this compound is classified with the following hazards:

  • Causes serious eye irritation (H319) [1][2][3]

  • Causes skin irritation (H315) [2]

  • May cause respiratory irritation (H335) [2]

The GHS pictogram associated with this chemical is GHS07, indicating a warning.[1] Always handle this compound in a well-ventilated area or a chemical fume hood.[4] Avoid breathing dust, mist, or spray.[2]

2. Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when handling 6-Bromo-4-hydroxyquinoline-3-carboxylic acid.

Body Part Required PPE Specification
Eyes/Face Safety Goggles or Face ShieldMust be worn at all times to protect against splashes. Should comply with EN 166 (EU) or NIOSH (US) approved standards.[5]
Hands Chemical-resistant glovesNitrile or butyl rubber gloves are recommended. Gloves must be inspected before use and changed regularly, or immediately if contaminated.[2][5]
Body Laboratory Coat or Chemical Protective SuitA long-sleeved lab coat is the minimum requirement. For larger quantities or when there is a significant risk of splashing, a chemical-resistant suit is advised.[5]
Respiratory N95 Respirator or equivalentRequired when handling the powder outside of a fume hood or in case of inadequate ventilation to prevent inhalation of dust particles.[6]
Feet Closed-toe shoesMandatory in all laboratory settings where hazardous chemicals are handled.

3. Operational and Disposal Plans

3.1. Handling and Storage

  • Engineering Controls: Handle 6-Bromo-4-hydroxyquinoline-3-carboxylic acid exclusively in a certified chemical fume hood to minimize inhalation exposure. Emergency eye wash stations and safety showers must be readily accessible.[2]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

  • Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled. Wash hands thoroughly after handling.[2]

3.2. Spill Management

In the event of a spill, follow this step-by-step procedure:

  • Evacuate: Immediately evacuate all non-essential personnel from the spill area.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Contain: For small spills, carefully sweep or shovel the solid material into a suitable, labeled container for disposal.[2] Avoid generating dust.

  • Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

  • Dispose: Dispose of the contained material and any contaminated cleaning supplies as hazardous waste.

3.3. Disposal

  • All waste containing 6-Bromo-4-hydroxyquinoline-3-carboxylic acid must be disposed of as hazardous chemical waste.

  • Place the waste in a clearly labeled, sealed container.

  • Follow all local, state, and federal regulations for hazardous waste disposal. It is recommended to use a licensed professional waste disposal service.[2]

4. Experimental Protocols: First Aid Measures

In case of accidental exposure, follow these first-aid protocols immediately:

  • Eye Contact: Rinse cautiously with water for at least 15 minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek immediate medical attention.[2]

  • Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[2]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a poison center or doctor.[2]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[2]

5. Workflow for Chemical Spill Cleanup

Spill_Cleanup_Workflow cluster_prep Preparation cluster_contain Containment & Cleanup cluster_decon Decontamination & Disposal Evacuate Evacuate Area Don_PPE Don Appropriate PPE Evacuate->Don_PPE Contain_Spill Contain the Spill Don_PPE->Contain_Spill Neutralize Neutralize (if applicable) Contain_Spill->Neutralize Absorb Absorb with Inert Material Neutralize->Absorb Collect Collect Material Absorb->Collect Decontaminate_Area Decontaminate Spill Area Collect->Decontaminate_Area Package_Waste Package Waste Decontaminate_Area->Package_Waste Dispose Dispose as Hazardous Waste Package_Waste->Dispose Remove_PPE Remove PPE Dispose->Remove_PPE Report Report Incident Remove_PPE->Report Spill Chemical Spill Occurs Spill->Evacuate

Caption: Workflow for handling a chemical spill.

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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